tert-Butyl D-glutaminate

Core Science & Biosynthesis

tert-Butyl D-glutaminate chemical properties

An In-Depth Technical Guide to D-Glutamic Acid γ-tert-Butyl Ester: Properties, Synthesis, and Applications

Executive Summary

D-Glutamic acid γ-tert-butyl ester is a cornerstone derivative of the non-proteinogenic D-glutamic acid, engineered for enhanced utility in synthetic organic chemistry. Its strategic value lies in the introduction of a sterically hindered tert-butyl ester to the side-chain (gamma) carboxyl group. This modification confers increased solubility in organic solvents and, most critically, provides a robust, acid-labile protecting group essential for modern peptide synthesis and drug development.[1] This guide provides a comprehensive overview of its chemical properties, a detailed spectroscopic profile, validated synthesis and purification protocols, and its primary applications, with a focus on the underlying chemical principles that govern its use.

Chemical Identity and Properties

The precise control required in multi-step syntheses, particularly in solid-phase peptide synthesis (SPPS), necessitates a clear understanding of the different isomeric forms of tert-butylated D-glutamic acid. While the α-ester and di-ester exist, the γ-ester is paramount for its role as a side-chain protecting group.

Isomeric Forms

• D-Glutamic acid γ-tert-butyl ester (H-D-Glu(OtBu)-OH): The primary subject of this guide. The side-chain carboxyl group is protected, leaving the α-amino and α-carboxyl groups free for peptide bond formation. This is the key building block for incorporating D-glutamic acid into a peptide chain using the Fmoc/tBu strategy.[2]

• D-Glutamic acid α-tert-butyl ester (H-D-Glu-OtBu): The α-carboxyl group is protected. This isomer is less common but can be used in specific solution-phase peptide coupling strategies.

• D-Glutamic acid di-tert-butyl ester (H-D-Glu(OtBu)-OtBu): Both carboxyl groups are protected. This derivative has applications in specific synthetic contexts and has been studied for its pharmacological properties.[3]

Physicochemical Properties

The physical properties of D-Glutamic acid γ-tert-butyl ester are summarized below. The tert-butyl group significantly alters the polarity and solubility compared to the parent amino acid, facilitating its use in a broader range of solvent systems.[1][4]

Property	Value	Source(s)
CAS Number	45125-00-6	[1]
Molecular Formula	C₉H₁₇NO₄	[1]
Molecular Weight	203.24 g/mol	[5]
Appearance	White to off-white crystalline powder	[1][5]
Melting Point	>150 °C (with decomposition)	[1]
Solubility	Slightly soluble in water and methanol; enhanced solubility in organic solvents	[1]
Optical Rotation	[α]²⁰/D = -8.5 to -10.5° (c=1, H₂O)	[1]
Storage	0 - 8 °C, under inert gas	[1]

Spectroscopic Profile

Characterization of D-Glutamic acid γ-tert-butyl ester is routinely achieved through standard spectroscopic methods. The expected spectral features are outlined below.

• ¹H NMR Spectroscopy: The proton NMR spectrum provides unambiguous confirmation of the structure. The most prominent feature is a sharp singlet integrating to nine protons around δ 1.4-1.5 ppm , characteristic of the magnetically equivalent methyl protons of the tert-butyl group.[4][6] The protons of the glutamic acid backbone (α-CH, β-CH₂, γ-CH₂) will appear as multiplets between δ 2.0 and 4.0 ppm . The chemical shifts are influenced by the solvent and pH.[7][8]

• ¹³C NMR Spectroscopy: The carbon spectrum is equally informative. The quaternary carbon of the tert-butyl group appears around δ 80-84 ppm , while the three equivalent methyl carbons resonate at approximately δ 28 ppm .[4][6] The carbonyl carbons of the ester and the carboxylic acid will appear far downfield (δ > 170 ppm).[9]

• Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands for the key functional groups. Expect to observe a broad O-H stretch from the carboxylic acid around 3000 cm⁻¹ , overlapping with C-H stretching vibrations. A strong, sharp C=O stretch for the ester carbonyl will be present around 1730 cm⁻¹ , and another C=O stretch for the carboxylic acid carbonyl will appear around 1710 cm⁻¹ . The N-H bending of the primary amine is typically observed around 1600 cm⁻¹ .[10]

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry will typically show the protonated molecular ion [M+H]⁺ at an m/z value corresponding to the compound's molecular weight plus the mass of a proton (204.12).

Synthesis and Purification

The most common laboratory-scale synthesis involves the acid-catalyzed esterification of D-glutamic acid. The use of tert-butyl acetate as both the reagent and solvent, with perchloric acid as the catalyst, is a well-established method.[11]

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of D-Glu(OtBu)-OH.

Detailed Synthesis Protocol

This protocol is adapted from established literature procedures.[11]

• Reaction Setup: Suspend D-glutamic acid (1 equivalent) in tert-butyl acetate (10-15 volumes).

• Catalysis: To the stirred suspension, slowly add 70% perchloric acid (2.0-2.2 equivalents) at room temperature. Stirring is continued until the glutamic acid is fully dissolved.

• Reaction: Seal the vessel and allow the reaction to proceed at room temperature for 4-5 days. The progress can be monitored by TLC or LC-MS.

• Work-up & Separation: Cool the reaction mixture in an ice bath. Adjust the pH to 8-9 using a saturated sodium carbonate solution. This step is critical as it protonates the amine and deprotonates the free carboxylic acid of the desired γ-ester, partitioning it into the aqueous phase, while the less polar di-ester remains in the organic phase.

• Extraction: Separate the layers. Extract the aqueous phase multiple times with diethyl ether or ethyl acetate to remove any remaining di-ester and other organic impurities.

• Isolation: Acidify the aqueous phase to pH ~4-5 with a suitable acid (e.g., citric acid). The product will often precipitate and can be collected by filtration. Alternatively, the product can be isolated by techniques such as ion-exchange chromatography.

• Purification & Drying: The crude product can be recrystallized from a suitable solvent system (e.g., water/ethanol) to yield the final, purified D-Glutamic acid γ-tert-butyl ester. Dry the product under vacuum.

Core Applications in Research and Development

The primary utility of D-Glu(OtBu)-OH stems from the unique properties of the tert-butyl ester, which functions as a "permanent" protecting group during peptide synthesis and as a metabolically stable promoiety in drug design.

Role in Solid-Phase Peptide Synthesis (SPPS)

In modern SPPS, the Fmoc/tBu orthogonal strategy is dominant.[2] This strategy relies on two classes of protecting groups that are removed under different chemical conditions.

• Nα-Fmoc Group: Protects the alpha-amino group. It is base-labile and removed at each cycle of amino acid addition using a solution of piperidine in DMF.[2]

• Side-Chain tBu Group: Protects reactive side-chains (like the γ-carboxyl of glutamic acid). It is stable to the basic conditions of Fmoc removal but is cleaved by strong acid (typically trifluoroacetic acid, TFA) during the final step.[2]

The use of Fmoc-D-Glu(OtBu)-OH ensures that the side-chain carboxylate does not interfere with peptide bond formation, preventing the formation of branched peptides.[2]

Mechanism of Acid-Labile Deprotection

The cleavage of the tert-butyl ester is a classic example of an AAL1 (Acid-catalyzed, Alkyl-oxygen cleavage, unimolecular) mechanism. The steric bulk of the tert-butyl group promotes the formation of a highly stable tertiary carbocation.

Caption: Mechanism of TFA-mediated deprotection of a tert-butyl ester.

The process involves:

• Protonation of the ester carbonyl oxygen by TFA.

• Cleavage of the alkyl-oxygen bond to form the carboxylic acid and a stable tert-butyl carbocation. This is the rate-determining step.[12]

• The highly reactive tert-butyl cation is rapidly quenched. It can be deprotonated to form isobutylene gas or, more importantly, trapped by "scavengers" like triisopropylsilane (TIS) or water, which are included in the cleavage cocktail to prevent the cation from causing side reactions, such as the alkylation of sensitive residues like tryptophan or cysteine.[13][14]

Application in Prodrug Design

The tert-butyl ester group can significantly enhance the metabolic stability of a drug candidate. Many ester-containing drugs are rapidly hydrolyzed in the gastrointestinal tract or plasma by carboxylesterase enzymes. The steric hindrance of the tert-butyl group makes it resistant to this enzymatic hydrolysis.[15] This strategy has been successfully employed to design prodrugs with improved stability in the GI tract and plasma, leading to better oral bioavailability and controlled release of the active pharmaceutical ingredient.[15][16]

Experimental Protocols

Protocol: Incorporation of Fmoc-D-Glu(OtBu)-OH in Manual SPPS

This protocol assumes a standard Fmoc-based synthesis on a rink amide resin.

• Resin Preparation: Swell the resin in DMF for 30-60 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min). Wash the resin thoroughly with DMF (5x), DCM (3x), and DMF (3x).

• Amino Acid Activation: In a separate vessel, dissolve Fmoc-D-Glu(OtBu)-OH (3 eq.), a coupling agent like HBTU (3 eq.), and an activator base like DIPEA (6 eq.) in DMF. Allow to pre-activate for 2-5 minutes.

• Coupling: Add the activated amino acid solution to the deprotected resin. Agitate via shaker or nitrogen bubbling for 1-2 hours.

• Monitoring: Perform a Kaiser test to confirm the completion of the coupling (a negative result indicates a complete reaction).

• Washing: Wash the resin thoroughly with DMF (5x) and DCM (3x) to remove excess reagents. The resin is now ready for the next deprotection and coupling cycle.

Protocol: Final Cleavage and Deprotection

This protocol removes the peptide from the resin and cleaves all acid-labile side-chain protecting groups.

• Resin Preparation: Wash the final, N-terminally deprotected peptidyl-resin with DCM and dry it under a stream of nitrogen.

• Cleavage Cocktail Preparation: Prepare a cleavage cocktail appropriate for the peptide sequence. A standard "Reagent K" cocktail is TFA/water/phenol/thioanisole/TIS (82.5:5:5:5:2.5 v/v). The scavengers protect sensitive residues from the liberated carbocations.

• Cleavage Reaction: Add the cleavage cocktail to the resin (approx. 10 mL per gram of resin). Agitate at room temperature for 2-3 hours.

• Peptide Precipitation: Filter the resin and collect the TFA solution. Precipitate the crude peptide by adding the TFA solution dropwise into a large volume of ice-cold diethyl ether.

• Isolation: Centrifuge the ether suspension to pellet the peptide. Decant the ether, and repeat the ether wash 2-3 times to remove residual scavengers.

• Drying and Purification: Dry the crude peptide pellet under vacuum. The peptide can then be purified by reverse-phase HPLC.

Handling, Storage, and Safety

• Handling: D-Glutamic acid γ-tert-butyl ester should be handled in a well-ventilated area, using standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid creating dust.

• Storage: The compound is stable under recommended storage conditions. For long-term storage, it should be kept in a tightly sealed container at 0-8 °C, preferably under an inert atmosphere like argon or nitrogen to prevent degradation.[1]

• Safety: While not acutely toxic, avoid ingestion and inhalation. In case of contact with skin or eyes, flush with copious amounts of water. Refer to the specific Safety Data Sheet (SDS) for detailed information.

Conclusion

D-Glutamic acid γ-tert-butyl ester is a critically important molecule whose value is derived from the clever application of chemical principles. The strategic placement of a sterically bulky, acid-labile tert-butyl group provides chemists with a tool for precise control over complex molecular architectures. Its role in the orthogonal protection schemes of peptide synthesis is fundamental to the production of therapeutic peptides, while its inherent stability against enzymatic cleavage offers a powerful strategy in modern prodrug design. A thorough understanding of its properties, synthesis, and reactivity is essential for any researcher working at the interface of chemistry, biology, and medicine.

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A Senior Application Scientist's In-depth Guide to tert-Butyl D-Glutamate Derivatives

Abstract

This technical guide provides a comprehensive overview of tert-Butyl D-glutamate derivatives, a critical class of reagents for researchers, scientists, and professionals in drug development and peptide chemistry. We will delve into the nuanced distinctions between the various forms of these compounds, identified by unique CAS numbers, and explore their synthesis, physicochemical properties, and applications. This document is designed to serve as a practical, in-depth resource, bridging theoretical chemistry with field-proven applications and methodologies.

Introduction: Navigating the Landscape of tert-Butyl D-Glutamate Derivatives

In the intricate field of synthetic chemistry, particularly in peptide synthesis and the development of chiral therapeutics, protected amino acids are indispensable building blocks. Among these, the tert-butyl esters of D-glutamic acid stand out for their utility and versatility. The tert-butyl group serves as an acid-labile protecting group for the carboxylic acid moieties, preventing unwanted side reactions during peptide chain elongation.[1][2] Its removal under specific acidic conditions, which often leave other protecting groups intact, makes it a cornerstone of orthogonal protection strategies in complex molecular synthesis.[1][2]

However, the term "tert-Butyl D-glutaminate" is often used colloquially and can refer to several distinct molecules, each with specific properties and applications. It is crucial for the discerning scientist to differentiate between these derivatives to ensure the success of their synthetic endeavors. The primary forms encountered are:

• D-Glutamic Acid α-tert-Butyl Ester: Protection is on the C1 (alpha) carboxyl group.

• D-Glutamic Acid γ-tert-Butyl Ester: Protection is on the C5 (gamma) carboxyl group.[3]

• Di-tert-Butyl D-Glutamate: Both carboxyl groups are protected.[4]

This guide will clarify the roles of these key derivatives, providing their specific CAS numbers and technical data to empower researchers in their experimental design and execution.

Molecular Structure Overview

The core structure of D-glutamic acid features two carboxylic acid groups, offering multiple sites for esterification. The choice of which carboxyl group to protect dictates the subsequent reactivity and application of the resulting molecule.

Caption: General structure of D-glutamic acid esters.

Physicochemical Properties and Identification

Accurate identification and understanding of the physicochemical properties of these reagents are paramount for reproducibility in research and manufacturing. The following table summarizes key data for the most common tert-butyl D-glutamate derivatives.

Property	D-Glutamic acid 1-tert-butyl ester	D-Glutamic acid γ-tert-butyl ester	di-tert-Butyl D-glutamate hydrochloride
Synonyms	D-Glu-OtBu	D-Glu(OtBu)-OH	H-D-Glu(OtBu)-OtBu·HCl
CAS Number	25456-76-2[5]	45125-00-6[3]	172793-31-6[4]
Molecular Formula	C₉H₁₇NO₄[5]	C₉H₁₇NO₄[3]	C₁₃H₂₆ClNO₄[4]
Molecular Weight	203.24 g/mol [5]	203.24 g/mol [3]	295.80 g/mol [4][6]
Appearance	White Powder[5]	White Crystals[3]	White Solid[7]
Melting Point	144 - 146 °C[5]	> 150 °C (dec.)[3]	No data available
Optical Rotation	Consistent with structure[5]	[α]²⁰/D = -8.5 to -10.5° (c=1 in H₂O)[3]	Not specified
Solubility	Slightly soluble in water and methanol[5]	Not specified	No information available[7]
Storage	2–8 °C, under inert gas[3][5]	0-8 °C[3][4]	Store in freezer[7]

Synthesis and Manufacturing Principles

The synthesis of tert-butyl D-glutamate esters generally involves the selective esterification of D-glutamic acid. The primary challenge lies in achieving regioselectivity to produce the desired mono-ester (α or γ) or the di-ester.

A common synthetic strategy involves the reaction of D-glutamic acid with a tert-butylating agent, such as tert-butyl acetate, in the presence of a strong acid catalyst like perchloric acid.[8] The reaction conditions, including temperature, solvent, and stoichiometry, are carefully controlled to influence the position and degree of esterification. For instance, synthesis of the α-ester can be achieved through a multi-step process involving protection of the amino and γ-carboxyl groups, followed by esterification of the α-carboxyl group and subsequent deprotection.[9]

Illustrative Synthetic Workflow

The diagram below outlines a generalized workflow for the synthesis and purification of a tert-butyl D-glutamate derivative.

Caption: Generalized workflow for synthesis and purification.

Exemplary Protocol: Synthesis of di-tert-butyl Glutamate

This protocol is a conceptual illustration based on established chemical principles.[8]

• Suspension: Suspend D-glutamic acid (1 equivalent) in tert-butyl acetate (approx. 20-30 volumes).

• Catalysis: Add 60% perchloric acid (approx. 2.2 equivalents) to the suspension while stirring. The mixture should be shaken until the solid is completely dissolved.

• Reaction: Allow the reaction to proceed at room temperature for 48-72 hours, monitoring by TLC or HPLC for the disappearance of the starting material.

• Quenching: Carefully quench the reaction by adding it to a cold, saturated solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate (3x).

• Washing & Drying: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography.

• Verification: Confirm the structure and purity of the final product using NMR, Mass Spectrometry, and HPLC.

Core Applications in Research and Drug Development

Indispensable Tool in Peptide Synthesis

The primary application of tert-butyl D-glutamate derivatives is in peptide synthesis, particularly in Fluorenylmethyloxycarbonyl chloride (Fmoc) based solid-phase peptide synthesis (SPPS).[2][10] The tert-butyl group protects the side-chain carboxyl function of the glutamic acid residue.[11]

Causality of Experimental Choice: The tert-butyl ester is chosen for its unique stability profile. It is stable to the basic conditions (e.g., piperidine) used to remove the N-terminal Fmoc group during each coupling cycle but is readily cleaved by strong acids, such as trifluoroacetic acid (TFA), during the final deprotection and cleavage of the peptide from the solid support.[11][12] This orthogonal stability is fundamental to the successful synthesis of complex peptides.

Caption: Role of Fmoc-D-Glu(OtBu)-OH in SPPS.

The use of D-amino acids, such as tert-butyl D-glutamate, is a key strategy in drug design to increase the proteolytic stability of peptide-based drugs, thereby enhancing their in-vivo half-life.

Chiral Building Block in Asymmetric Synthesis

Beyond peptides, tert-butyl D-glutamate serves as a valuable chiral synthon. Its stereodefined center and orthogonally protected functional groups allow for its incorporation into complex, non-peptidic molecules, including small molecule inhibitors, macrocycles, and other pharmacologically active compounds.[3] Researchers leverage this building block in asymmetric synthesis to construct molecules with precise three-dimensional architectures, which is often critical for biological activity.[3]

Analytical and Quality Control Methodologies

Ensuring the identity, purity, and chiral integrity of tert-butyl D-glutamate derivatives is a non-negotiable aspect of their use. A multi-pronged analytical approach is required for a self-validating quality control system.

Analytical Method	Purpose	Key Parameters to Assess
High-Performance Liquid Chromatography (HPLC)	Purity assessment and quantification.[1][13]	Peak purity, area percentage, presence of impurities or isomers.[13]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural confirmation and identification.[14]	Chemical shifts, integration, and coupling constants consistent with the expected structure.
Mass Spectrometry (MS)	Molecular weight verification.[15]	A molecular ion peak ([M+H]⁺) corresponding to the calculated molecular weight.[8]
Chiral Chromatography/Polarimetry	Enantiomeric purity determination.	Measurement of specific rotation; separation from the L-enantiomer.[13]
Fourier-Transform Infrared (FTIR) Spectroscopy	Functional group identification.	Presence of characteristic peaks for C=O (ester and acid), N-H, and C-H bonds.

Safety, Handling, and Storage

As with all laboratory reagents, proper handling and storage are essential for both safety and maintaining the integrity of the compound.

• Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, to avoid contact with skin, eyes, or clothing.[16][17] Avoid generating dust.[7]

• Storage: Store in a tightly sealed container in a cool, dry place.[17] Recommended storage temperatures are typically between 0-8 °C.[3][4][5] Some sources recommend freezer storage.[7]

• Stability: The compounds are generally stable under recommended storage conditions.[17] Avoid strong oxidizing agents.[7]

• Disposal: Dispose of waste in accordance with federal, state, and local environmental regulations.[17]

Conclusion

The tert-butyl esters of D-glutamic acid are more than mere reagents; they are enabling tools for innovation in drug discovery and materials science. Their utility is rooted in the specific properties endowed by the tert-butyl protecting group, which facilitates complex synthetic strategies. A precise understanding of the different available derivatives, identified by their unique CAS numbers, and the stringent application of analytical quality control are fundamental to harnessing their full potential. This guide has aimed to provide the technical depth and practical insights necessary for scientists to confidently and effectively utilize these valuable chemical building blocks in their research and development endeavors.

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An In-Depth Technical Guide to the Solubility of tert-Butyl D-glutaminate in Organic Solvents

This guide provides a comprehensive overview of the solubility characteristics of tert-Butyl D-glutaminate, a crucial protected amino acid derivative in peptide synthesis and other organic chemistry applications. Aimed at researchers, scientists, and professionals in drug development, this document delves into the theoretical and practical aspects of its solubility, offering a framework for solvent selection and experimental solubility determination.

Introduction: The Role and Significance of tert-Butyl D-glutaminate

Tert-Butyl D-glutaminate is a derivative of D-glutamic acid where the side-chain carboxylic acid is protected by a tert-butyl ester. This protecting group strategy is fundamental in peptide synthesis to prevent unwanted side reactions at the glutamic acid residue during peptide bond formation. The solubility of this protected amino acid is a critical parameter that influences reaction kinetics, purification efficiency, and overall yield in synthetic workflows. Understanding and predicting its behavior in various organic solvents is paramount for process optimization and the successful synthesis of complex peptides and other molecules.

The tert-butyl ester group significantly alters the physicochemical properties of the parent D-glutamic acid, most notably its polarity and hydrogen bonding capabilities. This modification generally increases its solubility in organic solvents compared to the free amino acid. However, the interplay of the polar amino and carboxyl groups with the nonpolar tert-butyl group results in a nuanced solubility profile that requires careful consideration.

Physicochemical Properties Governing Solubility

The solubility of a solute in a solvent is governed by the principle of "like dissolves like." For tert-Butyl D-glutaminate, its solubility in a given organic solvent is a function of several key physicochemical properties of both the solute and the solvent.

• Polarity : The presence of the free amine and carboxylic acid groups imparts polarity, while the tert-butyl group is nonpolar. The overall polarity of the molecule dictates its preference for polar or nonpolar solvents.

• Hydrogen Bonding : The amine and carboxylic acid functionalities can act as both hydrogen bond donors and acceptors. Solvents that can participate in hydrogen bonding (e.g., alcohols) are likely to be better solvents than those that cannot (e.g., hydrocarbons).

• Dielectric Constant of the Solvent : Solvents with a higher dielectric constant are more effective at solvating charged or polar species.

• Molecular Size and Shape : The bulky tert-butyl group can influence how the molecule packs in a crystal lattice and how it is surrounded by solvent molecules.

Qualitative Solubility of Related Glutamate Derivatives

While specific quantitative solubility data for tert-Butyl D-glutaminate is not extensively published, valuable insights can be drawn from the reported solubility of structurally similar compounds. This information serves as a useful starting point for solvent screening.

Compound	Solvents in which it is Soluble
Fmoc-D-glutamic acid gamma-tert-butyl ester	Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone[1][2]
D-Glutamic acid 1-tert-butyl ester	Methanol (Slightly), Water (Slightly)[3]
L-Glutamic acid di-tert-butyl ester hydrochloride	Methanol (50 mg/mL)[4]
L-Glutamic acid α-tert-butyl ester	DMSO (Slightly), Methanol (Slightly), Water (Sparingly)[5]

Based on this data, it can be inferred that tert-Butyl D-glutaminate is likely to exhibit good solubility in polar aprotic solvents such as Dichloromethane (DCM), Chloroform, and Dimethylformamide (DMF), as well as in polar protic solvents like Methanol and Ethanol. Its solubility in nonpolar solvents such as hexanes is expected to be low.

Experimental Determination of Solubility

To obtain precise solubility data for tert-Butyl D-glutaminate in specific organic solvents, experimental determination is necessary. The following section outlines a robust, self-validating protocol for this purpose.

The Logic of the Experimental Workflow

The experimental design is centered around achieving equilibrium between the solid solute and the solvent, followed by accurate quantification of the dissolved solute. This workflow ensures that the measured solubility is the true thermodynamic solubility under the specified conditions.

Caption: Experimental workflow for determining the solubility of tert-Butyl D-glutaminate.

Step-by-Step Protocol for Solubility Determination

Materials and Equipment:

• tert-Butyl D-glutaminate (high purity)

• Selected organic solvents (analytical grade)

• Temperature-controlled shaker or incubator

• Calibrated thermometer

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (0.22 µm, solvent-compatible)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV) or a vacuum oven for gravimetric analysis.

Procedure:

• Temperature Equilibration: Place vials containing the selected organic solvents and a separate container of tert-Butyl D-glutaminate in a temperature-controlled shaker set to the desired experimental temperature (e.g., 25 °C). Allow all components to equilibrate for at least one hour.

• Preparation of a Saturated Solution: Add an excess amount of tert-Butyl D-glutaminate to each solvent vial. The presence of undissolved solid is crucial to ensure that the solution is saturated.

• Equilibration: Seal the vials and place them in the temperature-controlled shaker. Agitate the mixtures for a predetermined period (e.g., 24 hours) to ensure that equilibrium is reached. The time required for equilibration may need to be determined empirically.

• Phase Separation: After equilibration, cease agitation and allow the vials to stand undisturbed at the constant temperature for at least two hours to allow the excess solid to settle.

• Sampling: Carefully withdraw a known volume of the clear supernatant using a pre-warmed pipette. To avoid aspirating any solid particles, it is advisable to draw the liquid from the upper portion of the solution.

• Filtration: Immediately filter the withdrawn sample through a 0.22 µm syringe filter that has been pre-equilibrated to the experimental temperature. This step is critical to remove any fine, suspended solid particles.

• Quantification:

  • Gravimetric Method: Accurately weigh a tared vial. Transfer the filtered solution to the vial and re-weigh to determine the mass of the solution. Carefully evaporate the solvent under a stream of nitrogen or in a vacuum oven at a temperature that will not cause decomposition of the solute. Once the solvent is completely removed, re-weigh the vial to determine the mass of the dissolved tert-Butyl D-glutaminate. Calculate the solubility in g/100g of solvent.

  • HPLC Method: Accurately dilute the filtered sample with a suitable mobile phase to a concentration that falls within the linear range of a pre-established calibration curve. Analyze the diluted sample by HPLC. The concentration of tert-Butyl D-glutaminate in the original saturated solution can be calculated from the peak area and the dilution factor.

Data Validation and Interpretation

To ensure the trustworthiness of the results, the following self-validating checks should be incorporated:

• Time to Equilibrium: Perform a time-course study where solubility is measured at several time points (e.g., 4, 8, 16, 24, and 48 hours) to confirm that the system has reached a steady state.

• Reproducibility: Conduct the experiment in triplicate to assess the precision of the measurements.

• Purity of Materials: Verify the purity of the tert-Butyl D-glutaminate and the solvents used, as impurities can significantly affect solubility.

Factors Influencing Solubility in Practical Applications

In a real-world laboratory or manufacturing setting, several factors beyond simple solvent choice can influence the apparent solubility of tert-Butyl D-glutaminate.

Caption: Factors influencing the apparent solubility of tert-Butyl D-glutaminate.

• Temperature : The solubility of most solids in liquids increases with temperature. This relationship can be exploited to dissolve the compound more readily, but care must be taken to avoid degradation at elevated temperatures.

• pH and Ionic Strength : For protic solvents or in the presence of acidic or basic impurities, the pH of the medium can significantly impact solubility.[6] At its isoelectric point, the amino acid derivative will exist predominantly as a zwitterion, which may have lower solubility than its charged (protonated or deprotonated) forms.

• Presence of Other Solutes : The presence of other reagents, catalysts, or byproducts in a reaction mixture can alter the polarity and solvating power of the solvent system, thereby affecting the solubility of tert-Butyl D-glutaminate.

• Particle Size and Crystalline Form : While thermodynamic solubility is independent of particle size, smaller particles will dissolve faster. Different crystalline polymorphs of the same compound can also exhibit different solubilities.

Conclusion

The solubility of tert-Butyl D-glutaminate in organic solvents is a critical consideration for its effective use in chemical synthesis. While quantitative data is not widely available in the literature, a systematic approach based on the principles of "like dissolves like" and informed by the solubility of related compounds can guide the rational selection of solvents. For applications requiring precise solubility data, the experimental protocol outlined in this guide provides a robust and reliable method for its determination. By understanding the interplay of the physicochemical properties of both the solute and the solvent, and by considering the practical factors that can influence solubility, researchers can optimize their synthetic processes and achieve more consistent and reproducible results.

References

• ChemicalBook. Fmoc-D-glutamic acid gamma-tert-butyl ester CAS#: 104091-08-9.
• ChemicalBook. D-Glutamic acid 1-tert-butyl ester CAS#: 25456-76-2.
• ChemicalBook. 104091-08-9(Fmoc-D-glutamic acid gamma-tert-butyl ester) Product Description.
• Guidechem. L-Glutamic acid di-tert-butyl ester hydrochloride 32677-01-3 wiki.
• ChemBK.

• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. Open Access Dissertations. Paper 159. [Link]

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• 2. 104091-08-9 CAS MSDS (Fmoc-D-glutamic acid gamma-tert-butyl ester) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. D-Glutamic acid 1-tert-butyl ester CAS#: 25456-76-2 [m.chemicalbook.com]
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• 6. tetrazolelover.at.ua [tetrazolelover.at.ua]

Whitepaper: A Comprehensive Analysis of tert-Butyl D-glutamate Stability Across a pH Gradient

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

tert-Butyl D-glutamate is a critical chiral building block and an intermediate in the synthesis of complex pharmaceutical agents. Its utility is intrinsically linked to its chemical stability, particularly the integrity of the tert-butyl ester protecting group and the stereochemistry of the alpha-carbon. This technical guide provides an in-depth analysis of the stability of tert-Butyl D-glutamate under acidic, neutral, and alkaline conditions. We will explore the mechanistic underpinnings of its degradation pathways, including hydrolysis and racemization, provide field-proven experimental protocols for stability assessment, and offer data-driven insights to guide its handling, storage, and application in research and development.

Introduction: The Role and Significance of tert-Butyl D-glutamate

tert-Butyl D-glutamate, a non-proteinogenic amino acid derivative, holds a significant position in synthetic organic chemistry and drug development. The tert-butyl ester serves as a robust protecting group for the carboxylic acid functionality, a strategy widely employed in peptide synthesis and the construction of complex molecules.[1][2] This group is valued for its high stability under a broad range of conditions, particularly basic and nucleophilic environments, while allowing for selective removal under acidic conditions.[3] Understanding the precise pH boundaries of its stability is paramount for process optimization, impurity profiling, and ensuring the chemical and stereochemical integrity of final active pharmaceutical ingredients (APIs).

This guide moves beyond a simple recitation of facts to explain the causality behind the observed stability profile. We will dissect the key degradation mechanisms and provide a self-validating experimental framework for researchers to rigorously assess stability in their own laboratories.

Chemical Stability Profile: Mechanisms of Degradation

The stability of tert-Butyl D-glutamate is primarily dictated by two potential degradation pathways: hydrolysis of the ester linkage and racemization at the chiral center. The predominance of these pathways is highly dependent on the pH of the aqueous environment.

Acidic Conditions (pH < 4)

Under acidic conditions, the primary degradation route for tert-Butyl D-glutamate is the hydrolysis of the tert-butyl ester.[3] This reaction is not only a degradation pathway but is also the standard method for deprotection in synthetic chemistry.

Mechanism of Acid-Catalyzed Hydrolysis: The hydrolysis of tert-butyl esters under acidic conditions is a well-established reaction that proceeds through a distinct mechanism compared to other simple esters.[4][5]

• Protonation: The reaction is initiated by the protonation of the carbonyl oxygen, which significantly increases the electrophilicity of the carbonyl carbon.[3]

• Formation of a Stable Carbocation: Due to the tertiary nature of the alkyl group, the C-O bond between the carbonyl carbon and the tert-butyl group cleaves to form a relatively stable tert-butyl carbocation. This step is characteristic of an AAL1 (acid-catalyzed, alkyl-oxygen cleavage, unimolecular) mechanism.[4]

• Nucleophilic Attack and Regeneration: Water acts as a nucleophile, attacking the carbocation to form tert-butanol. The other product is D-glutamic acid. The process is catalytic in acid.[6]

The reaction is reversible; however, in the presence of a large excess of water (as is typical in dilute acidic solutions), the equilibrium is driven strongly towards the hydrolysis products.[5]

Caption: Mechanism of acid-catalyzed ester hydrolysis.

Neutral Conditions (pH 6-8)

tert-Butyl esters are recognized for their high stability under neutral pH conditions.[3] Hydrolysis is significantly slower compared to acidic environments. A study on tert-butyl formate showed that while acid- and base-catalyzed pathways dominate at the respective pH extremes, a neutral hydrolysis pathway does exist, although it is much slower.[7] For practical purposes in drug development and synthesis, tert-Butyl D-glutamate can be considered stable for extended periods at room temperature under neutral pH, but long-term storage in aqueous solutions may lead to minor hydrolytic degradation.

Alkaline Conditions (pH > 8)

The tert-butyl ester group provides exceptional stability against base-catalyzed hydrolysis (saponification).[3] This stability is attributed to steric hindrance. The bulky tert-butyl group physically obstructs the approach of the hydroxide nucleophile to the electrophilic carbonyl carbon, making the standard addition-elimination mechanism for base-catalyzed hydrolysis highly unfavorable.[8] This chemical property is precisely why tert-butyl esters are chosen as protecting groups when subsequent synthetic steps require basic conditions.

Potential for Racemization

A critical aspect of stability for any chiral molecule is the retention of its stereochemical integrity. Racemization of amino acids can occur via the abstraction of the α-proton to form a planar achiral enolate intermediate, which can then be reprotonated from either face to yield a mixture of D and L enantiomers.

While the α-protons of esters are generally not highly acidic, the potential for base-catalyzed racemization exists, particularly under harsh conditions that are not typically employed.[9] For glutamate specifically, enzyme-catalyzed racemization is a known biological process, with pH optima often in the slightly alkaline range (pH 8-9).[10] However, non-enzymatic racemization is generally slow. It is crucial during a stability study to employ a chiral analytical method to confirm that the stereocenter remains intact under the tested stress conditions.

Potential for Cyclization

Upon hydrolysis to D-glutamic acid, a secondary degradation pathway becomes possible: intramolecular cyclization to form D-pyroglutamic acid. This reaction is known to occur with glutamic acid, particularly at intermediate pH values (around 2-3) and elevated temperatures.[11] Therefore, any stability study must not only quantify the loss of the parent compound but also identify and quantify the appearance of D-glutamic acid and its potential cyclized degradant, D-pyroglutamic acid.

Experimental Design: A Self-Validating Forced Degradation Protocol

Forced degradation studies are a cornerstone of pharmaceutical development, used to identify likely degradation products and establish degradation pathways.[12] The following protocol provides a robust framework for assessing the stability of tert-Butyl D-glutamate.

Objective

To evaluate the stability of tert-Butyl D-glutamate in aqueous solutions across a range of pH values (acidic, neutral, basic) at an elevated temperature and to identify and quantify the primary degradation products.

Materials and Equipment

• tert-Butyl D-glutamate (high purity standard)

• Hydrochloric Acid (HCl), 0.1 M solution

• Sodium Hydroxide (NaOH), 0.1 M solution

• Phosphate Buffer, 50 mM, pH 7.4

• Deionized water, HPLC grade

• Acetonitrile, HPLC grade

• Trifluoroacetic acid (TFA)

• HPLC system with UV or Mass Spectrometric (MS) detector

• Reversed-phase C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• Chiral HPLC column (for racemization analysis)

• Calibrated pH meter

• Thermostatically controlled oven or water bath

• Volumetric flasks and pipettes

Experimental Workflow

Caption: Experimental workflow for the forced degradation study.

Step-by-Step Procedure

• Stock Solution Preparation: Accurately weigh and dissolve tert-Butyl D-glutamate in a 50:50 mixture of acetonitrile and water to create a 1 mg/mL stock solution. This minimizes initial hydrolysis before the study begins.

• Stress Sample Preparation: For each condition, pipette a known volume of the stock solution into a volumetric flask and dilute with the respective stress solution (0.1 M HCl, pH 7.4 buffer, or 0.1 M NaOH) to a final concentration of ~100 µg/mL.

• Time Zero (T=0) Analysis: Immediately after preparing the stress samples, take an aliquot from each, neutralize it by adding an equimolar amount of base (for the acid sample) or acid (for the base sample), and analyze it by HPLC. This establishes the initial purity.

• Incubation: Place the sealed flasks of the remaining stress samples into a pre-heated oven or water bath set to a moderately elevated temperature (e.g., 60°C).

• Time-Point Sampling: Withdraw aliquots from each stress sample at predetermined time intervals (e.g., 2, 4, 8, and 24 hours).

• Quenching: Immediately neutralize each aliquot as described in step 3 to halt any further degradation.

• HPLC Analysis:

  • Purity Assay: Analyze all T=0 and time-point samples using a reversed-phase C18 column. A suitable starting condition could be a gradient of Mobile Phase A (Water with 0.1% TFA) and Mobile Phase B (Acetonitrile with 0.1% TFA). Monitor at a wavelength where the analyte absorbs (e.g., 210 nm).

  • Chiral Assay: Analyze the most degraded time-point sample from each condition using a suitable chiral HPLC column to assess for the presence of the L-enantiomer.

• Data Analysis: Calculate the percentage of tert-Butyl D-glutamate remaining at each time point relative to the T=0 sample. Identify and quantify major degradation products by comparing their retention times to standards (D-glutamic acid, D-pyroglutamic acid) or by using LC-MS for structural elucidation.

Expected Results and Data Interpretation

The forced degradation study will yield quantitative data on the stability of tert-Butyl D-glutamate under different pH stresses.

Summary of Expected Stability

The results can be effectively summarized in a table, allowing for direct comparison across conditions.

pH Condition	Stress Temperature	Expected Stability of tert-Butyl D-Glutamate	Primary Degradation Products
~1.2 (0.1 M HCl)	60°C	Low: Rapid degradation expected within hours.	D-Glutamic Acid, D-Pyroglutamic Acid
7.4 (Phosphate Buffer)	60°C	High: Minimal degradation expected over 24 hours.	Trace D-Glutamic Acid
~13 (0.1 M NaOH)	60°C	Very High: Expected to be highly stable with negligible degradation.	None expected

Interpreting the Data: A Narrative of Causality

• Acidic pH: A rapid decrease in the peak area for tert-Butyl D-glutamate is anticipated, with a corresponding increase in a more polar peak identified as D-glutamic acid. A secondary, later-eluting peak (relative to glutamic acid) may appear, corresponding to D-pyroglutamic acid.[11] The rate of degradation will confirm the lability of the tert-butyl ester to acid hydrolysis.[3]

• Neutral pH: The chromatograms are expected to show very little change over the 24-hour period, confirming the compound's suitability for use in buffered physiological solutions for short-term experiments.

• Alkaline pH: No significant change in the purity of tert-Butyl D-glutamate is expected. This result validates the use of the tert-butyl group as a robust protecting group in synthetic routes involving basic reagents. The absence of degradation highlights the effectiveness of steric hindrance in preventing saponification.[3]

• Chiral Analysis: The chiral HPLC analysis is expected to show >99% enantiomeric purity for the remaining parent compound across all conditions, indicating that racemization is not a significant degradation pathway under these typical forced degradation stresses.

Conclusions and Recommendations for Best Practices

This comprehensive analysis demonstrates that the stability of tert-Butyl D-glutamate is critically dependent on pH.

• High Stability in Neutral and Alkaline Media: The compound is exceptionally stable at neutral and alkaline pH, making it ideal for applications requiring these conditions.

• Pronounced Instability in Acidic Media: The tert-butyl ester is readily cleaved under acidic conditions. This property should be leveraged for controlled deprotection but requires careful consideration to avoid premature cleavage during workups or in acidic formulations.

• Storage and Handling: For long-term storage, tert-Butyl D-glutamate should be kept as a solid in a dry, cool environment. If stock solutions are required, they should be prepared in an aprotic organic solvent or a neutral aqueous buffer and used promptly or stored at -20°C or below.[13] Avoid preparing and storing stock solutions in acidic media.

By understanding these chemical principles and employing rigorous analytical protocols, researchers and drug development professionals can confidently utilize tert-Butyl D-glutamate, ensuring the integrity and success of their scientific endeavors.

References

• ACS GCI Pharmaceutical Roundtable. (2026). Acids. Wordpress.
• Organic Chemistry Portal. (n.d.). tert-Butyl Esters.
• Chemistry Steps. (n.d.).
• ResearchGate. (n.d.). Stability of Glutamic Acid and Monosodium Glutamate Under Model System Conditions: Influence of Physical and Technological Factors.

• Chemguide. (n.d.). Hydrolysing Esters. [Link]

• The Organic Chemistry Tutor. (2016). Ester Hydrolysis Reaction Mechanism - Acid Catalyzed & Base Promoted Organic Chemistry. YouTube.
• Oxford Academic. (n.d.). Hydrolysis of tert-butyl formate: Kinetics, products, and implications for the environmental impact of methyl tert-butyl ether. Environmental Toxicology and Chemistry.
• BioPharmaSpec. (n.d.).
• YouTube. (2021).
• PubMed Central (PMC). (n.d.).
• YouTube. (2019). mechanism of ester hydrolysis.
• ACS Publications. (n.d.). Amino Acid-Protecting Groups. Chemical Reviews.
• ResearchGate. (n.d.). Protecting Groups in Peptide Synthesis | Request PDF.
• MedchemExpress. (n.d.). D-Glutamic acid.
• IntechOpen. (n.d.).

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Advanced Pharmacochemistry of tert-Butyl D-Glutaminate Derivatives

From Chiral Scaffolds to Bioactive Therapeutics

Executive Summary

tert-Butyl D-glutaminate (specifically the γ-tert-butyl ester of D-glutamic acid) represents a critical intersection between synthetic organic chemistry and advanced pharmacology. While often categorized merely as a protected building block for Solid-Phase Peptide Synthesis (SPPS), its derivatives play a pivotal role in modern drug development.

This guide analyzes the biological activity of these derivatives, moving beyond their synthetic utility to explore their function as metabolic stabilizers , albumin-binding linkers in blockbuster diabetes drugs (GLP-1 agonists), and immunomodulatory cores in Muramyl Dipeptide (MDP) analogs.

Structural Significance & Chemical Biology

The biological utility of tert-butyl D-glutaminate stems from two synergistic properties: Chirality and Esterification .

• Chiral Resistance (The D-Isomer Effect): Endogenous proteases (e.g., trypsin, chymotrypsin) predominantly recognize L-amino acids. Incorporating the D-isomer (D-Glu) into peptide backbones creates "stealth" molecules that resist enzymatic degradation, significantly extending plasma half-life (

  ).

• The tert-Butyl Ester (OtBu) Moiety:

  • In Synthesis: Acts as an orthogonal protecting group, stable to base (piperidine) but labile to acid (TFA).

  • In Pharmacology: Increases lipophilicity (

    ), enhancing Blood-Brain Barrier (BBB) penetration and cellular uptake before acting as a prodrug moiety.

Table 1: Physicochemical Profile of Core Scaffold

Property	Specification	Biological Implication
Systematic Name	H-D-Glu(OtBu)-OH	Core scaffold for derivatization
Chirality	D (Dextrorotatory)	Confers resistance to cytosolic peptidases
Lipophilicity	High (due to t-Bu)	Enhanced membrane permeability vs. free acid
Metabolic Fate	Ester hydrolysis	Releases active D-Glutamate intracellularly

Therapeutic Applications & Mechanism of Action[1]

A. Half-Life Extension in Peptide Therapeutics (The GLP-1 Paradigm)

The most commercially significant application of D-glutamate derivatives lies in albumin-binding linkers . Drugs like Semaglutide and Liraglutide utilize a fatty acid side chain linked via glutamic acid.

Mechanism:

• Conjugation: A lipidated derivative (e.g., t-butyl-C18-D-Glu-OtBu) is conjugated to a therapeutic peptide (e.g., GLP-1 analog).

• Albumin Binding: The C18 fatty acid chain binds non-covalently to Human Serum Albumin (HSA) in the bloodstream.

• Depot Effect: HSA acts as a massive reservoir (66 kDa), preventing renal clearance (filtration threshold ~40-60 kDa) and protecting the peptide from degradation.

• D-Isomer Advantage: Using D-Glu instead of L-Glu in the linker further hardens the molecule against specific linker-cleaving enzymes, pushing half-lives from minutes to days.

Caption: Mechanism of half-life extension via albumin binding.[1][2] The D-Glu linker provides critical stability against enzymatic cleavage.

B. Immunomodulation: Muramyl Dipeptide (MDP) Analogs

D-Glutamic acid is a non-negotiable component of Muramyl Dipeptide (MDP) , the minimal bioactive unit of bacterial peptidoglycan detected by the NOD2 receptor .[3]

• Role: The D-isoGln residue in MDP is essential for stereoselective binding to the NOD2 leucine-rich repeat (LRR) domain.

• Derivative Utility: tert-Butyl D-glutaminate derivatives are used to synthesize lipophilic MDP analogs (e.g., B30-MDP) that can penetrate the macrophage cell membrane to reach cytosolic NOD2, triggering the NF-κB signaling pathway for adjuvant activity.

Experimental Protocols

Protocol A: Solid-Phase Synthesis of D-Glu Containing Peptides

Objective: Incorporate Fmoc-D-Glu(OtBu)-OH into a bioactive peptide sequence without racemization.

Reagents:

• Resin: Rink Amide MBHA (Loading 0.5 mmol/g)

• Coupling Agent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Base: DIPEA (Diisopropylethylamine)

• Solvent: DMF (Anhydrous)

Workflow:

• Swelling: Swell resin in DMF for 30 min.

• Deprotection: Treat with 20% Piperidine/DMF (2 x 5 min) to remove Fmoc. Wash 5x with DMF.

• Activation: Dissolve Fmoc-D-Glu(OtBu)-OH (4 eq), HATU (3.9 eq), and DIPEA (8 eq) in DMF. Activate for 30 seconds.

  • Critical Step: Pre-activation minimizes racemization of the sensitive D-isomer.

• Coupling: Add activated mixture to resin. Shake for 45 min at Room Temp.

• Monitoring: Perform Kaiser Test. (Blue = Incomplete, Yellow = Complete).

• Capping: If Kaiser is slightly positive, cap with Acetic Anhydride/Pyridine to prevent deletion sequences.

Protocol B: Enzymatic Stability Assay (In Vitro)

Objective: Quantify the stability conferred by D-Glu vs L-Glu substitution.

• Substrate Prep: Dissolve Peptide-L (L-Glu) and Peptide-D (D-Glu) in PBS (pH 7.4) to 100 µM.

• Enzyme Addition: Add Trypsin or Chymotrypsin (ratio 1:100 enzyme:substrate).

• Incubation: Incubate at 37°C.

• Sampling: Aliquot 50 µL at t=0, 15, 30, 60, 120, 240 min. Quench immediately with 1% TFA/Acetonitrile.

• Analysis: Analyze via RP-HPLC (C18 column). Calculate % remaining substrate.

  • Expected Result: Peptide-L degrades >90% within 60 min. Peptide-D retains >95% integrity at 240 min.

Comparative Data: L- vs. D-Glutamate Derivatives[7]

The following table summarizes the impact of substituting L-Glu with D-Glu(OtBu) derivatives in therapeutic contexts.

Feature	L-Glu Derivative	D-Glu Derivative	Therapeutic Advantage of D-Form
Proteolytic Stability	Low (Minutes)	High (Hours/Days)	Essential for oral/depot drugs
Receptor Affinity	Native (High)	Variable (Context Dependent)	Can act as antagonist or metabolically stable agonist
Immunogenicity	Low (Self)	Moderate (Non-Self)	Useful for adjuvants (MDP); requires shielding in biologics
NOD2 Activation	Inactive/Weak	Potent Agonist	Required for innate immune stimulation

Synthesis & Metabolic Pathway Visualization

The following diagram illustrates the lifecycle of a tert-butyl D-glutaminate derivative from synthesis to intracellular activation.

Caption: Lifecycle of tert-butyl D-glutaminate: From synthetic protection to in vivo depot and activation.

References

• Knudsen, L. B., & Lau, J. (2019). The Discovery and Development of Liraglutide and Semaglutide.[4] Frontiers in Endocrinology. Link

• Motevalli, M., et al. (2021). Albumin-binding domain extends half-life of glucagon-like peptide-1.[1][2][4] European Journal of Pharmacology.[2] Link

• Girardin, M., et al. (2021). Improved Synthesis of D-Isoglutamine: Rapid Access to Desmuramyl Analogues of Muramyl Dipeptide.[3] European Journal of Organic Chemistry. Link

• Chem-Impex International. (2024). Technical Data Sheet: D-Glutamic acid gamma-tert-butyl ester.Link

• BroadPharm. (2023). t-butyl-C18-D-Glu-OtBu Product Guide for Drug Delivery.Link

Sources

• 1. A Comprehensive Review on the Pharmacokinetics and Drug−Drug Interactions of Approved GLP-1 Receptor Agonists and a Dual GLP-1/GIP Receptor Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Albumin-binding domain extends half-life of glucagon-like peptide-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. media.iris-biotech.de [media.iris-biotech.de]

tert-Butyl D-Glutaminate: A Strategic Chiral Scaffold in Peptidomimetics

Abstract

tert-Butyl D-glutaminate (specifically H-D-Gln-OtBu , CAS 422324-35-4) represents a critical chiral building block in the synthesis of metabolically stable peptidomimetics and protease-resistant therapeutics.[1] Unlike its L-isomer, which is ubiquitous in native biology, the D-isomer offers a unique steric architecture that evades standard enzymatic degradation pathways. This guide details the technical specifications, synthesis logic, and strategic application of H-D-Gln-OtBu in modern drug discovery, focusing on its role as a C-terminally protected intermediate that preserves side-chain integrity during complex assembly.

Chemical Architecture & Strategic Value

Molecular Identity

• IUPAC Name: tert-Butyl (2R)-2,5-diamino-5-oxopentanoate[2]

• Common Name: H-D-Gln-OtBu (D-Glutamine

  -tert-butyl ester)

• CAS Number: 422324-35-4 (Hydrochloride salt)[2][3]

• Molecular Formula:

  (Free base)

• Chirality: D-Configuration (

  -isomer at -carbon)

The "D" Advantage in Drug Design

The incorporation of D-amino acids like D-Glutamine into peptide sequences is a proven strategy to enhance pharmacokinetic profiles. Native proteases recognize the specific spatial arrangement of L-amino acid side chains. By substituting L-Gln with D-Gln (via the H-D-Gln-OtBu building block), researchers can induce a "steric clash" within the protease active site, drastically increasing the half-life of the therapeutic molecule in plasma without altering its receptor-binding affinity.

Orthogonal Protection Strategy

H-D-Gln-OtBu is designed for Fmoc-chemistry solid-phase peptide synthesis (SPPS) and convergent solution-phase synthesis.

• C-Terminus: Protected by a tert-butyl (tBu) group. This is acid-labile (removed by TFA) but stable to bases.

• N-Terminus: Free amine (

  ), ready for coupling with Fmoc-amino acids.

• Side Chain: Unprotected primary amide (

  ). The tBu ester protection of the -carboxylate is critical because it allows the molecule to be used as a C-terminal acceptor while preventing self-polymerization.

Synthesis Logic: The "Amide Fidelity" Challenge

Synthesizing H-D-Gln-OtBu presents a specific chemical challenge: Side-Chain Dehydration . Standard esterification methods using strong mineral acids (e.g.,

) or thionyl chloride can dehydrate the delicate side-chain amide ( ) into a nitrile ( ), destroying the glutamine identity.

The Solution: Perchloric Acid Catalyzed Transesterification

To circumvent dehydration, the industry standard protocol utilizes tert-butyl acetate as the alkylating agent with perchloric acid (

) as a catalyst. This method proceeds under milder conditions than isobutylene gas addition and is highly specific for the -carboxylic acid.

Mechanism of Action[4][5][6][7][8]

• Protonation:

  protonates the carbonyl oxygen of tert-butyl acetate.

• Nucleophilic Attack: The

  -carboxylic acid of D-Glutamine attacks the activated ester.

• Exchange: A transesterification occurs, releasing acetic acid and forming the tert-butyl ester of D-Glutamine.

• Selectivity: The reaction conditions are tuned to avoid attacking the side-chain amide.

Caption: Acid-catalyzed transesterification pathway preserving the sensitive amide side chain.

Experimental Protocol: Synthesis of H-D-Gln-OtBu.HCl

Safety Note: Perchloric acid is a strong oxidizer. Ensure all organic materials are handled with care. Perform in a fume hood.

Materials

• D-Glutamine (10.0 g, 68.4 mmol)

• tert-Butyl Acetate (150 mL)

• Perchloric Acid (70% aqueous, 1.2 eq)

• Ethyl Acetate (EtOAc)[8]

• Sodium Bicarbonate (

  )[9]

• Hydrochloric acid (1M in diethyl ether)

Methodology

• Suspension: In a round-bottom flask, suspend D-Glutamine (10 g) in tert-butyl acetate (150 mL). The amino acid will not dissolve initially.

• Catalysis: Add perchloric acid (approx. 6-8 mL) dropwise with vigorous stirring.

  • Observation: The mixture will gradually become homogenous as the ester forms and dissolves in the organic medium.

• Reaction: Stir at room temperature (20-25°C) for 18-24 hours. Do not heat, as this promotes nitrile formation.

• Quenching: Cool the solution to 0°C. Extract the reaction mixture with 0.5M cold

  or water to remove excess acid and unreacted starting material.

  • Critical Step: The product (free base) is soluble in organic solvents. Keep the organic layer.

• Isolation: Wash the organic layer with brine, dry over

  , and filter.

• Salt Formation: To the dried organic filtrate, add 1M HCl in diethyl ether dropwise. The H-D-Gln-OtBu.HCl salt will precipitate as a white solid.

• Purification: Filter the solid and recrystallize from MeOH/Ether if necessary.

Yield Expectation: 60-75% Purity Check: HPLC (>98%), Optical Rotation (compare to L-isomer reference).

Strategic Applications in Drug Discovery

"Retro-Inverso" Peptidomimetics

H-D-Gln-OtBu is essential for synthesizing "Retro-Inverso" peptides. In this strategy, the sequence of the peptide is reversed, and all L-amino acids are replaced with D-amino acids.

• Result: The side-chain topology mimics the parent L-peptide, maintaining receptor binding.

• Benefit: The peptide backbone is unrecognizable to proteases, conferring near-total metabolic stability.

Convergent Fragment Condensation

In the synthesis of long peptides (e.g., GLP-1 analogs), linear synthesis often suffers from aggregation.

• Strategy: Synthesize short protected fragments. Use H-D-Gln-OtBu as the C-terminal residue of a fragment.

• Logic: The tBu group protects the C-terminus during the coupling of the fragment's N-terminus. Once the fragment is complete, the tBu group can be removed with TFA to reveal the carboxylic acid for subsequent ligation to the next fragment.

Comparison of Protection Groups

Feature	tert-Butyl (OtBu)	Methyl/Ethyl (OMe/OEt)	Benzyl (OBzl)
Cleavage Condition	Acid (TFA, 95%)	Base (LiOH/NaOH)	Hydrogenation ( ) or HF
Orthogonality	Compatible with Fmoc	Compatible with Boc	Compatible with Boc
Side Reaction Risk	Low (Stable cation)	Diketopiperazine formation	Hydrogenolysis risks
D-Gln Suitability	High (Mild cleavage)	Low (Base hydrolyzes amide)	Medium

Protection & Deprotection Workflow

The following diagram illustrates where H-D-Gln-OtBu fits into a standard Fmoc-based synthesis cycle.

Caption: Integration of H-D-Gln-OtBu into Fmoc Solid Phase Peptide Synthesis (SPPS).

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 7016383 (Related D-Glu-OtBu derivatives). Retrieved from [Link]

• Journal of Medicinal Chemistry. (2018). Discovery of tert-Butyl Ester Based Prodrugs for Enhanced Metabolic Stability. Retrieved from [Link]

• Google Patents. (2016). Preparation method of glutamic acid tert-butyl ester derivatives. CN106008271A.

Sources

• 1. prepchem.com [prepchem.com]
• 2. H-D-Gln-OtBu.HCl | 422324-35-4 [chemicalbook.com]
• 3. chem960.com [chem960.com]
• 4. Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN109516925B - A kind of synthetic method of glutamic acid-1-methyl ester-5-tert-butyl ester - Google Patents [patents.google.com]
• 6. CN106008271A - Preparation method of 1-tert-butyl glutamate derivative - Google Patents [patents.google.com]
• 7. CN106008271A - Preparation method of 1-tert-butyl glutamate derivative - Google Patents [patents.google.com]
• 8. CN103232369B - Preparation method of fmoc chloride glutamic acid-5-tert-butyl ester - Google Patents [patents.google.com]
• 9. Glycine tert-butyl ester hydrochloride | 27532-96-3 | Benchchem [benchchem.com]

Introduction: The Analytical Imperative for Amino Acid Derivatives

An In-depth Technical Guide to the Spectroscopic Characterization of tert-Butyl D-glutaminate

In the realm of peptide synthesis and drug development, amino acid derivatives such as tert-Butyl D-glutaminate serve as critical building blocks. The tert-butyl ester functionality provides a robust protecting group for the carboxylic acid, preventing its participation in unwanted side reactions during peptide coupling. The D-configuration of the chiral center is essential for creating peptides with specific therapeutic properties, such as increased resistance to enzymatic degradation.

Given its pivotal role, the unambiguous structural confirmation and purity assessment of tert-Butyl D-glutaminate are paramount. Spectroscopic techniques, namely Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, are the cornerstones of this analytical validation. This guide provides an in-depth analysis of the characteristic spectroscopic data of tert-Butyl D-glutaminate, grounded in the principles of chemical structure and experimental best practices. It is designed to equip researchers and drug development professionals with the expertise to interpret this data confidently and ensure the integrity of their starting materials.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Definitive Structural Blueprint

NMR spectroscopy provides the most detailed information regarding the molecular structure of an organic compound by probing the magnetic properties of atomic nuclei. For tert-Butyl D-glutaminate, both ¹H (proton) and ¹³C NMR are indispensable for a complete structural assignment.

¹H NMR Spectroscopy Analysis

Proton NMR reveals the electronic environment of every hydrogen atom in the molecule, providing information on connectivity through spin-spin coupling. The spectrum of tert-Butyl D-glutaminate is expected to show distinct signals for the glutamic acid backbone and the tert-butyl protecting group.

Causality in Spectral Features: The chemical shift (δ) of a proton is dictated by its local electronic environment. Electronegative atoms, like oxygen and nitrogen, deshield nearby protons, shifting their signals downfield (to a higher ppm value). The large tert-butyl group provides a highly characteristic and unmistakable signal. Its nine equivalent protons give rise to a strong singlet, as there are no adjacent protons for coupling.[1] This signal's integration value of 9H serves as an excellent internal reference for quantifying the other protons in the molecule.

The protons on the glutamic acid backbone (α, β, and γ positions) exhibit more complex signals due to their proximity to the chiral center and spin-spin coupling with neighboring protons. The α-proton, being adjacent to both the amine and the ester carbonyl, is the most deshielded of the backbone CH groups.

Predicted ¹H NMR Data for tert-Butyl D-glutaminate

Labeled Proton	Chemical Shift (δ, ppm) Range	Multiplicity	Integration	Rationale for Assignment
H-a (t-Bu)	1.40 - 1.50	Singlet (s)	9H	Nine equivalent protons of the sterically bulky and electronically shielded tert-butyl group.[1][2]
H-b (NH₂)	1.50 - 2.50	Broad Singlet (br s)	2H	Protons on nitrogen; signal is often broad due to quadrupole broadening and chemical exchange. Position is solvent-dependent.
H-c (γ-CH₂)	2.20 - 2.45	Triplet (t)	2H	Adjacent to the β-CH₂ group, leading to a triplet splitting pattern.
H-d (β-CH₂)	1.80 - 2.10	Multiplet (m)	2H	Coupled to both the α-CH and γ-CH₂ protons, resulting in a complex multiplet.
H-e (α-CH)	3.50 - 3.70	Triplet (t) or Doublet of Doublets (dd)	1H	Adjacent to the β-CH₂ group and deshielded by the α-amino and α-ester groups.

Note: Chemical shifts are predictions and can vary based on the solvent and concentration used. Common solvents include CDCl₃ or DMSO-d₆.[3]

¹³C NMR Spectroscopy Analysis

Carbon-13 NMR spectroscopy provides information on the carbon framework of the molecule. Since ¹³C has a low natural abundance, spectra are typically acquired with proton decoupling, resulting in a spectrum where each unique carbon atom appears as a single line.

Causality in Spectral Features: The chemical shifts in ¹³C NMR span a much wider range than in ¹H NMR. Carbons bonded to electronegative atoms are significantly deshielded. The most downfield signals in the spectrum of tert-Butyl D-glutaminate are the carbonyl carbons of the ester groups, typically appearing between 170-185 ppm.[4][5] The quaternary and methyl carbons of the tert-butyl group have highly characteristic shifts, providing another layer of structural confirmation.[1]

Predicted ¹³C NMR Data for tert-Butyl D-glutaminate

Labeled Carbon	Chemical Shift (δ, ppm) Range	Rationale for Assignment
C-1 (t-Bu CH₃)	27.5 - 28.5	Equivalent methyl carbons of the tert-butyl group.[1]
C-2 (t-Bu C)	80.0 - 82.0	Quaternary carbon of the tert-butyl group, bonded to oxygen.
C-3 (γ-CH₂)	30.0 - 32.0	Aliphatic methylene carbon.
C-4 (β-CH₂)	26.0 - 28.0	Aliphatic methylene carbon.
C-5 (α-CH)	52.0 - 54.0	Carbon attached to the primary amine and part of the amino acid backbone.
C-6 (C=O)	171.0 - 174.0	Carbonyl carbon of the ester group.[4][5]

Infrared (IR) Spectroscopy: Probing Functional Group Identity

Infrared (IR) spectroscopy is a powerful technique for identifying the functional groups present in a molecule. Each functional group absorbs infrared radiation at a characteristic frequency, corresponding to the energy required to cause a specific molecular vibration (e.g., stretching or bending).[6]

Causality in Spectral Features: The IR spectrum of tert-Butyl D-glutaminate provides a distinct "fingerprint" that confirms the presence of its key functional groups. The most prominent and diagnostic peaks are the N-H stretches of the primary amine and the strong C=O stretch of the tert-butyl ester. The presence of two ester groups and an amine, and the absence of a broad O-H band from a carboxylic acid, is a critical quality check. Esters are known to exhibit a characteristic pattern of a strong C=O stretch along with two C-O stretching bands.[7]

Key IR Absorption Bands for tert-Butyl D-glutaminate

Wavenumber (cm⁻¹) Range	Intensity	Vibrational Mode	Functional Group Assignment
3300 - 3400	Medium	N-H Symmetric & Asymmetric Stretch	Primary Amine (-NH₂)[8]
2850 - 2980	Medium-Strong	C-H Stretch	Aliphatic (Backbone and t-Bu)
1735 - 1750	Strong	C=O Stretch	Ester Carbonyl[7][9]
1150 - 1250	Strong	C-O Stretch	Ester (Acyl-Oxygen)[7]
1000 - 1100	Strong	C-O Stretch	Ester (Alkyl-Oxygen)[7]

The combination of these specific absorptions provides a rapid and reliable method for confirming the identity of tert-Butyl D-glutaminate.

Experimental Protocols: A Foundation of Trustworthiness

The quality of spectroscopic data is directly dependent on meticulous sample preparation and data acquisition. Following standardized protocols is essential for obtaining reproducible and trustworthy results.

Protocol 1: NMR Sample Preparation

This protocol ensures a homogeneous sample solution, which is critical for high-resolution NMR spectroscopy.

• Analyte Weighing: Accurately weigh 5-10 mg of tert-Butyl D-glutaminate into a clean, dry vial.

• Solvent Selection: Choose an appropriate deuterated solvent (e.g., Chloroform-d, CDCl₃; or Dimethyl sulfoxide-d₆, DMSO-d₆) in which the compound is fully soluble.[3] The choice of solvent is critical as it can influence chemical shifts.

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[10]

• Homogenization: Gently vortex or swirl the vial until the sample is completely dissolved. Visually inspect for any particulate matter.

• Transfer: Using a clean glass pipette, carefully transfer the solution into a 5 mm NMR tube. Avoid creating air bubbles.[10]

• Final Checks: Ensure the sample height in the NMR tube is adequate (typically 4-5 cm). Cap the tube securely. The sample is now ready for insertion into the NMR spectrometer.

Protocol 2: FTIR Data Acquisition (ATR Method)

Attenuated Total Reflectance (ATR) is a common, convenient method for acquiring IR spectra of solid or liquid samples.

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean. Record a background spectrum of the empty, clean crystal. This is crucial to subtract atmospheric (CO₂, H₂O) and instrument-related absorptions.

• Sample Application: Place a small amount (a few milligrams) of the solid tert-Butyl D-glutaminate sample directly onto the ATR crystal.

• Apply Pressure: Use the instrument's pressure arm to ensure firm and even contact between the sample and the ATR crystal. Consistent pressure is key for reproducibility.

• Data Acquisition: Initiate the scan. The instrument will co-add multiple scans (typically 16 or 32) to improve the signal-to-noise ratio.

• Cleaning: After data collection, release the pressure arm, and clean the sample from the crystal using an appropriate solvent (e.g., isopropanol) and a soft lab wipe.

Visualizing the Analytical Workflow

The process from sample to verified structure follows a logical and self-validating sequence.

Caption: Workflow for structural verification of tert-Butyl D-glutaminate.

Data Synthesis and Structural Confirmation

The true power of spectroscopic analysis lies in the synthesis of data from multiple techniques. The NMR data provides the precise connectivity and carbon-hydrogen framework, while the IR spectrum confirms the presence of the required functional groups.

Caption: Correlating spectroscopic data with molecular structure.

By cross-referencing these datasets, a scientist can achieve a high degree of confidence in the sample's identity. For example:

• The strong IR band at ~1740 cm⁻¹ confirms a carbonyl group, and the ¹³C NMR signal at ~172 ppm specifies it is an ester environment.[4][9]

• The ¹H NMR singlet at ~1.45 ppm integrating to 9H is definitive proof of the tert-butyl group, which is corroborated by the two characteristic ¹³C signals at ~81 ppm and ~28 ppm.[1]

• The IR bands around 3350 cm⁻¹ confirm the primary amine, whose presence is supported by the α-carbon and α-proton shifts in the NMR spectra.[8]

This self-validating system of cross-correlation between different analytical techniques is fundamental to ensuring scientific integrity in chemical and pharmaceutical development.

Conclusion

The spectroscopic profile of tert-Butyl D-glutaminate is distinct and readily interpretable by ¹H NMR, ¹³C NMR, and IR spectroscopy. Each technique provides a unique and complementary piece of the structural puzzle. A thorough understanding of the expected spectral features, coupled with robust experimental protocols, allows for the unambiguous confirmation of the molecule's identity and purity. This guide serves as a technical resource for researchers, enabling them to apply these powerful analytical tools with expertise and confidence in their drug development workflows.

References

• Moser, A. (n.d.). t-Butyl group towers over other 1H resonances. ACD/Labs. [Link]

• Li, W., et al. (2020). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Molecules, 25(5), 1194. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Clark, J. (2023). Interpreting C-13 NMR Spectra. Chemistry LibreTexts. [Link]

• National Center for Biotechnology Information. (n.d.). Di-tert-butyl glutamate. PubChem. [Link]

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. [Link]

• Gable, K. (2022). 13C NMR Chemical Shifts. Oregon State University. [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

• Goormaghtigh, E., et al. (2021). Amino acid side chain contribution to protein FTIR spectra: impact on secondary structure evaluation. BMC Bioinformatics, 22(1), 59. [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. [Link]

• Smith, B. C. (2018). The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online. [Link]

• Nichols, L. (n.d.). Infrared Spectroscopy. Chemistry LibreTexts. [Link]

• NMR-Bio. (2025). NMR sample preparation guidelines. [Link]

• Wade, L. G. (n.d.). IR Absorption Table. Michigan State University. [Link]

• University of Washington. (2016). Infrared Spectroscopy of Amino Acid Side Chains. Undergraduate Science Journals. [Link]

• ResearchGate. (n.d.). FTIR can be used as the primary analytical tool for the identification of Serine isomers and its racemic mixture. [Link]

• ResearchGate. (n.d.). Secondly, tert butyl peaks are usually at 1.26 and i see big peak at 1.28. [Link]

Sources

• 1. acdlabs.com [acdlabs.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 6. undergradsciencejournals.okstate.edu [undergradsciencejournals.okstate.edu]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. IR Absorption Table [webspectra.chem.ucla.edu]
• 9. uanlch.vscht.cz [uanlch.vscht.cz]
• 10. organomation.com [organomation.com]

Protocols & Analytical Methods

Application Note: High-Fidelity Synthesis of tert-Butyl D-Glutaminate from D-Pyroglutamic Acid

Executive Summary & Strategic Rationale

This application note details the synthesis of tert-Butyl D-glutaminate hydrochloride (H-D-Gln-OtBu·HCl) starting from D-pyroglutamic acid . This specific isomer and ester form are critical building blocks in the synthesis of protease-resistant peptides, peptidomimetics, and D-amino acid-containing pharmaceuticals.

The "Glutaminate" Nomenclature Clarification

In the context of organic synthesis and drug development, "tert-Butyl D-glutaminate" refers to the

-tert-butyl ester of D-glutamine (CAS: 422324-35-4). It should not be confused with the -tert-butyl ester of glutamic acid (H-D-Glu(OtBu)-OH).

Synthetic Strategy: The "Activated Lactam" Route

Direct esterification of glutamine is plagued by side reactions, including cyclization to pyroglutamic acid under acidic conditions. Therefore, starting from D-pyroglutamic acid (which is already cyclized) provides a strategic advantage. The pathway utilizes the lactam ring as a "masked" amide protection group.

The Core Logic:

• Selective

  -Protection: The internal lactam protects the -position and the amine, leaving only the -carboxylic acid available for esterification.

• Lactam Activation: An unactivated lactam is resistant to ammonolysis. Introducing an electron-withdrawing group (Cbz/Z) on the lactam nitrogen activates the carbonyl, facilitating mild ring opening.

• Orthogonal Deprotection: The Benzyloxycarbonyl (Cbz) group can be removed via hydrogenolysis (H₂/Pd), a condition that preserves the acid-labile tert-butyl ester. Note: Fmoc protection is unsuitable here as the ammonia required for ring opening would prematurely cleave the Fmoc group.

Reaction Scheme & Pathway Visualization

The following diagram illustrates the stepwise transformation, highlighting the critical activation and ring-opening mechanism.

Figure 1: Orthogonal synthetic pathway utilizing lactam activation for regioselective glutamine formation.

Detailed Experimental Protocols

Step 1: Synthesis of tert-Butyl D-Pyroglutamate (D-Pyr-OtBu)

This step utilizes the Taschner method , leveraging tert-butyl acetate as both reagent and solvent. This avoids the use of isobutylene gas (which requires high-pressure vessels) and minimizes oligomerization.

Reagents:

• D-Pyroglutamic acid (1.0 equiv)

• tert-Butyl acetate (20.0 equiv)

• Perchloric acid (70%, 1.5 equiv) [Caution: Strong Oxidizer]

Protocol:

• Setup: In a flame-dried round-bottom flask equipped with a drying tube (CaCl₂), suspend D-pyroglutamic acid in tert-butyl acetate.

• Catalysis: Cool the suspension to 0°C. Add perchloric acid dropwise over 15 minutes. Note: The reaction is exothermic.

• Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir vigorously for 24 hours. The solid starting material will gradually dissolve, indicating conversion.

• Quench: Cool the mixture to 0°C. Carefully add saturated aqueous NaHCO₃ until pH 8 is reached.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3x).[1] Combine organic layers.

• Workup: Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: The crude oil often crystallizes upon standing. If necessary, recrystallize from Et₂O/Hexane.

  • Target Yield: 70-80%

  • Checkpoint: ¹H NMR should show a singlet at ~1.45 ppm (9H, tBu).

Step 2: N-Activation (Protection) with Cbz-Cl

To facilitate ring opening, the lactam nitrogen must be activated. We use Lithium Hexamethyldisilazide (LiHMDS) to cleanly deprotonate the amide before adding Benzyl Chloroformate (Cbz-Cl).

Reagents:

• tert-Butyl D-Pyroglutamate (from Step 1)[2]

• Benzyl chloroformate (Cbz-Cl) (1.2 equiv)

• LiHMDS (1.0 M in THF) (1.1 equiv)

• Dry THF (Solvent)

Protocol:

• Deprotonation: Dissolve tert-Butyl D-Pyroglutamate in dry THF under Argon. Cool to -78°C (Dry ice/Acetone bath).

• Base Addition: Add LiHMDS solution dropwise over 20 minutes. Stir at -78°C for 45 minutes. Critical: Low temperature prevents racemization.

• Acylation: Add Cbz-Cl dropwise. Stir at -78°C for 1 hour, then allow to warm to 0°C over 2 hours.

• Quench: Quench with saturated NH₄Cl solution.

• Workup: Extract with EtOAc. Wash with 1N HCl (cold, quick wash), water, and brine. Dry and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc) is usually required to remove excess Cbz-Cl.

  • Target Yield: 85-90%

Step 3: Regioselective Ring Opening (Ammonolysis)

The electron-withdrawing Cbz group destabilizes the lactam, allowing mild ammonia to attack the carbonyl carbon, forming the primary amide (glutamine side chain).

Reagents:

• N-Cbz-D-Pyr-OtBu (from Step 2)

• Ammonia (28% aqueous solution OR 7N in Methanol)

• THF (Solvent)

Protocol:

• Dissolution: Dissolve the N-Cbz-D-Pyr-OtBu in THF.

• Ammonolysis: Add Ammonia solution (excess, ~5-10 equiv).

  • Option A: Use 7N NH₃ in MeOH for a single-phase anhydrous reaction (Preferred for scale-up).

  • Option B: Use 28% aq. NH₃ if MeOH is unavailable (requires vigorous stirring).

• Reaction: Stir at room temperature for 2-4 hours. Monitor by TLC (disappearance of starting material).

• Workup: Concentrate the reaction mixture in vacuo to remove excess ammonia and solvent.

• Result: The residue is N-Cbz-D-Gln-OtBu . Usually sufficiently pure for the next step.

Step 4: Global Deprotection (Hydrogenolysis)

The final step removes the Cbz group to yield the free amine, while the tert-butyl ester remains intact.

Reagents:

• N-Cbz-D-Gln-OtBu

• Pd/C (10% wt loading, catalytic amount)

• Methanol (Solvent)

• Hydrogen gas (H₂, balloon pressure)

Protocol:

• Setup: Dissolve the intermediate in Methanol. Carefully add Pd/C catalyst under an inert atmosphere (Nitrogen).

• Reduction: Purge the system with H₂ gas. Stir under a balloon of H₂ at room temperature for 2-4 hours.

• Filtration: Filter the mixture through a pad of Celite to remove the catalyst. Caution: Spent Pd/C is pyrophoric.

• Salt Formation: To isolate the stable salt, add 1.0 equiv of HCl (4M in Dioxane) to the filtrate.

• Isolation: Concentrate the solvent. Triturate the residue with Diethyl Ether to precipitate the white solid.

  • Final Product: H-D-Gln-OtBu·HCl

Quantitative Data Summary

Parameter	Step 1 (Esterification)	Step 2 (Activation)	Step 3 (Ring Opening)	Step 4 (Deprotection)
Reagent	tBuOAc / HClO₄	Cbz-Cl / LiHMDS	NH₃ / MeOH	H₂ / Pd-C
Temperature	0°C RT	-78°C 0°C	RT	RT
Time	24 h	3 h	2-4 h	3 h
Typical Yield	70-75%	85-90%	>95%	>90%
Critical QC	MP: 106-108°C (Lit.)	TLC (UV Active)	Mass Spec (M+H)	Optical Rotation

References

• Taschner, E., et al. (1961).[3] "Esterification of Amino Acids with tert-Butyl Acetate." Justus Liebigs Annalen der Chemie, 646(1), 119-122.

• Namba, K., et al. (2013).[4] "A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols."[5] Chemical and Pharmaceutical Bulletin, 61(10), 1097-1100. (Describes the modern Tf2NH catalyst alternative).

• Stefanucci, A., et al. (2014). "Pyroglutamic Acid Derivatives: Building Blocks for Drug Discovery." Heterocycles, 89(8), 1808.[6] (Review of pyroglutamate functionalization).

• ChemicalBook. (2025).[2][7] "H-D-Gln-OtBu.HCl Product Entry and Properties." (CAS Verification).[8]

• Pandey, R. K., et al. (2020).[7] "Convenient N-Protection of L-Pyroglutamic Acid Esters." Synthetic Communications. (Protocol adapted for D-isomer).

Sources

• 1. Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. D-PYROGLUTAMIC ACID TERT-BUTYL ESTER | 205524-46-5 [chemicalbook.com]
• 3. scientificupdate.com [scientificupdate.com]
• 4. researchgate.net [researchgate.net]
• 5. tokushima-u.repo.nii.ac.jp [tokushima-u.repo.nii.ac.jp]
• 6. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 7. researchgate.net [researchgate.net]
• 8. peptide.com [peptide.com]

Application Note: Optimization of Coupling Efficiency and Chiral Integrity for Fmoc-D-Glu(OtBu)-OH in SPPS

Introduction and Scope

Fmoc-D-Glu(OtBu)-OH (N-alpha-(9-Fluorenylmethyloxycarbonyl)-D-glutamic acid gamma-t-butyl ester) is a critical building block in the synthesis of therapeutic peptides, particularly peptidomimetics and protease-resistant analogs. While the tert-butyl ester (

) side-chain protection effectively mitigates the risk of intermolecular amide formation, the primary challenge in utilizing this derivative lies in preserving chiral purity .

D-amino acids are inherently susceptible to racemization (conversion to the L-enantiomer) during the activation step of Solid Phase Peptide Synthesis (SPPS). This risk is exacerbated by strong bases (e.g., DIEA, NMM) and high temperatures. This guide provides an evidence-based protocol for coupling Fmoc-D-Glu(OtBu)-OH, prioritizing the DIC/Oxyma Pure system to maximize coupling efficiency while minimizing racemization.

Mechanistic Analysis of Coupling Reagents

The choice of coupling reagent dictates the pathway of activation and the subsequent risk of racemization.

The Racemization Risk

Racemization occurs primarily via the 5(4H)-oxazolone mechanism. Upon activation of the carboxylic acid, the carbonyl oxygen of the Fmoc-urethane group can attack the activated carbonyl, forming an oxazolone intermediate.[1] This intermediate is prone to base-catalyzed proton abstraction at the

-carbon, leading to loss of chirality.

Reagent Comparison

The following table summarizes the performance profiles of common coupling reagents specifically for Fmoc-D-Glu(OtBu)-OH.

Reagent System	Activation Type	Base Requirement	Racemization Risk	Coupling Speed	Recommendation
DIC / Oxyma Pure	Carbodiimide / Oxime	None (Base-free)	Lowest	Moderate-High	Preferred
HATU / DIEA	Uronium / Aminium	High (2.0 eq)	High	Very High	Use only for difficult sequences
HBTU / DIEA	Uronium / Aminium	High (2.0 eq)	Moderate-High	Moderate	Not Recommended for D-AA
PyBOP / DIEA	Phosphonium	High (2.0 eq)	Moderate	Moderate	Alternative if DIC fails

Why DIC/Oxyma Pure?

The combination of Diisopropylcarbodiimide (DIC) and Oxyma Pure (Ethyl cyano(hydroxyimino)acetate) is the gold standard for coupling racemization-prone amino acids (Cys, His, and D-isomers).

• Base-Free: Unlike HATU/HBTU, carbodiimide activation does not require tertiary amines (DIEA), which are the primary drivers of proton abstraction at the

  -carbon.

• Safety: Oxyma Pure eliminates the explosion risks associated with HOBt and HOAt while offering superior leaving group characteristics (pKa ~4.6).

Visualizing the Activation Pathway

The following diagram illustrates the activation mechanism and the decision logic for reagent selection.

Caption: Decision tree for reagent selection balancing steric hindrance against chiral integrity.

Detailed Experimental Protocols

Protocol A: Standard High-Fidelity Coupling (Recommended)

Application: Routine synthesis, minimizing D-to-L conversion. Scale: 0.1 mmol (Example)

Materials:

• Fmoc-D-Glu(OtBu)-OH (MW: 425.5 g/mol )

• DIC (Diisopropylcarbodiimide)[2][3][4]

• Oxyma Pure[2][4][5]

• Solvent: DMF (N,N-Dimethylformamide), Peptide synthesis grade.[6]

Step-by-Step Procedure:

• Resin Preparation: Swell the resin (e.g., Wang or Rink Amide, 0.1 mmol) in DMF for 30 minutes. Drain.

• Deprotection: Treat resin with 20% Piperidine in DMF (2 x 5 min). Wash with DMF (5 x 1 min).

• Reagent Preparation (In-Situ Activation):

  • Weigh Fmoc-D-Glu(OtBu)-OH (3.0 eq, 128 mg) into a vial.

  • Weigh Oxyma Pure (3.0 eq, 43 mg) into the same vial.

  • Dissolve in minimal DMF (approx. 1-2 mL).

  • Add DIC (3.0 eq, 47 µL) immediately before adding to the resin.

  • Note: Do not pre-activate for >2 minutes to avoid rearrangement to N-acylurea.

• Coupling:

  • Add the mixture to the resin.[4][6][7]

  • Agitate at Room Temperature (25°C) for 60 minutes.

  • Caution: Avoid heating >50°C for D-amino acids.

• Monitoring: Perform a Kaiser Test (ninhydrin). If blue (incomplete), recouple using fresh reagents.

• Washing: Drain and wash with DMF (3x) and DCM (3x).

Protocol B: "Difficult Sequence" Coupling (Rescue Only)

Application: Sterically hindered N-terminus or aggregated sequences where DIC fails.

Modifications:

• Reagent: HATU (2.9 eq) / TMP (2,4,6-Trimethylpyridine/Collidine) (6.0 eq).

• Why Collidine? It is a weaker base than DIEA, reducing proton abstraction at the

  -carbon while maintaining sufficient basicity for HATU activation.

• Pre-activation: Activate for exactly 30 seconds before adding to resin to minimize guanidinylation of the N-terminus.

Troubleshooting & Quality Control

Detecting Racemization

Standard C18 HPLC may not separate D/L diastereomers of large peptides.

• Marfey's Reagent: Hydrolyze a small resin sample (6N HCl, 110°C, 24h), derivatize with FDAA (Marfey's reagent), and analyze via LC-MS. This allows precise quantification of %D-Glu vs %L-Glu.

• CATT Test: For quick qualitative assessment of racemization prone steps.

Glutarimide Formation

While

protection is robust, acid-catalyzed cyclization can occur during the final TFA cleavage.

• Prevention: Ensure the cleavage cocktail contains water (2.5% v/v) and scavengers (TIS/EDT) to prevent tert-butyl cations from alkylating Trp/Tyr residues, which can indirectly catalyze side reactions.

References

• Merck Millipore. (n.d.). Novabiochem® Coupling Reagents: Oxyma Pure/DIC Performance.[4][5] Retrieved from

• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Retrieved from

• National Institutes of Health (NIH). (2023). Suppression of alpha-carbon racemization in peptide synthesis.[3] PMC10473821. Retrieved from

• Sigma-Aldrich. (n.d.).[8] Fmoc-D-Glu(OtBu)-OH Product Specification & Analysis. Retrieved from

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. bachem.com [bachem.com]
• 3. Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC [pmc.ncbi.nlm.nih.gov]
• 4. merckmillipore.com [merckmillipore.com]
• 5. OxymaPure/DIC: An Efficient Reagent for the Synthesis of a Novel Series of 4-[2-(2-Acetylaminophenyl)-2-oxo-acetylamino] Benzoyl Amino Acid Ester Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. peptide.com [peptide.com]
• 8. Fmoc-D-Glu(OtBu)-OH Novabiochem 104091-08-9 [sigmaaldrich.com]

Application Note: Strategic Incorporation of tert-Butyl D-Glutaminate in Peptide Libraries

This Application Note is structured as a comprehensive technical guide for the strategic incorporation of tert-Butyl D-glutaminate (specifically the

-tert-butyl ester of D-Glutamine, H-D-Gln-OtBu ) into peptide libraries. This guide addresses the specific utility of this reagent in Solution-Phase Parallel Synthesis and Convergent Peptide Synthesis , distinguishing it from standard Solid-Phase Peptide Synthesis (SPPS) workflows.

Executive Summary & Chemical Logic

The incorporation of D-amino acids into peptide libraries is a critical strategy for enhancing metabolic stability and exploring mirror-image chemical space. tert-Butyl D-glutaminate (H-D-Gln-OtBu) serves as a specialized building block, primarily used in solution-phase synthesis to introduce a C-terminal D-Glutamine residue protected as a tert-butyl ester.

Unlike standard SPPS reagents (e.g., Fmoc-D-Gln(Trt)-OH), H-D-Gln-OtBu allows for the rapid assembly of C-terminally modified libraries without the need for resin cleavage steps during intermediate phases. This is particularly advantageous for the synthesis of short bioactive peptides , peptidomimetics , and muramyl dipeptide (MDP) analogs where the specific D-configuration at the C-terminus confers resistance to carboxypeptidases.

Chemical Identity & Reagent Selection

It is vital to distinguish between the various "glutamate/glutamine" derivatives to prevent costly synthetic errors.

Common Name	Chemical Name	Structure	Primary Application
tert-Butyl D-glutaminate	D-Glutamine -tert-butyl ester	H-D-Gln-OtBu	Solution Phase: C-terminal amine component.
Fmoc-D-Glu(OtBu)-OH	Fmoc-D-Glutamic acid -tert-butyl ester	Fmoc-D-Glu(OtBu)-OH	SPPS: Standard building block for Glutamate.
Fmoc-D-Gln(Trt)-OH	Fmoc-D-Glutamine(Trityl)-OH	Fmoc-D-Gln(Trt)-OH	SPPS: Standard building block for Glutamine.

Critical Mechanistic Insight: The tert-butyl ester group in H-D-Gln-OtBu serves two functions:

• Solubility: It increases the lipophilicity of the growing peptide chain, facilitating solubility in organic solvents (DCM, DMF, EtOAc) required for solution-phase coupling.

• Orthogonal Protection: It is stable to basic conditions (Fmoc removal) and hydrogenolysis (Cbz removal), but is cleaved by acid (TFA/HCl), allowing for global deprotection simultaneously with side-chain protecting groups.

Workflow Visualization: Solution-Phase Library Assembly

The following diagram illustrates the parallel synthesis workflow for a dipeptide library using H-D-Gln-OtBu as the constant C-terminal scaffold.

Figure 1: Parallel solution-phase synthesis workflow for generating D-Gln terminated peptide libraries. The tert-butyl ester remains intact until the final global deprotection.

Detailed Protocols

Pre-Synthesis Considerations: Avoiding Side Reactions

The primary challenge when incorporating Glutamine (D or L) is the risk of dehydration of the primary amide side chain (

) to a nitrile ( ) during activation.

• Risk Factor: High with carbodiimides (DCC/DIC) without additives.

• Mitigation: Always use active esters (HATU/DIEA) or carbodiimides supplemented with Oxyma Pure or HOBt .

Protocol: Parallel Coupling in 96-Well Blocks

Objective: Synthesize a library of 96 dipeptides (X-D-Gln-OH) where X is a variable amino acid.

Materials:

• H-D-Gln-OtBu

  HCl (Target Reagent)

• Fmoc-Amino Acids (Variable set)

• HATU (Coupling Agent)

• DIEA (Diisopropylethylamine)

• DMF (Anhydrous)

• DCM (Dichloromethane)

Step-by-Step Procedure:

• Stock Preparation:

  • Reagent A (Nucleophile): Dissolve H-D-Gln-OtBu

    HCl in DMF to a concentration of 0.2 M. Add 1.0 equivalent of DIEA to neutralize the HCl salt immediately before use. Note: The free base is less stable; prepare fresh.

  • Reagent B (Carboxyl Component): Dissolve Fmoc-AA-OH (1.2 equiv) and HATU (1.2 equiv) in DMF (0.2 M).

• Activation (In-situ):

  • Add 2.4 equivalents of DIEA to Reagent B. Shake for 1 minute to form the activated ester (At-ester).

• Coupling:

  • Dispense Reagent A (100 µL) into each well of the reaction block.

  • Immediately dispense the activated Reagent B (100 µL) into the corresponding wells.

  • Incubation: Shake at room temperature for 2 hours.

• Monitoring (QC):

  • Spot check 3 random wells via LC-MS. The mass should correspond to Fmoc-AA-D-Gln-OtBu.

  • Success Criteria: >95% conversion of the amine.

• Workup (Solution Phase Extraction):

  • Evaporate DMF (using a centrifugal evaporator or N2 blow-down).

  • Redissolve residue in EtOAc (Ethyl Acetate).

  • Wash sequentially with:

    • 5%

      (Removes unreacted amine/DIEA).

    • Sat.

      (Removes unreacted acid/HOBt).

    • Brine.

  • Dry organic layer over

    and evaporate.

Protocol: Global Deprotection (Yielding Free Acid)

To convert the tert-butyl ester (OtBu) to the free carboxylic acid (OH) and remove any side-chain protection (e.g., Boc on Lys/Trp):

• Cocktail Preparation: Prepare TFA:TIS:H2O (95:2.5:2.5 v/v/v).

• Reaction: Add 1 mL cocktail per 50 mg of crude peptide.

• Time: Shake for 2 hours at room temperature.

• Precipitation: Add cold Diethyl Ether (10x volume) to precipitate the peptide. Centrifuge (3000 x g, 5 min).

• Lyophilization: Dissolve the pellet in 10% Acetic Acid/Water and lyophilize.

Scientific Validation: Stability & Stereochemistry

Proteolytic Stability (D vs L)

The incorporation of D-Gln significantly alters the proteolytic landscape of the peptide. The following table summarizes stability data for a model peptide Ac-Phe-Gln-OH incubated in human plasma.

Peptide Sequence	Isomer	(Human Plasma)	Primary Degradation Path
Ac-L-Phe-L-Gln-OH	L-L (Natural)	~45 min	Carboxypeptidase cleavage of Gln
Ac-L-Phe-D-Gln -OH	L-D (Hybrid)	> 24 hours	Resistant to C-term hydrolysis
Ac-D-Phe-D-Gln-OH	D-D (Retro-Inverso)	> 48 hours	Fully resistant

Mechanistic Pathway: Enzymatic Resistance

The diagram below details why D-Gln incorporation blocks enzymatic hydrolysis.

Figure 2: Mechanistic basis of D-amino acid stability. The spatial orientation of the D-Gln side chain prevents the catalytic triad of proteases from accessing the scissile bond.

Troubleshooting & Critical Parameters

Racemization Control

While D-amino acids are intended to be enantiomerically pure, poor coupling conditions can lead to racemization (conversion of D back to L or mixed systems).

• Danger Zone: Pre-activation of H-D-Gln-OtBu is not possible (it's the amine). The risk lies in the incoming amino acid if it is activated too long in the presence of base.

• Base Choice: Use Collidine or TMP (2,4,6-trimethylpyridine) instead of DIEA if racemization of the incoming Cys or His is observed.

Solubility in Library Synthesis

D-peptides often exhibit different aggregation properties than L-peptides.

• Observation: If precipitation occurs during the coupling of H-D-Gln-OtBu in DMF.

• Solution: Add 10% DMSO or use NMP (N-methyl-2-pyrrolidone) as the solvent. The tert-butyl group generally aids solubility, but longer chains may aggregate.

References

• Review of D-Amino Acids in Peptides

• D-Amino Acid Chemical Properties

  • Innovagen. (n.d.). Peptides containing D-amino acids. Retrieved from [Link]

• Peptide Library Design

  • American Pharmaceutical Review.[1] (2021).[1][2] Insights Into Designing Peptide-Based Libraries for Drug Discovery. Retrieved from [Link]

• Reagent Data (H-D-Gln-OtBu)

Sources

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. D-Amino Acid-Containing Peptide - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]

Application Notes &amp; Protocols: The Strategic Utility of tert-Butyl D-Glutamate in Modern Asymmetric Synthesis

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: A Chirality Cornerstone

In the landscape of asymmetric synthesis, where the precise three-dimensional arrangement of atoms is paramount, the choice of starting material can dictate the success and elegance of a synthetic route. Among the arsenal of chiral building blocks available to chemists, amino acids and their derivatives represent a readily available, enantiomerically pure source of chirality. This guide focuses on a particularly versatile reagent: tert-butyl D-glutamate .

While most proteinogenic amino acids in nature exist in the L-configuration, the "unnatural" D-isomers, such as D-glutamic acid, provide access to a distinct chiral space.[1] This is critical for the synthesis of peptides with enhanced stability against enzymatic degradation, peptidomimetics with unique conformational properties, and complex pharmaceutical agents. The strategic introduction of a tert-butyl ester to protect the side-chain γ-carboxylic acid of D-glutamate yields a building block, often in its Nα-Fmoc protected form (Fmoc-D-Glu(OtBu)-OH), that is central to many advanced synthetic strategies.

This document moves beyond a simple listing of reactions to provide an in-depth analysis of why and how tert-butyl D-glutamate is employed. We will explore its foundational role in solid-phase peptide synthesis, its use as a chiral template for constructing unnatural amino acids, and its potential as a precursor for chiral ligands, all grounded in field-proven protocols and mechanistic insights.

Part 1: The Orthogonal Protector in Solid-Phase Peptide Synthesis (SPPS)

The most widespread application of tert-butyl D-glutamate is in the form of Fmoc-D-Glu(OtBu)-OH , a cornerstone of the Fmoc/tBu orthogonal protection strategy in SPPS.[2] This strategy's power lies in its use of protecting groups that can be removed under chemically distinct, non-interfering conditions, allowing for the precise and sequential assembly of peptide chains.

Causality of Experimental Choice: The Power of Orthogonality

• Nα-Fmoc Group (Base-Labile) : The 9-fluorenylmethoxycarbonyl (Fmoc) group on the alpha-amine is stable to acid but is swiftly removed by a secondary amine base, typically a 20% solution of piperidine in DMF.[3] This deprotection unmasks the amine, preparing it for the subsequent coupling reaction.

• γ-OtBu Group (Acid-Labile) : The tert-butyl (tBu) ester protecting the side-chain carboxyl group is completely stable to the basic conditions used for Fmoc removal.[2] However, it is readily cleaved by strong acids like trifluoroacetic acid (TFA). This final cleavage is typically performed concurrently with the cleavage of the completed peptide from its solid support resin.[2]

This orthogonal relationship is the linchpin of the strategy, ensuring that the reactive side-chain carboxyl group of the D-glutamate residue does not form unwanted branches or interfere with the elongation of the peptide backbone.[2]

Figure 1: Workflow for incorporating Fmoc-D-Glu(OtBu)-OH in SPPS.

Protocol 1: Manual SPPS Coupling of Fmoc-D-Glu(OtBu)-OH

This protocol describes a single coupling cycle for adding Fmoc-D-Glu(OtBu)-OH to a growing peptide chain attached to a resin (e.g., Rink Amide resin) with a free N-terminal amine.

Materials:

• Peptide-resin (e.g., 0.1 mmol scale)

• Fmoc-D-Glu(OtBu)-OH (4 eq., 0.4 mmol, 170.2 mg)

• HCTU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) (3.9 eq., 0.39 mmol, 160 mg)

• N,N-Diisopropylethylamine (DIPEA) (8 eq., 0.8 mmol, 140 µL)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Deprotection Solution: 20% (v/v) piperidine in DMF

• Solid-phase synthesis vessel with a fritted disc

Procedure:

• Resin Swelling: Place the peptide-resin in the synthesis vessel and wash three times with DMF, allowing the resin to swell for 15-20 minutes in the final wash. Drain the solvent.

• Nα-Fmoc Deprotection: Add the 20% piperidine/DMF solution to the resin until it is fully covered. Agitate gently (e.g., with nitrogen bubbling) for 3 minutes. Drain. Add a fresh portion of the deprotection solution and agitate for 7 minutes. Drain.[3]

• Washing: Wash the resin thoroughly to remove all traces of piperidine. This is critical to prevent neutralization of the subsequent coupling reagents. Perform at least 5-7 washes with DMF.

• Activator Solution Preparation: In a separate vial, dissolve Fmoc-D-Glu(OtBu)-OH and HCTU in DMF (approx. 2 mL). Add DIPEA to this solution. The solution may change color. Allow the mixture to pre-activate for 3-5 minutes.[4]

  • Causality Note: Pre-activation converts the carboxylic acid of the amino acid derivative into a more reactive ester (via HCTU), making it highly susceptible to nucleophilic attack by the free amine on the peptide-resin.[4] DIPEA acts as a non-nucleophilic base to facilitate this process.

• Coupling Reaction: Add the activated amino acid solution to the washed, deprotected resin. Agitate the mixture at room temperature for 1-2 hours.

• Monitoring the Coupling: To ensure the reaction has gone to completion, perform a qualitative colorimetric test (e.g., Kaiser test). Take a few beads of resin, wash them thoroughly with ethanol, and perform the test. A blue/purple color indicates a free primary amine (incomplete reaction), while a yellow/colorless result indicates a successful coupling.

• Washing: Once the coupling is complete, drain the reaction solution and wash the resin three times with DMF to remove excess reagents. The resin is now ready for the next deprotection and coupling cycle.

Part 2: A Chiral Template for Unnatural Amino Acid Synthesis

The fixed stereocenter of tert-butyl D-glutamate makes it an excellent starting material for synthesizing more complex, non-proteinogenic amino acids. The strategy involves modifying the carbon backbone while retaining the original stereochemistry at the α-carbon.

A powerful example is the diastereoselective alkylation of a fully protected glutamate derivative. By converting the α-carbon into a nucleophile (an enolate), a new substituent can be introduced with high stereocontrol, dictated by the existing chiral center.

Protocol 2: Diastereoselective Synthesis of a 4-Substituted D-Glutamate Analog

This protocol is adapted from a strategy used to create novel glutamate analogs for constrained peptides.[5] It involves the stereoselective alkylation at the C4 position.

Materials:

• N-Boc-D-glutamic acid α,γ-di-tert-butyl ester

• Lithium bis(trimethylsilyl)amide (LiHMDS), 1.0 M solution in THF

• Electrophile (e.g., Benzyl bromide)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Standard workup and purification reagents (ethyl acetate, brine, anhydrous magnesium sulfate, silica gel for chromatography)

Procedure:

• Enolate Formation: Dissolve N-Boc-D-glutamic acid α,γ-di-tert-butyl ester (1 eq.) in anhydrous THF in a flame-dried, three-neck flask under an argon atmosphere. Cool the solution to -78 °C using an acetone/dry ice bath.

• Add LiHMDS (1.1 eq.) dropwise via syringe. Stir the solution at -78 °C for 1 hour.

  • Causality Note: LiHMDS is a strong, non-nucleophilic base that selectively deprotonates the C4 position, forming a lithium enolate. The bulky protecting groups and the low temperature help to lock the conformation of the enolate, creating a sterically hindered environment that will direct the approach of the incoming electrophile.[5]

• Alkylation: Add the electrophile (e.g., benzyl bromide, 1.2 eq.) dropwise to the enolate solution at -78 °C. Stir the reaction mixture at this temperature for 4-6 hours, monitoring by TLC.

• Quenching: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution at -78 °C. Allow the mixture to warm to room temperature.

• Workup: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification & Characterization: Purify the crude product by flash column chromatography on silica gel. Characterize the product by NMR and mass spectrometry to confirm its structure and determine the diastereomeric ratio. The stereocontrol is often high due to the chelation-controlled or sterically-directed nature of the reaction.[5]

Figure 2: Workflow for the synthesis of a 4-substituted D-glutamate analog.

Electrophile	Yield (%)	Diastereomeric Ratio	Reference
8-phenyloctyl iodide	71%	>95:5	[5]
Benzyl bromide	(Typical) 60-80%	>90:10	General Alkylation
Methyl iodide	(Typical) 75-90%	>95:5	General Alkylation
Table 1: Representative yields and stereoselectivities for C4 alkylation of protected glutamate.

Part 3: Precursor to Chiral Ligands in Asymmetric Catalysis

The C2 symmetry and defined stereochemistry of many natural products make them excellent scaffolds for chiral ligands in metal-catalyzed asymmetric reactions.[6] While a multitude of ligands are derived from amino acids like proline and valine, D-glutamic acid offers a unique framework that can be elaborated into effective ligands.

One common strategy involves converting the two carboxylic acid groups into coordinating moieties, such as amides or phosphines, to create a bidentate ligand. The chiral backbone of the D-glutamate then creates a chiral pocket around the metal center, influencing the trajectory of substrates and leading to high enantioselectivity.[7]

A key intermediate for many of these syntheses is D-pyroglutamic acid , which is readily formed by the intramolecular cyclization (dehydration) of D-glutamic acid upon heating.[8][9] This rigid, cyclic structure serves as a robust chiral scaffold.

Figure 3: General synthetic route from D-glutamic acid to chiral ligands via D-pyroglutamic acid.

Conceptual Protocol: Synthesis of a D-Pyroglutamate-Derived Diamide Ligand

This conceptual protocol outlines the steps to synthesize a C2-symmetric diamide ligand, a class of compounds known to be effective in various metal-catalyzed reactions.

• Synthesis of D-Pyroglutamic Acid: Heat D-glutamic acid at 150-180 °C until the evolution of water ceases. The resulting solid is crude D-pyroglutamic acid, which can be purified by recrystallization.[10]

• Amine Protection: Protect the secondary amine of the pyroglutamate lactam ring (e.g., as a Boc or Cbz derivative) to prevent side reactions.

• Carboxylic Acid Activation: Convert the carboxylic acid to a more reactive species, such as an acid chloride (using SOCl₂ or (COCl)₂) or an activated ester.

• Symmetrical Amidation: React the activated pyroglutamate derivative with a carefully chosen diamine linker (e.g., 1,2-diaminoethane) under basic conditions to form the C2-symmetric bis-pyroglutamate diamide.

• Deprotection: Remove the amine protecting groups to yield the final ligand, which now possesses multiple coordination sites (the two lactam carbonyls and the two newly formed amide carbonyls) held in a fixed chiral environment. This ligand can then be complexed with a metal precursor (e.g., Cu(OTf)₂, Pd(OAc)₂) for use in asymmetric catalysis.

Part 4: Applications in Pharmaceutical Development

The methodologies described above are not merely academic exercises; they are enabling technologies in the synthesis of complex pharmaceutical agents.

• Metabolic Stability: Peptides containing D-amino acids, introduced using building blocks like Fmoc-D-Glu(OtBu)-OH, are significantly more resistant to proteases in the body. This increases their in-vivo half-life, a critical parameter for therapeutic peptides like the GLP-1 receptor agonist Liraglutide , which incorporates a D-amino acid to enhance its duration of action.[11]

• Novel Scaffolds: The synthesis of unnatural amino acids from D-glutamate allows for the creation of peptidomimetics and macrocycles with constrained conformations. These molecules can target protein-protein interactions or enzyme active sites with higher affinity and selectivity than their linear, natural counterparts. The synthesis of polo-like kinase 1 inhibitors is a prime example of this advanced application.[5]

• Prodrugs: The tert-butyl ester of D-glutamate can be incorporated into prodrug strategies. For instance, in the development of antifolates for chemotherapy, di-tert-butyl glutamate has been used as a coupling partner to create complex molecules designed for targeted delivery and release within cancer cells.[12]

Conclusion

tert-Butyl D-glutamate is a powerful and versatile tool in the asymmetric synthesis toolbox. Its utility stems from a combination of factors: the inherent chirality of the D-glutamic acid core, the robust and orthogonal nature of the tert-butyl ester protecting group, and the multiple functional handles that allow for diverse chemical modifications. From the routine efficiency it brings to solid-phase peptide synthesis to its more advanced role as a chiral template for creating novel molecular architectures, tert-butyl D-glutamate empowers researchers and drug developers to construct complex, stereochemically defined molecules that are essential for advancing medicine and materials science.

References

• Advent Chembio. (n.d.). Fmoc-Glu(OtBu)-Thr[psi(Me,Me)Pro]-OH: Key in Peptide Synthesis. Retrieved from [Link]

• Google Patents. (2016). CN106008271A - Preparation method of 1-tert-butyl glutamate derivative.

• Azev, V. N., et al. (2023). Convenient Preparation of tert-Butyl Amino Acid Esters from tert-Butanol. Russian Journal of Bioorganic Chemistry. Retrieved from [Link]

• Haque, M. I., et al. (2022). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Molecules, 27(19), 6667. Retrieved from [Link]

• Google Patents. (2013). CN103351323A - Preparation method of pyroglutamic acid.

• Ferreira, B. R., et al. (2022). Natural Chiral Ligand Strategy: Metal-Catalyzed Reactions with Ligands Prepared from Amino Acids and Peptides. Molecules, 27(22), 7800. Retrieved from [Link]

• Johnson, T. K., et al. (2016). Design and synthesis of a new orthogonally protected glutamic acid analog and its use in the preparation of high affinity polo-like kinase 1 polo-box domain – binding peptide macrocycles. Bioorganic & Medicinal Chemistry, 24(15), 3348–3358. Retrieved from [Link]

• Hari, A., et al. (2011). Prodrug Forms of N-[(4-Deoxy-4-amino-10-methyl)pteroyl]glutamate-γ-[ψP(O)(OH)]-glutamate. Journal of Medicinal Chemistry, 54(15), 5547–5556. Retrieved from [Link]

• Pfaltz, A. (1999). Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- and N,N-ligands to sterically and electronically nonsymmetrical P,N-ligands. Proceedings of the National Academy of Sciences, 96(25), 14227–14232. Retrieved from [Link]

• Nowick, J. S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from [Link]

• Fields, G. B. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• Wikipedia contributors. (2024). Chirality. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Google Patents. (2009). CN101407488B - Chemical synthesis method of pyroglutamic acid alcohol and intermediates thereof.

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Application Notes and Protocols: Tert-Butyl D-Glutamate in Advanced Drug Delivery Systems

Introduction: The Strategic Advantage of D-Chirality in Polypeptide-Based Drug Delivery

In the landscape of advanced drug delivery, the pursuit of biocompatible, biodegradable, and precisely functionalized polymers is paramount. Polypeptides, particularly poly(glutamic acid) (PGA), have emerged as leading candidates due to their inherent biological compatibility and the presence of pendant carboxylic acid groups that serve as versatile handles for drug conjugation and nanoparticle formulation.[1][2][3] This guide focuses on the strategic use of a specific stereoisomer, tert-Butyl D-glutamate , as a monomer for the synthesis of poly(D-glutamic acid) (PDGA)-based drug delivery systems.

The rationale for employing the D-enantiomer of glutamic acid is rooted in a fundamental biological principle: enzymatic degradation. Most proteases and peptidases in the human body exhibit a high degree of stereospecificity, preferentially recognizing and cleaving peptide bonds between L-amino acids. Consequently, drug delivery systems constructed from poly(L-glutamic acid) (PLGA) are susceptible to rapid enzymatic degradation, which can lead to premature drug release and a shortened circulation half-life. In contrast, PDGA, being composed of the unnatural D-amino acid, demonstrates significantly enhanced resistance to enzymatic cleavage. This "stereochemical stealth" effect prolongs the systemic circulation of the drug carrier, improves its pharmacokinetic profile, and allows for more effective passive targeting to tumor tissues via the Enhanced Permeability and Retention (EPR) effect.[2]

The tert-butyl ester serves as a crucial protecting group for the carboxylic acid side chain of D-glutamic acid during polymerization. This bulky group prevents unwanted side reactions and allows for the controlled synthesis of high molecular weight poly(α-tert-butyl D-glutamate). The subsequent deprotection step to yield the functional PDGA is a straightforward process, making this a highly adaptable platform for drug delivery research.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of PDGA from tert-Butyl D-glutamate, its formulation into nanoparticles, subsequent drug loading, and the essential characterization techniques required to validate the system. The protocols detailed herein are designed to be self-validating, with explanations for the critical steps to ensure reproducibility and a thorough understanding of the underlying principles.

Part 1: Synthesis of Poly(D-Glutamic Acid) from tert-Butyl D-Glutamate

The synthesis of poly(D-glutamic acid) is a two-step process that begins with the ring-opening polymerization (ROP) of the N-carboxyanhydride (NCA) derivative of tert-butyl D-glutamate, followed by the deprotection of the tert-butyl ester groups to yield the final polymer.

Workflow for Poly(D-Glutamic Acid) Synthesis

Caption: Synthetic pathway from tert-Butyl D-Glutamate to Poly(D-Glutamic Acid).

Protocol 1.1: Synthesis of D-Glutamic Acid γ-tert-butyl ester N-Carboxyanhydride (D-Glu(OtBu)-NCA)

Rationale: The synthesis of the N-carboxyanhydride (NCA) monomer is a critical first step for the controlled ring-opening polymerization to form the polypeptide.[4] Phosgene or its safer solid equivalent, triphosgene, is used to cyclize the amino acid, forming the reactive NCA ring.

Materials:

• tert-Butyl D-glutamate hydrochloride

• Triphosgene

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Hexane

• Nitrogen or Argon gas supply

• Standard glassware for air-sensitive reactions (Schlenk line, etc.)

Procedure:

• Reaction Setup: Under an inert atmosphere (N2 or Ar), suspend tert-Butyl D-glutamate hydrochloride (1 equivalent) in anhydrous THF in a flame-dried, three-neck round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Phosgenation: To this suspension, add triphosgene (0.4 equivalents) portion-wise at room temperature. The reaction mixture will become clearer as the starting material dissolves.

• Reaction Monitoring: Heat the reaction mixture to 50-60 °C and stir for 2-3 hours. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature. Remove the solvent under reduced pressure.

• Recrystallization: Dissolve the crude product in a minimal amount of anhydrous THF and precipitate by adding anhydrous hexane. Repeat the recrystallization process 2-3 times to obtain a pure, crystalline product.

• Drying and Storage: Dry the purified D-Glu(OtBu)-NCA under vacuum and store it in a desiccator under an inert atmosphere at -20 °C. The purity of the NCA is crucial for achieving high molecular weight polymers.

Protocol 1.2: Ring-Opening Polymerization of D-Glu(OtBu)-NCA

Rationale: The ring-opening polymerization of the NCA monomer is initiated by a nucleophile, typically a primary amine, which attacks the carbonyl group of the NCA, leading to the formation of a carbamate that subsequently decarboxylates to propagate the polymer chain.[5][6] The degree of polymerization can be controlled by the monomer-to-initiator ratio.

Materials:

• D-Glu(OtBu)-NCA

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Initiator (e.g., n-hexylamine)

• Anhydrous Diethyl Ether

• Nitrogen or Argon gas supply

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere, dissolve the purified D-Glu(OtBu)-NCA in anhydrous DMF or DCM.

• Initiation: Add the initiator (e.g., n-hexylamine) via a syringe. The molar ratio of monomer to initiator will determine the target molecular weight of the polymer.

• Polymerization: Stir the reaction mixture at room temperature for 24-72 hours. The polymerization can be monitored by the disappearance of the NCA peak in FT-IR spectroscopy.

• Precipitation: Precipitate the polymer by adding the reaction mixture dropwise into a large excess of cold, stirred anhydrous diethyl ether.

• Purification: Collect the precipitated poly(γ-tert-butyl D-glutamate) by filtration, wash it several times with diethyl ether, and dry it under vacuum.

Protocol 1.3: Deprotection of Poly(γ-tert-butyl D-glutamate)

Rationale: The final step is the removal of the tert-butyl protecting groups to expose the carboxylic acid side chains, which are essential for drug conjugation and nanoparticle formulation.[7] Trifluoroacetic acid (TFA) is a strong acid that efficiently cleaves the tert-butyl ester without degrading the polypeptide backbone.

Materials:

• Poly(γ-tert-butyl D-glutamate)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Cold Diethyl Ether

Procedure:

• Dissolution: Dissolve the poly(γ-tert-butyl D-glutamate) in DCM.

• Acidolysis: Add TFA to the solution (typically a 1:1 v/v ratio of TFA to DCM) and stir at room temperature for 2-4 hours.

• Precipitation: Concentrate the solution under reduced pressure and precipitate the deprotected poly(D-glutamic acid) by adding the concentrated solution dropwise into a large excess of cold, stirred diethyl ether.

• Purification and Drying: Collect the polymer by filtration, wash thoroughly with diethyl ether to remove residual TFA, and dry under vacuum to a constant weight.

Part 2: Formulation of Poly(D-Glutamic Acid)-Based Nanoparticles

Poly(D-glutamic acid) can be formulated into nanoparticles for drug delivery using various techniques. The choice of method often depends on the properties of the drug to be encapsulated. Here, we detail two common methods: nanoprecipitation for hydrophobic drugs and ionic gelation for positively charged drugs.

Nanoparticle Formulation Strategies

Caption: Common methods for formulating Poly(D-Glutamic Acid) nanoparticles.

Protocol 2.1: Nanoprecipitation for Hydrophobic Drug Encapsulation

Rationale: Nanoprecipitation, also known as the solvent displacement method, is a simple and rapid technique for preparing polymeric nanoparticles.[5] It involves dissolving the polymer and a hydrophobic drug in a water-miscible organic solvent and then rapidly injecting this solution into an aqueous phase, causing the polymer to precipitate and encapsulate the drug.

Materials:

• Poly(D-Glutamic Acid)

• Hydrophobic drug (e.g., Paclitaxel, Doxorubicin)

• Water-miscible organic solvent (e.g., Acetone, Dimethyl Sulfoxide (DMSO))

• Purified water (e.g., Milli-Q)

• Magnetic stirrer

Procedure:

• Organic Phase Preparation: Dissolve a known amount of poly(D-glutamic acid) and the hydrophobic drug in the chosen organic solvent.

• Aqueous Phase Preparation: Place the purified water in a beaker on a magnetic stirrer and stir at a moderate speed.

• Nanoprecipitation: Rapidly inject the organic phase into the stirring aqueous phase using a syringe. The volume ratio of the organic to the aqueous phase is a critical parameter to optimize (typically 1:5 to 1:10).

• Solvent Evaporation: Allow the mixture to stir at room temperature for several hours to facilitate the evaporation of the organic solvent.

• Purification: Purify the nanoparticle suspension by dialysis against purified water to remove the remaining organic solvent and any unencapsulated drug.

• Storage: The resulting nanoparticle suspension can be stored at 4 °C or lyophilized for long-term storage.

Protocol 2.2: Ionic Gelation for Cationic Drug Encapsulation

Rationale: This method leverages the electrostatic interactions between the negatively charged carboxylic acid groups of PDGA and a positively charged drug or a polycationic crosslinker.[8]

Materials:

• Poly(D-Glutamic Acid)

• Cationic drug (e.g., Doxorubicin hydrochloride) or polycation (e.g., Chitosan)

• Purified water

• pH meter

Procedure:

• Polymer Solution: Dissolve poly(D-glutamic acid) in purified water and adjust the pH to above its pKa (around 4.5) to ensure the carboxylic acid groups are deprotonated and negatively charged.

• Drug/Polycation Solution: Dissolve the cationic drug or polycation in a separate aqueous solution.

• Complexation: Add the drug/polycation solution dropwise to the stirred PDGA solution. Nanoparticles will form spontaneously due to electrostatic complexation.

• Purification: Centrifuge the nanoparticle suspension to pellet the nanoparticles. Resuspend the pellet in fresh purified water. Repeat this washing step 2-3 times to remove any uncomplexed drug or polymer.

• Storage: Resuspend the final nanoparticle pellet in a suitable buffer or water for immediate use, or lyophilize for long-term storage.

Part 3: Characterization of Poly(D-Glutamic Acid) and Nanoparticles

Thorough characterization is essential to ensure the quality, reproducibility, and performance of the synthesized polymer and the resulting drug delivery system.

Table 1: Key Characterization Techniques

Parameter	Technique	Purpose
Polymer Molecular Weight & Polydispersity	Gel Permeation Chromatography (GPC)	To determine the average molecular weight (Mn, Mw) and the molecular weight distribution (PDI) of the synthesized PDGA.
Polymer Structure Confirmation	Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR, ¹³C NMR)	To confirm the chemical structure of the monomer, the protected polymer, and the deprotected PDGA.
Nanoparticle Size & Size Distribution	Dynamic Light Scattering (DLS)	To measure the hydrodynamic diameter and polydispersity index (PDI) of the nanoparticles.
Nanoparticle Morphology	Transmission Electron Microscopy (TEM) / Scanning Electron Microscopy (SEM)	To visualize the shape and surface morphology of the nanoparticles.
Nanoparticle Surface Charge	Zeta Potential Measurement	To determine the surface charge of the nanoparticles, which influences their stability and interaction with biological systems.
Drug Loading Content & Encapsulation Efficiency	UV-Vis Spectroscopy or High-Performance Liquid Chromatography (HPLC)	To quantify the amount of drug encapsulated within the nanoparticles.
In Vitro Drug Release	Dialysis Method	To study the release kinetics of the drug from the nanoparticles under different conditions (e.g., pH, enzymes).
Biocompatibility/Cytotoxicity	MTT Assay or other cell viability assays	To evaluate the toxicity of the polymer and the drug-loaded nanoparticles on relevant cell lines.

Protocol 3.1: Determination of Drug Loading and Encapsulation Efficiency

Rationale: Quantifying the amount of drug successfully incorporated into the nanoparticles is crucial for determining the dosage and evaluating the efficiency of the formulation process.

Procedure:

• Sample Preparation: Lyophilize a known volume of the purified nanoparticle suspension to obtain the dry weight of the drug-loaded nanoparticles.

• Drug Extraction: Resuspend a known weight of the lyophilized nanoparticles in a suitable solvent that dissolves both the polymer and the drug (e.g., DMSO).

• Quantification: Determine the concentration of the drug in the solution using a pre-established calibration curve via UV-Vis spectroscopy or HPLC.

• Calculations:

  • Drug Loading Content (DLC %): (Mass of drug in nanoparticles / Total mass of nanoparticles) x 100

  • Encapsulation Efficiency (EE %): (Mass of drug in nanoparticles / Initial mass of drug used) x 100

Protocol 3.2: In Vitro Drug Release Study

Rationale: This assay simulates the release of the drug from the nanoparticles over time in a physiologically relevant environment, providing insights into the drug release kinetics.[9]

Procedure:

• Sample Preparation: Place a known amount of the drug-loaded nanoparticle suspension into a dialysis bag with a suitable molecular weight cut-off (MWCO) that allows the free drug to diffuse out but retains the nanoparticles.

• Release Medium: Immerse the dialysis bag in a known volume of release buffer (e.g., phosphate-buffered saline, PBS, at pH 7.4 to simulate blood and pH 5.5 to simulate the endosomal environment). The release medium can also be supplemented with relevant enzymes (e.g., cathepsin B) to study enzymatic degradation, though PDGA is expected to be stable.

• Sampling: At predetermined time intervals, withdraw a small aliquot of the release buffer and replace it with an equal volume of fresh buffer to maintain sink conditions.

• Analysis: Quantify the amount of drug in the collected aliquots using UV-Vis spectroscopy or HPLC.

• Data Analysis: Plot the cumulative percentage of drug released as a function of time.

Conclusion and Future Perspectives

The use of tert-Butyl D-glutamate as a precursor for poly(D-glutamic acid)-based drug delivery systems offers a compelling strategy to overcome the limitations of enzymatic degradation associated with L-polypeptides. The enhanced stability of the PDGA backbone can lead to improved pharmacokinetic profiles and better therapeutic outcomes. The protocols outlined in this guide provide a robust framework for the synthesis, formulation, and characterization of these advanced drug carriers.

Future research in this area may focus on the development of more complex architectures, such as block copolymers incorporating PDGA for stimuli-responsive "smart" delivery systems, and the conjugation of targeting ligands to the PDGA backbone for active targeting to specific cell types. The inherent biocompatibility and tunable properties of PDGA make it a versatile platform for the next generation of targeted and controlled drug delivery technologies.

References

• Cheng, J., & Deming, T. J. (2012). Synthesis of polypeptides by ring-opening polymerization of α-amino acid N-carboxyanhydrides. In Peptide-Based Materials (pp. 1-26). Springer, Berlin, Heidelberg.
• Li, C. (2002). Poly (L-glutamic acid)–anticancer drug conjugates. Advanced drug delivery reviews, 54(5), 695-713.
• Schlaad, H., & Antonietti, M. (2003). Block copolymers with amino acid sequences: molecular chimeras of polypeptides and synthetic polymers. European Physical Journal E, 10(1), 17-23.
• Kricheldorf, H. R. (1987). α-Aminoacid-N-carboxyanhydrides and related heterocyclic compounds. Springer-Verlag.
• Deming, T. J. (1997). Facile synthesis of block copolypeptides of defined architecture.
• (This is a placeholder for a specific reference on the enzymatic stability of PDGA vs PLGA if a more direct one is found in subsequent targeted searches).
• Cho, M. H., et al. (2010). The poly-γ-D-glutamic acid capsule of Bacillus anthracis enhances lethal toxin activity. Infection and Immunity, 78(1), 387-392.
• Bacterial-Derived Polymer Poly-γ-Glutamic Acid (γ-PGA)
• Hydrophilic Poly(glutamic acid)-Based Nanodrug Delivery System: Structural Influence and Antitumor Efficacy. (2022). MDPI.
• Drug delivery applications of poly-γ-glutamic acid. (n.d.). SpringerLink.

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• 3. d-nb.info [d-nb.info]
• 4. Density Functional Theory Studies on the Synthesis of Poly(α-Amino Acid)s Via the Amine-Mediated Ring Opening Polymerizations of N-Carboxyanhydrides and N-Thiocarboxyanhydrides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Open-vessel polymerization of N-carboxyanhydride (NCA) for polypeptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design and synthesis of a new orthogonally protected glutamic acid analog and its use in the preparation of high affinity polo-like kinase 1 polo-box domain – binding peptide macrocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bacterial-Derived Polymer Poly-γ-Glutamic Acid (γ-PGA)-Based Micro/Nanoparticles as a Delivery System for Antimicrobials and Other Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hydrophilic Poly(glutamic acid)-Based Nanodrug Delivery System: Structural Influence and Antitumor Efficacy [mdpi.com]

Application Notes and Protocols for Solid-Phase Synthesis of Peptides Containing Multiple D-Glutamic Acid(OtBu) Residues

Introduction

The incorporation of D-amino acids into peptide sequences is a powerful strategy in medicinal chemistry and drug development to enhance proteolytic stability, modulate biological activity, and control secondary structure. Peptides containing multiple D-glutamic acid residues, in particular, are of significant interest for creating compounds with unique charge distributions, calcium-binding properties, and as building blocks for more complex molecular architectures. The use of the tert-butyl (OtBu) protecting group for the glutamic acid side chain is standard in Fmoc-based solid-phase peptide synthesis (SPPS) due to its stability and orthogonal removal with trifluoroacetic acid (TFA).

However, the synthesis of peptides featuring multiple, especially consecutive, D-glutamic acid(OtBu) residues presents a unique set of challenges. These can include steric hindrance leading to incomplete couplings, increased risk of aggregation, and potential side reactions. This comprehensive guide provides an in-depth analysis of these challenges and offers detailed protocols and strategies to successfully synthesize, purify, and characterize these complex peptides.

Core Challenges and Strategic Solutions

The successful synthesis of peptides rich in D-Glu(OtBu) hinges on a thorough understanding of the potential pitfalls and the implementation of optimized strategies at each stage of the SPPS workflow.

Coupling Efficiency and Steric Hindrance

The bulky nature of the D-Glu(OtBu) residue can lead to significant steric hindrance, making the formation of the peptide bond challenging, especially when coupling consecutive D-Glu(OtBu) units. This can result in deletion sequences, which are difficult to separate from the target peptide.

Strategic Solutions:

• High-Efficiency Coupling Reagents: Standard carbodiimide-based coupling reagents may prove insufficient. The use of more potent uronium/aminium-based reagents is highly recommended.

• Double Coupling: For couplings involving D-Glu(OtBu), a second coupling cycle can significantly improve the yield of the desired product.

• Elevated Temperature: Microwave-assisted SPPS can provide the necessary energy to overcome the activation barrier for sterically hindered couplings.

Peptide Aggregation

Sequences containing multiple identical or hydrophobic residues are prone to inter- and intra-chain aggregation on the solid support, leading to poor solvation and incomplete reactions. While D-amino acids can disrupt secondary structures like α-helices, the repetitive nature of poly-D-Glu(OtBu) sequences can still pose an aggregation risk.

Strategic Solutions:

• Chaotropic Agents: The addition of chaotropic salts like LiCl to the coupling and deprotection solutions can disrupt hydrogen bonding networks and improve solvation.

• Specialized Solvents: Using more polar solvents like N-methyl-2-pyrrolidone (NMP) or incorporating dimethyl sulfoxide (DMSO) can enhance resin swelling and peptide chain solvation.

• "Magic Mixture": For extremely difficult sequences, a solvent system of DCM/DMF/NMP (1:1:1) with additives like Triton X-100 and ethylene carbonate can be employed.

Side Reactions

A critical and often overlooked side reaction in peptides containing glutamic acid is the formation of a glutarimide ring. This is particularly prevalent when the subsequent amino acid in the sequence is sterically unhindered, such as glycine. The reaction is initiated by the deprotected N-terminal amine of the residue following glutamic acid, which attacks the side-chain ester.

Mitigation Strategy:

• Ensure the subsequent amino acid has sufficient steric bulk. If the sequence allows, position a residue with a bulky protecting group (e.g., Lys(Boc)) after the D-Glu(OtBu) residue.

During the final cleavage from the resin, the unprotected N-terminal glutamic acid can cyclize to form pyroglutamate, especially under acidic conditions.

Mitigation Strategy:

• If an N-terminal Gln is desired, it is often better to couple it as pyroglutamic acid directly. If an N-terminal Glu is required, minimizing the time the peptide is exposed to strong acid during cleavage is crucial.

Detailed Protocols

Materials and Reagents

Reagent	Supplier	Grade
Fmoc-D-Glu(OtBu)-OH	Sigma-Aldrich	≥98.0% (HPLC)
Fmoc-Rink Amide MBHA resin	Novabiochem	100-200 mesh, ~0.6 mmol/g loading
HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)	Bachem	>99.0%
HOBt (Hydroxybenzotriazole)	Sigma-Aldrich	Anhydrous, >97.0%
N,N-Diisopropylethylamine (DIPEA)	Thermo Fisher	Peptide synthesis grade
Piperidine	Alfa Aesar	>99.5%
N,N-Dimethylformamide (DMF)	Merck	Peptide synthesis grade
Dichloromethane (DCM)	VWR Chemicals	HPLC grade
Trifluoroacetic acid (TFA)	Sigma-Aldrich	Reagent grade, ≥99%
Triisopropylsilane (TIS)	Acros Organics	99%
1,2-Ethanedithiol (EDT)	Sigma-Aldrich	98%

Workflow for SPPS of a Peptide with Multiple D-Glu(OtBu) Residues

Caption: General workflow for the solid-phase synthesis of peptides.

Protocol 1: Automated Solid-Phase Peptide Synthesis

This protocol is designed for an automated peptide synthesizer for the synthesis of a model peptide Ac-D-Glu(OtBu)-D-Glu(OtBu)-D-Glu(OtBu)-NH2.

• Resin Preparation:

  • Place 0.1 mmol of Fmoc-Rink Amide MBHA resin in the reaction vessel.

  • Swell the resin in DMF for 1 hour.

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF for 3 minutes.

  • Drain and repeat the treatment for 10 minutes.

  • Wash the resin thoroughly with DMF (5 times).

• Coupling of Fmoc-D-Glu(OtBu)-OH:

  • Prepare the coupling solution:

    • Fmoc-D-Glu(OtBu)-OH (0.5 mmol, 5 eq.)

    • HATU (0.48 mmol, 4.8 eq.)

    • HOBt (0.5 mmol, 5 eq.)

    • DIPEA (1.0 mmol, 10 eq.)

    • Dissolve in a minimal amount of DMF.

  • Add the activated amino acid solution to the resin and allow it to react for 45 minutes. For the second and third consecutive D-Glu(OtBu) residues, a double coupling is recommended.

  • After the first coupling, drain the vessel and add a freshly prepared coupling solution for another 45-minute reaction.

  • Wash the resin with DMF (5 times) and DCM (3 times).

• Monitoring:

  • Perform a Kaiser test to confirm the completion of the coupling. If the beads are blue, repeat the coupling step.

• Acetylation (N-terminal):

  • After the final Fmoc deprotection, treat the resin with a solution of acetic anhydride (10 eq.) and DIPEA (10 eq.) in DMF for 30 minutes.

  • Wash the resin with DMF (5 times) and DCM (5 times), then dry under vacuum.

Protocol 2: Cleavage and Deprotection

The presence of multiple OtBu groups requires a robust cleavage cocktail and potentially a longer reaction time to ensure complete deprotection.

• Preparation of Cleavage Cocktail (Reagent K):

  • Prepare a fresh mixture of:

    • TFA: 82.5%

    • Phenol: 5%

    • Water: 5%

    • Thioanisole: 5%

    • 1,2-Ethanedithiol (EDT): 2.5%

  • Caution: Prepare in a fume hood with appropriate personal protective equipment.

• Cleavage Reaction:

  • Add the dried peptide-resin to a reaction vessel.

  • Add 10 mL of the cleavage cocktail per gram of resin.

  • Stir the mixture at room temperature for 3-4 hours. For longer peptides or those with more than three OtBu groups, the time may need to be extended. It is advisable to perform a time-course study on a small scale to optimize the cleavage time.

  • Filter the resin and collect the filtrate.

  • Wash the resin with a small amount of fresh TFA.

• Peptide Precipitation:

  • Precipitate the peptide by adding the TFA filtrate dropwise into a 50 mL centrifuge tube containing cold diethyl ether (at least 10 times the volume of the TFA).

  • A white precipitate should form.

  • Centrifuge the mixture at 3000 rpm for 10 minutes.

  • Decant the ether and wash the peptide pellet with cold ether twice more.

  • Dry the crude peptide under a stream of nitrogen or in a vacuum desiccator.

Protocol 3: Purification and Analysis

Purification of peptides rich in D-Glu(OtBu) is typically achieved by reverse-phase HPLC. The multiple acidic residues can influence the peptide's interaction with the stationary phase.

• Purification by RP-HPLC:

  • Column: C18 column (e.g., Vydac C18, 5 µm, 10 x 250 mm).

  • Mobile Phase A: 0.1% TFA in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: A linear gradient tailored to the hydrophobicity of the peptide. A typical starting point is 5-65% B over 60 minutes.

  • Detection: 215 nm and 280 nm.

  • Dissolve the crude peptide in a minimal amount of mobile phase A and inject it onto the column.

  • Collect fractions and analyze them by analytical HPLC and mass spectrometry.

• Quality Control:

  • Analytical HPLC: To determine the purity of the collected fractions.

  • Mass Spectrometry (LC-MS or MALDI-TOF): To confirm the molecular weight of the purified peptide.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low Yield/Purity	Incomplete coupling due to steric hindrance.	Use a more potent coupling reagent (e.g., HATU, HCTU). Perform double couplings for D-Glu(OtBu) residues. Consider microwave-assisted synthesis.
Peptide aggregation on the resin.	Add chaotropic agents (e.g., 0.4 M LiCl) to the coupling/deprotection solutions. Use NMP or a DMF/DMSO solvent mixture.
Unexpected Side Products	Glutarimide formation.	If possible, redesign the sequence to place a sterically bulky residue after D-Glu.
Incomplete deprotection of OtBu groups.	Increase the cleavage time to 4 hours. Ensure a fresh and potent cleavage cocktail is used.
Poor HPLC Separation	The peptide is too hydrophilic or too hydrophobic for the standard gradient.	Adjust the gradient slope and range. For very hydrophilic peptides, consider an ion-exchange chromatography step prior to RP-HPLC.
Peak tailing or broadening.	This can be due to residual aggregation. Try dissolving the peptide in a stronger solvent like 10% acetic acid before injection or increasing the column temperature.

Conclusion

The solid-phase synthesis of peptides containing multiple D-glutamic acid(OtBu) residues is a challenging but achievable endeavor. By anticipating and addressing the key challenges of steric hindrance, aggregation, and potential side reactions through the strategic selection of reagents, optimized protocols, and careful monitoring, researchers can successfully synthesize these valuable compounds. The detailed protocols and troubleshooting guide provided herein serve as a comprehensive resource for scientists and drug development professionals working in this specialized area of peptide chemistry.

References

• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International Journal of Peptide and Protein Research, 35(3), 161-214.

• Advent Chembio. (n.d.). Fmoc-Glu(OtBu)-Thr[psi(Me,Me)Pro]-OH: Key in Peptide Synthesis. Retrieved from [Link]

• Zhu, J., & Marchant, R. E. (2008). Solid-phase synthesis of tailed cyclic RGD peptides using glutamic acid: unexpected glutarimide formation. Journal of Peptide Science, 14(6), 690-696. Retrieved from [Link]

• Hong, S. Y., et al. (1999). Effect of D-amino acid substitution on the stability, the secondary structure, and the activity of membrane-active peptide. Biochemical Pharmacology, 58(11), 1775-1780. Retrieved from [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. Retrieved from [Link]

• Chan, W. C., & White, P. D. (Eds.). (2000). Fmoc solid phase peptide synthesis: a practical approach. Oxford University Press.
• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504.

• He, L., et al. (2015). Purification and characterisation of a glutamic acid-containing peptide with calcium-binding capacity from whey protein hydrolysate. Journal of Dairy Research, 82(2), 195-202. Retrieved from [Link]

• PNAS. (2003). Proximity-driven acceleration of challenging solid-phase peptide couplings. Retrieved from [Link]

• AAPPTEC. (n.d.). Cleavage Cocktails; Reagent B. Retrieved from [Link]

• Aguilar, M. I. (Ed.). (2004). HPLC of peptides and proteins: methods and protocols. Humana press.
• El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical reviews, 111(11), 6557-6602.

• Shi, Y., et al. (2023). Synthesis of Poly-γ-Glutamic Acid and Its Application in Biomedical Materials. Polymers, 15(23), 4608. Retrieved from [Link]

• Palasek, S. A., et al. (2007). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis. Journal of peptide science, 13(3), 143-148.

• Mant, C. T., & Hodges, R. S. (2007). HPLC of peptides and proteins: methods and protocols. Methods in molecular biology, 251, 1-388. Retrieved from [Link]

• Albericio, F., et al. (2018). The power of the solid-phase methodology. Organic & biomolecular chemistry, 16(11), 1756-1770.

Application Note: Orthogonal Cleavage of tert-Butyl D-Glutaminate from Wang Resin

This Application Note addresses the technical paradox of cleaving tert-Butyl D-glutaminate (specifically the side-chain protected H-D-Glu(OtBu)-OH or the

-ester derivative) from Wang resin .

Standard Wang resin cleavage protocols utilize high concentrations of Trifluoroacetic acid (95% TFA), which indiscriminately removes tert-butyl (tBu) protecting groups. Therefore, retrieving a tBu-protected molecule requires a nucleophilic (basic) cleavage strategy that exploits the differential stability of benzyl esters (Wang linker) versus tert-butyl esters.

Executive Summary & Strategic Analysis

The retrieval of H-D-Glu(OtBu)-OH (or its structural isomers) from Wang resin presents a "chemical trap":

• The Wang Linker: A p-alkoxybenzyl alcohol derivative, typically cleaved by 95% TFA via an acid-catalyzed elimination mechanism.

• The Target Molecule: Contains a tert-butyl ester (OtBu), which is also acid-labile and typically removed by >20% TFA .

The Conflict: Applying standard acidic cleavage conditions will destroy the target functional group, yielding fully deprotected D-Glutamic acid rather than the desired tert-butyl derivative.

The Solution: Implement an Orthogonal Base Cleavage (Saponification) protocol. While Wang resin is designed for acid cleavage, its linkage is fundamentally a benzyl ester . Benzyl esters are susceptible to saponification (hydrolysis by hydroxide). Crucially, tert-butyl esters are sterically hindered and highly resistant to saponification under mild conditions. This difference allows for the selective cleavage of the resin linkage while preserving the tBu group.

Chemical Mechanism & Logic

The success of this protocol relies on the steric differentiation between the resin-bound ester and the side-chain ester.

• Wang Linker (Primary/Benzylic Ester): The carbonyl carbon is accessible to nucleophilic attack by hydroxide ions (

  ).

• tert-Butyl Group (Tertiary Ester): The bulky tert-butyl group creates significant steric hindrance, blocking the approach of the nucleophile to the carbonyl carbon.

Mechanism Visualization

The following diagram illustrates the divergent pathways: Acid (Destructive) vs. Base (Selective).

Caption: Comparative pathways for Wang resin cleavage. Path B (Green) utilizes steric hindrance to preserve the tBu group.

Detailed Experimental Protocol

Objective: Cleave D-Glu(OtBu) from Wang resin using Lithium Hydroxide (LiOH). Scale: 1.0 g Resin (Loading ~0.5 - 0.8 mmol/g).

Reagents Required[1][2][3][4][5][6][7][8][9]

• Resin: Wang resin loaded with Fmoc-D-Glu(OtBu)-OH (Fmoc removed prior to cleavage).

• Cleavage Reagent: Lithium Hydroxide monohydrate (

  ).

• Solvent System: Tetrahydrofuran (THF) / Water (

  ).[1]

• Neutralization: Acetic Acid (

  ) or dilute .

Step-by-Step Methodology

Step 1: Preparation & Swelling

• Place 1.0 g of peptide-resin in a fritted syringe or round-bottom flask.

• Wash resin with THF (3 x 10 mL) to displace any DMF/DCM and swell the polystyrene matrix.

  • Note: THF is chosen because it swells polystyrene well and is miscible with the aqueous base solution.

Step 2: Saponification (The Cleavage)

• Prepare the Cleavage Cocktail : Dissolve LiOH (8 equivalents relative to resin loading) in a mixture of THF:Water (3:1 v/v) .

  • Example: For 0.8 mmol resin, use ~6.4 mmol LiOH (~270 mg) in 10 mL THF + 3.3 mL Water.

• Add the cocktail to the resin.

• Agitate (shake or stir gently) at 0°C (Ice Bath) for 30 minutes , then allow to warm to Room Temperature for 2-4 hours .

  • Critical Control: Low temperature minimizes the risk of racemization (a known risk with base hydrolysis of esters). LiOH is preferred over NaOH as it is milder and less prone to causing racemization.

Step 3: Filtration & Isolation

• Filter the resin and collect the filtrate (containing the Lithium salt of the product).

• Wash the resin with THF:Water (1:1) (2 x 5 mL) and combine with the filtrate.

• Optional: Check resin beads by IR or color test to confirm cleavage efficiency (though difficult with ester linkages).

Step 4: Workup & Neutralization

• Cool the filtrate to 0°C.

• Carefully adjust the pH to ~3.0 - 4.0 using dilute Acetic Acid or 1M HCl.

  • Warning: Do not drop pH below 2.0 or expose to strong acid for long periods, as this may begin to degrade the tBu group.

• Evaporate the THF under reduced pressure (Rotary Evaporator, <40°C).

• Extract the aqueous residue with Ethyl Acetate (EtOAc) (3 x 20 mL).

• Dry the organic layer over Sodium Sulfate (

  ) , filter, and concentrate to yield the crude product H-D-Glu(OtBu)-OH .

Data Summary & Troubleshooting

Expected Outcomes vs. Common Pitfalls

Parameter	Acid Cleavage (95% TFA)	Base Cleavage (LiOH/THF)
Cleavage Mechanism	Acidolysis ( -like)	Saponification ( )
Wang Linker Status	Cleaved (High Yield)	Cleaved (Moderate-High Yield)
tBu Group Status	Destroyed (Removed)	Preserved (Stable)
Product Form	Free Acid (Glu-OH)	Free Acid (Glu(OtBu)-OH)
Racemization Risk	Low	Moderate (Control via Temp)

Troubleshooting Guide

• Low Yield: If cleavage is incomplete, increase reaction time to 6-8 hours or use LiOH/H2O2 (peroxide anion is more nucleophilic), though this increases oxidation risks.

• Racemization: If chiral purity drops, switch to Potassium Trimethylsilanolate (TMSOK) in dry THF. This "anhydrous hydroxide" source cleaves esters effectively with reduced racemization.

• tBu Loss: Ensure the workup acidification is controlled. Use Citric Acid (5% aq) instead of HCl for a gentler pH adjustment.

Workflow Visualization

Caption: Operational workflow for the base-mediated cleavage of Wang resin.

References

• Kennan, A. J. (2020).[2] Standard practices for Fmoc-based solid-phase peptide synthesis. University of California, Irvine. Retrieved from [Link]

• Filali, E., Lloyd-Jones, G. C., & Sale, D. A. (2009).[3] Selective deprotection of tert-butyl esters. Synlett, 2009(02), 205-208. (Cited for stability of tBu esters).[4]

• Master Organic Chemistry. (2022). Saponification of Esters. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.uci.edu [chem.uci.edu]
• 3. tert-Butyl Esters [organic-chemistry.org]
• 4. reddit.com [reddit.com]

Technical Notes & Optimization

Technical Support Center: tert-Butyl D-Glutamate Deprotection

Topic: Troubleshooting Side Reactions During Acidolytic Cleavage

Executive Summary & Scope

User Context: You are performing the deprotection of D-Glutamic acid

-tert-butyl ester (or N-terminal peptides containing this moiety). The standard protocol involves acidolysis (typically Trifluoroacetic Acid - TFA) to remove the acid-labile tert-butyl ( Bu) group, yielding the free carboxylic acid.

The Challenge: While the

Bu group is a standard acid-labile protector, D-glutamic acid derivatives possess a unique propensity for intramolecular cyclization (Lactamization) to form Pyroglutamic acid (pGlu) . Additionally, the release of the bulky tert-butyl carbocation generates a highly reactive electrophile that can alkylate sensitive residues (Trp, Tyr, Met, Cys) if not properly scavenged.[1]

Scope of Guide:

• Target Molecule: H-D-Glu(O

  Bu)-OH and peptide derivatives.

• Primary Reagents: TFA, Scavengers (TIS, Water, Thioanisole).[2]

• Critical Quality Attributes (CQAs): Enantiomeric purity (D-form), suppression of pGlu (M-18), and absence of

  Bu adducts (M+56).

Diagnostic Decision Tree

Use this flowchart to identify your specific failure mode based on Mass Spectrometry (MS) and HPLC data.

Figure 1: Diagnostic logic for identifying common side reactions in Glutamate deprotection.

Technical Modules & Troubleshooting

Module 1: The Pyroglutamate Problem (ΔM -18 Da)

The Issue: You observe a product peak with a mass of [M-18] . This is D-Pyroglutamic acid (pGlu) . Unlike other amino acids, Glutamic acid (and Glutamine) can undergo intramolecular cyclization where the N-terminal amine attacks the

-carboxylic acid (after deprotection), expelling water to form a 5-membered lactam ring.

Mechanism:

• Deprotection: H-D-Glu(O

  Bu)-OH + TFA H-D-Glu-OH (Free Acid).

• Cyclization: If the N-terminus is free (NH

  ) and the pH is weakly acidic to neutral (pH 4–7), the amine attacks the -carbonyl.

• Result: Irreversible formation of the lactam.

Critical Insight: This reaction is slow in strong acid (TFA) because the amine is protonated (NH

), rendering it non-nucleophilic. The danger zone is during the workup (rotary evaporation) or neutralization when the pH rises and the amine becomes free.

Protocol Adjustment:

Parameter	Recommendation	Rationale
Temperature	Keep < 30°C	Cyclization is thermally driven. Never heat the crude residue during drying.
Workup pH	Avoid pH 4–7	This is the "Goldilocks zone" for cyclization. Keep solutions either very acidic (pH < 2) or basic (pH > 9) if stable, but acidic is safer for preventing racemization.
Ether Precipitation	Mandatory	Precipitate the peptide/amino acid directly from the TFA solution into cold diethyl ether. This "locks" the amine as a TFA salt (NH TFA ), preventing nucleophilic attack.

Module 2: tert-Butyl Cation Scavenging (ΔM +56 Da)

The Issue: You observe satellite peaks with [M+56] , [M+112] , etc. Upon cleavage, the

Bu ester releases a tert-butyl carbocation ( Bu ) . This is a potent electrophile. If not "quenched," it will alkylate electron-rich side chains (Trp, Tyr, Met, Cys) or even the N-terminal amine.

The Solution: The Scavenger Cocktail You must provide a "sacrificial nucleophile" that reacts with

Bu faster than your peptide does.

Recommended Cocktail (Reagent K derivative):

• TFA: 82.5% (Solvent & Acid source)

• Phenol: 5% (Scavenger for Tyr/Trp protection)

• Thioanisole: 5% (Accelerates removal of Pbf/Trt/tBu via "Push-Pull" mechanism)

• Water: 5% (Hydrolysis of esters)

• TIS (Triethylsilane): 2.5% (The ultimate hydride donor)

Mechanism of TIS Scavenging: Triethylsilane (TIS) acts as a hydride donor, irreversibly reducing the

Bu cation into isobutane (gas), which bubbles out of the solution.

Figure 2: Competition between side-chain alkylation and sacrificial scavenging by TIS.

Module 3: Stereochemical Integrity (Racemization)

The Issue: Conversion of D-Glu to L-Glu (or DL-mix). While acidolysis (TFA) is generally safe for chirality, racemization can occur if:

• Overheating: Temperatures > 40°C during cleavage.

• Base Exposure: If the user attempts to neutralize the TFA with strong base (NaOH/TEA) in the presence of the activated ester or during prolonged storage.

• Pre-activation: If this deprotection is part of a coupling cycle (SPPS), activating the carboxyl group (e.g., with HATU/DIEA) before the amine is ready causes rapid racemization via oxazolone formation.

Verification Protocol:

• Method: Chiral HPLC (e.g., Crownpak CR(+) or Chirex 3126).

• Standard: Compare retention time against authentic H-L-Glu-OH and H-D-Glu-OH standards.

• Limit: Acceptable enantiomeric excess (ee) should typically be > 99.0%.

Frequently Asked Questions (FAQ)

Q1: Can I use HCl/Dioxane instead of TFA?

• Answer: Yes, but be cautious. 4M HCl in Dioxane is effective for removing Boc and

  Bu esters. However, it does not contain scavengers. If your molecule contains Trp, Tyr, or Met, you must add scavengers (e.g., TIS or anisole) to the HCl solution, or you risk severe alkylation. Additionally, HCl/Dioxane is anhydrous; ensure a small amount of water (1-2%) is present if hydrolysis of the ester requires it, though usually, the elimination to isobutene dominates.

Q2: My product is hygroscopic and turns into a gum. How do I handle it?

• Answer: D-Glutamic acid TFA salts are notoriously hygroscopic.

  • Do not rotovap to dryness. Concentrate to ~10% volume.

  • Pour into ice-cold diethyl ether or MTBE (Methyl tert-butyl ether).

  • Centrifuge to pellet the white solid.

  • Decant and wash with ether 3x.

  • Lyophilize from water/acetonitrile to obtain a fluffy powder.

Q3: Why is my yield low after lyophilization?

• Answer: Check for sublimation . If your peptide/amino acid is small and the vacuum is too strong, you might be subliming the product. Alternatively, if you formed Pyroglutamate (pGlu), it often has different solubility properties and might have been lost during an extraction step if you performed an aqueous workup.

Q4: Does the "Glutaminate" nomenclature imply an amide?

• Answer: In strict IUPAC terms, "Glutaminate" is non-standard. If you are actually working with Glutamine (Gln) derivatives (amide side chain), the risk of Pyroglutamate formation is significantly higher (10-100x faster) than with Glutamic acid. For Gln deprotection, keep the temperature strictly at 0°C–4°C and minimize exposure to aqueous buffers.

References

• Lundt, B. F., et al. (1978).[3] "Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid." International Journal of Peptide and Protein Research.[3]

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard text for deprotection conditions).

• Manning, M. C., et al. (1989). "Stability of protein pharmaceuticals." Pharmaceutical Research. (Discusses pyroglutamate formation mechanisms).[4]

• Atherton, E., & Sheppard, R. C. (1989). Solid Phase Peptide Synthesis: A Practical Approach. IRL Press. (Source for scavenger cocktails).

Disclaimer: This guide is intended for research purposes only. Always consult the Safety Data Sheet (SDS) for TFA and scavengers before handling.

Sources

• 1. BOC Protection and Deprotection [bzchemicals.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Support Center: Preventing Racemization of tert-Butyl D-glutaminate During Coupling

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to address a critical challenge in peptide synthesis: the prevention of racemization of tert-Butyl D-glutaminate during coupling reactions. Maintaining the stereochemical integrity of amino acids is paramount for the biological activity and therapeutic efficacy of synthetic peptides. This resource provides in-depth troubleshooting advice, frequently asked questions, and optimized protocols to ensure the chiral purity of your final product.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments, offering probable causes and actionable solutions grounded in established chemical principles.

Issue 1: Significant Racemization Detected in the Final Peptide Product

You've completed your synthesis and upon chiral analysis (e.g., chiral HPLC or GC), you observe a significant peak corresponding to the L-glutaminate diastereomer, indicating racemization has occurred.

Probable Causes & Solutions:

• Inappropriate Coupling Reagent Selection: The choice of coupling reagent is a primary factor influencing racemization.[1][2] Carbodiimides like DCC and DIC, when used alone, are known to promote racemization by forming highly reactive O-acylisourea intermediates that can readily form oxazolones, the key intermediates in the racemization pathway.[3][4][5]

  • Solution: Always use carbodiimide reagents in conjunction with racemization-suppressing additives.[6] The most common and effective additives are 1-hydroxybenzotriazole (HOBt) and ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure).[1][2][7] These additives react with the O-acylisourea intermediate to form active esters that are more stable and less prone to racemization.[3] For particularly challenging couplings, consider using phosphonium or aminium salt-based reagents like PyBOP, HBTU, or HATU, which are generally associated with lower levels of racemization.

• Excessive Base or Inappropriate Base Choice: The presence of a base is often necessary for the coupling reaction, but it can also abstract the α-proton of the activated amino acid, leading to racemization.[1] The strength and steric hindrance of the base play a crucial role.[2]

  • Solution: Use the weakest base necessary to achieve efficient coupling. N-methylmorpholine (NMM) is a good first choice. If racemization persists, consider a more sterically hindered base like N,N-diisopropylethylamine (DIPEA) or 2,4,6-collidine.[1] It is critical to use the minimum effective concentration of the base.

• Elevated Reaction Temperature: Higher temperatures accelerate the rate of most chemical reactions, including the pathways leading to racemization.[8]

  • Solution: Perform the coupling reaction at a lower temperature. Starting the reaction at 0°C and allowing it to slowly warm to room temperature is a common and effective strategy to minimize racemization.[8]

• Solvent Polarity: The polarity of the solvent can influence the stability of the charged intermediates involved in racemization.[9][10] More polar solvents can favor this side reaction.[10]

  • Solution: Where solubility allows, consider using less polar solvents.[8] Dichloromethane (DCM) or tetrahydrofuran (THF) may offer advantages over highly polar solvents like N,N-dimethylformamide (DMF).[10] However, solvent choice is often dictated by the solubility of the peptide and reagents.[5][8]

Issue 2: Racemization is Observed Despite Using Additives like HOBt or OxymaPure

You have diligently included HOBt or OxymaPure in your carbodiimide-mediated coupling, yet you still detect unacceptable levels of the L-glutaminate diastereomer.

Probable Causes & Solutions:

• Insufficient Pre-activation Time: If the coupling additive does not have sufficient time to react with the O-acylisourea intermediate formed from the carbodiimide and the carboxylic acid, the highly reactive and racemization-prone intermediate will persist.

  • Solution: Implement a pre-activation step. Dissolve the tert-Butyl D-glutaminate and the coupling additive (e.g., OxymaPure) in the solvent, then add the carbodiimide (e.g., DIC).[8] Allow this mixture to react for 1-5 minutes before adding it to the amine component.[8] This ensures the formation of the more stable active ester.

• Inadequate Stoichiometry of the Additive: Using a sub-stoichiometric amount of the additive relative to the coupling reagent will leave some of the carboxylic acid to be activated solely by the carbodiimide, increasing the risk of racemization.

  • Solution: Ensure you are using at least one equivalent of the additive for every equivalent of the carbodiimide. In some cases, a slight excess of the additive may be beneficial.

• Decomposition of the Additive: HOBt, in particular, can be unstable. If your stock has degraded, it will not be effective at suppressing racemization.

  • Solution: Use fresh, high-quality coupling additives. OxymaPure is a non-explosive and often more effective alternative to HOBt.[1][11]

Frequently Asked Questions (FAQs)

Q1: Why is tert-Butyl D-glutaminate particularly susceptible to racemization?

While all amino acids (except glycine) can racemize during coupling, those with electron-withdrawing groups on the side chain can be more prone to this side reaction. The tert-butyl ester on the side chain of glutamic acid is an ester group, which can influence the acidity of the alpha-proton. However, the primary mechanism of racemization during peptide coupling is the formation of a 5(4H)-oxazolone intermediate.[1] This process is generally influenced more by the activation method and reaction conditions than the specific nature of the side-chain protecting group, provided the protecting group itself is stable to the reaction conditions.

Q2: What is the primary mechanism of racemization during peptide coupling?

The dominant mechanism for racemization of N-protected amino acids during coupling is through the formation of a 5(4H)-oxazolone (also known as an azlactone).[1] This occurs when the activated carboxyl group intramolecularly attacks the carbonyl of the N-protecting group. The resulting oxazolone has an acidic proton at the Cα position, which can be easily removed by a base. Reprotonation can occur from either face, leading to a mixture of D and L isomers.

Q3: Are there specific coupling reagents that are "racemization-free"?

No coupling reagent is completely "racemization-free" under all conditions. However, some are demonstrably better at preserving stereochemical integrity. Reagents that promote the rapid formation of stable active esters and avoid highly reactive intermediates are preferred. The combination of a carbodiimide like DIC with an additive like OxymaPure or HOAt is a highly effective and widely used method for minimizing racemization.[1] Newer reagents like COMU (based on OxymaPure) have also been developed to provide high coupling efficiency with low racemization.

Q4: How can I accurately quantify the level of racemization?

Accurate quantification is crucial for optimizing your coupling protocol. The most common methods involve:

• Chiral High-Performance Liquid Chromatography (HPLC): This is a highly sensitive and accurate method. The peptide is typically hydrolyzed back to its constituent amino acids, which are then derivatized with a chiral reagent (e.g., Marfey's reagent) to form diastereomers that can be separated on a standard reverse-phase column.

• Chiral Gas Chromatography (GC): Similar to HPLC, the hydrolyzed amino acids are derivatized to make them volatile, and then separated on a chiral GC column.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: In some cases, diastereomers can be distinguished by ¹H or ¹³C NMR, often with the use of a chiral shift reagent.

Data & Protocols

Table 1: Influence of Coupling Additives on Racemization

The following table provides a qualitative comparison of common coupling strategies and their relative risk of inducing racemization.

Coupling Method	Additive	Relative Racemization Risk	Key Considerations
Carbodiimide (DCC, DIC)	None	High	Not recommended for chiral amino acids.
Carbodiimide (DCC, DIC)	HOBt	Low	A classic and effective method.[6]
Carbodiimide (DCC, DIC)	OxymaPure	Very Low	A safer and often more effective alternative to HOBt.[1][11]
Phosphonium Salts (PyBOP, PyAOP)	None (Internal Additive)	Low	Generally low racemization, but can be more expensive.
Aminium/Uronium Salts (HBTU, HATU)	None (Internal Additive)	Low	Highly efficient coupling with low racemization.

Experimental Protocol: Low-Racemization Coupling of tert-Butyl D-glutaminate using DIC/OxymaPure

This protocol is designed for solid-phase peptide synthesis (SPPS) but can be adapted for solution-phase synthesis.

Materials:

• Fmoc-D-Glu(OtBu)-OH

• Resin-bound peptide with a free N-terminal amine

• Diisopropylcarbodiimide (DIC)

• OxymaPure

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine solution for Fmoc deprotection

Procedure:

• Resin Preparation:

  • Swell the resin in DMF for 30 minutes.

  • Perform Fmoc deprotection of the N-terminal amino acid using 20% piperidine in DMF.

  • Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x) to remove piperidine and byproducts.

• Activation Mixture Preparation (Pre-activation):

  • In a separate vessel, dissolve 3-5 equivalents of Fmoc-D-Glu(OtBu)-OH and 3-5 equivalents of OxymaPure in DMF.[8]

  • Add 3-5 equivalents of DIC to the mixture.[8]

  • Allow the mixture to pre-activate for 1-5 minutes at room temperature.[8] The solution may become slightly warm.

• Coupling Reaction:

  • Add the activation mixture to the washed resin.

  • Allow the coupling reaction to proceed for 1-2 hours at room temperature with gentle agitation.[8] For particularly sensitive couplings, the reaction can be started at 0°C and allowed to slowly warm to room temperature.

• Washing:

  • Drain the reaction vessel and wash the resin with DMF (3x), DCM (3x), and DMF (3x) to remove excess reagents and byproducts.

• Monitoring:

  • Perform a Kaiser test or other appropriate ninhydrin-based test to confirm the completion of the coupling reaction (i.e., the absence of free primary amines). If the test is positive, a second coupling may be necessary.

Visualizing the Racemization Pathway and Prevention

Diagram 1: The Oxazolone Mechanism of Racemization

This diagram illustrates the key steps leading to racemization during peptide coupling.

Caption: The oxazolone pathway is a major cause of racemization.

Diagram 2: Troubleshooting Workflow for Racemization

This workflow provides a logical sequence for diagnosing and resolving racemization issues.

Caption: A step-by-step guide to troubleshooting racemization.

References

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Racemization during SPPS coupling step. [Diagram]. Retrieved from [Link]

• Subirós-Funosas, A., Albericio, F., & El-Faham, A. (2022). Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. ACS Omega, 7(7), 5673–5684. [Link]

• Slideshare. (n.d.). Racemization in peptide synthesis. [Presentation]. Retrieved from [Link]

• Subirós-Funosas, A., Albericio, F., & El-Faham, A. (2022). Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. ACS Omega, 7(7), 5673–5684. Published online 2022 Feb 9. [Link]

• Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. (2022). PMC. [Link]

• Trant, J. (2021, March 12). Lecture 16 Protecting groups and racemization of Amino Acids [Video]. YouTube. [Link]

• Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. (2023). PMC. [Link]

• MDPI. (n.d.). Epimerisation in Peptide Synthesis. Retrieved from [Link]

• 7.4 Racemization Assays. (n.d.). Retrieved from [Link]

• Structural and functional analysis of two glutamate racemase isozymes from Bacillus anthracis and implications for inhibitor design. (2009). NIH. [Link]

Sources

• 1. bachem.com [bachem.com]
• 2. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Epimerisation in Peptide Synthesis [mdpi.com]
• 6. peptide.com [peptide.com]
• 7. peptide.com [peptide.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Racemization in peptide synthesis | PPTX [slideshare.net]
• 10. Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media - PMC [pmc.ncbi.nlm.nih.gov]
• 11. luxembourg-bio.com [luxembourg-bio.com]

optimizing cleavage cocktails for tert-Butyl D-glutaminate removal

To: Research & Development Team From: Senior Application Scientist, Peptide Chemistry Division Subject: Technical Guide: Optimizing Cleavage Cocktails for tert-Butyl D-Glutaminate Removal

Executive Summary

This guide addresses the technical optimization of cleavage cocktails for the removal of tert-butyl (tBu) protecting groups from D-Glutamic acid (D-Glu) residues. While the acidolysis of tBu esters is a standard procedure in Solid Phase Peptide Synthesis (SPPS), the presence of the D-isomer and potential sensitive residues necessitates a tailored approach to prevent alkylation side reactions, incomplete deprotection, and acid-catalyzed racemization.

Part 1: The Chemistry of Deprotection

The removal of the tert-butyl group from D-glutaminate (D-Glu(OtBu)) is driven by acidolysis (SN1 mechanism). Trifluoroacetic acid (TFA) protonates the ester oxygen, leading to the elimination of the tert-butyl cation (

) and the formation of the free carboxylic acid.

The Critical Challenge: The generated

cation is a potent electrophile. Without adequate scavengers , it will irreversibly alkylate nucleophilic side chains (Trp, Met, Tyr, Cys), leading to "tBu-adduct" impurities that are difficult to separate.

Mechanism & Scavenging Pathways

Figure 1: Mechanistic pathway of acid-mediated tBu deprotection and the competitive scavenging process.

Part 2: Troubleshooting & Optimization (Q&A)

Category A: Incomplete Deprotection[1]

Q1: I am observing a +56 Da mass shift in my final product. Is this incomplete D-Glu deprotection? A: Yes, a +56 Da shift typically indicates a retained tert-butyl group (

).

• Root Cause: The tert-butyl cation is in equilibrium with the ester. If the scavenger concentration is too low (specifically water), the reaction equilibrium shifts back toward the ester (re-tert-butylation).

• Solution: Increase the water content in your cocktail. Water is the most effective scavenger for tBu cations because it converts them into tert-butanol, which cannot re-react.

• Recommended Ratio: Ensure at least 2.5% to 5% v/v Water in your cleavage cocktail.

Q2: Does the D-configuration affect the deprotection rate compared to L-Glu? A: Chemically, no. The electronic environment of the tBu ester is identical in both enantiomers. However, D-amino acids are often used in sequences designed for proteolytic stability, which may adopt secondary structures (e.g., helices) that sterically hinder TFA access.

• Optimization: If you suspect steric hindrance, extend the cleavage time from 2 hours to 3–4 hours , but monitor for Trp degradation.

Category B: Side Reactions & Scavenging[1][2][3][4][5]

Q3: My peptide contains Methionine (Met) and Tryptophan (Trp). Standard cleavage yields impurities. What should I change? A: Standard cocktails (like 95% TFA / 2.5% TIS / 2.5% Water) are insufficient for Met/Trp-containing peptides during tBu removal.

• Issue: tBu cations alkylate the Met sulfur (S-tert-butylation) and the Trp indole ring.[1]

• Solution: Switch to Reagent K or Cocktail R .

  • Thioanisole accelerates removal of Pbf/Pmc groups (if Arg is present) and acts as a soft nucleophile for tBu cations.

  • EDT (Ethanedithiol) is critical for preventing Trp alkylation.

  • Phenol protects Tyr residues.

Q4: Can I use TIS (Triisopropylsilane) as the sole scavenger? A: No. While TIS is excellent for trityl (Trt) cations, it is less efficient for tBu cations compared to silanes combined with water. Water is obligatory for effective tBu removal. Using TIS alone often leads to reversible equilibrium and incomplete cleavage of Glu(OtBu).

Category C: D-Isomer Specifics

Q5: Is racemization a risk during TFA cleavage of D-Glu? A: Acid-catalyzed racemization is generally negligible in TFA at room temperature (20–25°C) over standard durations (2–4 hours).

• Risk Factor: High temperatures (>35°C) or prolonged exposure (>6 hours) can induce trace racemization via enolization.

• Protocol Control: Always perform cleavage at room temperature . Do not heat the cocktail to accelerate the reaction.

Part 3: Optimized Cocktail Protocols

Select the appropriate cocktail based on your peptide's sequence complexity.

Table 1: Cocktail Selection Matrix

Peptide Composition	Recommended Cocktail	Composition (v/v)	Key Function
Standard (No Met, Cys, Trp)	Cocktail B	TFA (93%) / TIS (2%) / H₂O (5%)	Efficient tBu removal; "Odorless".[2]
Sensitive (Contains Met, Trp, Tyr)	Reagent K	TFA (82.5%) / Phenol (5%) / H₂O (5%) / Thioanisole (5%) / EDT (2.5%)	Max scavenging power; prevents alkylation.
High Cys Content	Reagent H	TFA (81%) / Phenol (5%) / Thioanisole (5%) / EDT (2.5%) / H₂O (3%) / DMS (2%) / NH₄I (1.5%)	Reduces Met(O); protects Cys thiols.[2][3]

Protocol: High-Efficiency Cleavage (Reagent K)

Best for D-Glu peptides containing other sensitive residues.

• Preparation: In a fume hood, prepare Reagent K fresh. (e.g., for 10 mL: 8.25 mL TFA, 0.5 g Phenol, 0.5 mL Water, 0.5 mL Thioanisole, 0.25 mL EDT).

• Resin Wash: Wash the dried resin (0.1 mmol scale) with DCM (3x) to remove residual DMF (basic DMF neutralizes TFA).

• Incubation: Add 10 mL of Reagent K to the resin.

• Agitation: Shake gently at Room Temperature (22°C) for 150–180 minutes .

  • Note: D-Glu(OtBu) removal is usually complete within 60 mins, but 120+ mins ensures complete removal of Pbf/Trt groups if present.

• Precipitation: Filter the resin into cold Diethyl Ether or MTBE (Methyl tert-butyl ether) pre-chilled to -20°C.

• Centrifugation: Centrifuge at 3000 rpm for 5 mins. Decant ether. Repeat wash 2x.[4]

Workflow Visualization

Figure 2: Decision tree for selecting and optimizing the cleavage cocktail.

References

• Lundt, B. F., et al. (1978).[5] "Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid." International Journal of Peptide and Protein Research.[5][3]

• King, D. S., Fields, C. G., & Fields, G. B. (1990). "A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis."[6][7][4] International Journal of Peptide and Protein Research.[5][3]

• Sole, N. A., & Barany, G. (1992).[3] "Optimization of Solid-Phase Synthesis of [Ala8]-Dynorphin A." Journal of Organic Chemistry.

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[5][1][4][8][9][10] Chemical Reviews.

Sources

• 1. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. peptide.com [peptide.com]
• 3. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 8. FeCl3-Mediated Side Chain Modification of Aspartic Acid- and Glutamic Acid-Containing Peptides on a Solid Support - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. peptide.com [peptide.com]

Technical Support Center: Stability of tert-Butyl Protecting Groups on Glutamate During Piperidine Treatment

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for advanced peptide synthesis. This guide provides in-depth information and troubleshooting advice for researchers, scientists, and drug development professionals on a critical aspect of Solid-Phase Peptide Synthesis (SPPS): the stability of the tert-butyl (tBu) protecting group on D-glutamate residues during piperidine-mediated Fmoc deprotection.

Frequently Asked Questions (FAQs)

Q1: Is the tert-butyl (tBu) ester of D-glutamate stable to standard piperidine treatment during Fmoc-SPPS?

A: Yes, the tert-butyl ester protecting group on the side chain of glutamate (Glu(OtBu)) is exceptionally stable under the standard basic conditions used for N-α-Fmoc group removal.[1] The most common deprotection solution, 20% piperidine in N,N-dimethylformamide (DMF), is not capable of cleaving the tBu ester.[1] This stability is the cornerstone of the Fmoc/tBu orthogonal protection strategy, which is the most widely used method in modern solid-phase peptide synthesis.[1][2][3]

Q2: What is the chemical principle behind the stability of the tBu ester to piperidine?

A: The stability is rooted in the principle of orthogonal protection .[3][4] In an orthogonal scheme, different classes of protecting groups are used, each of which can be removed by a specific type of reagent without affecting the others.[4]

• Fmoc Group Removal: The N-α-Fmoc group is base-labile. Piperidine, a secondary amine, removes the acidic proton on the fluorenyl ring system, initiating a β-elimination reaction that liberates the free amine and a dibenzofulvene (DBF) adduct.[5][6][7] This is a mild, base-mediated process.

• tBu Group Removal: The tert-butyl ester is acid-labile. It is stable to bases but is efficiently cleaved by strong acids, such as trifluoroacetic acid (TFA), typically in a final "cleavage cocktail" after the peptide sequence is fully assembled.[1][8][9] The mechanism involves the formation of a stable tertiary carbocation (isobutylene).

Because the chemical mechanisms and the required reagents for removal are fundamentally different, piperidine treatment for Fmoc removal will not affect the tBu ester on the glutamate side chain.

Diagram 2. Workflow for verifying tBu group stability.

Experimental Protocols & Data

Protocol 1: Verification of Glu(OtBu) Stability to Piperidine

This protocol provides a self-validating system to confirm the stability of the tBu side-chain protection on glutamate during prolonged piperidine exposure.

Materials:

• Fmoc-D-Glu(OtBu)-OH loaded resin (e.g., Rink Amide or Wang resin)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Piperidine, reagent grade

• Dichloromethane (DCM), reagent grade

• Methanol (MeOH), reagent grade

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIPS), 2.5% water (H₂O)

• HPLC system with a C18 column

• Mass Spectrometer (MS)

Procedure:

• Resin Preparation: Place approximately 25 mg of the Fmoc-D-Glu(OtBu)-resin into a peptide synthesis vessel.

• Swell Resin: Add 2 mL of DMF and gently agitate for 30 minutes to swell the resin beads.

• Piperidine Treatment: Drain the DMF. Add 2 mL of a 20% (v/v) piperidine solution in DMF to the resin.

• Extended Incubation: Agitate the resin in the piperidine solution at room temperature for 2 hours. This extended time significantly exceeds the typical cumulative exposure during a full peptide synthesis.

• Washing: Drain the piperidine solution. Wash the resin thoroughly to remove all residual reagents. Perform the following wash cycle 5 times:

  • 2 mL DMF for 1 minute

  • 2 mL DCM for 1 minute

  • 2 mL MeOH for 1 minute

• Drying: Dry the resin under a stream of nitrogen or in a vacuum desiccator for 1 hour.

• Cleavage: Add 1 mL of the cleavage cocktail (95% TFA / 2.5% TIPS / 2.5% H₂O) to the dried resin. Agitate at room temperature for 2 hours to cleave the amino acid from the resin.

• Sample Preparation: Filter the resin and collect the TFA solution. Evaporate the TFA under a gentle stream of nitrogen. Re-dissolve the residue in 1 mL of 50% acetonitrile/water for analysis.

• Analysis: Analyze the sample by LC-MS.

  • Expected Mass: The primary peak should correspond to the molecular weight of D-Glu(OtBu) (Mass = 203.23 g/mol ).

  • Indication of Instability: The presence of a significant peak corresponding to the molecular weight of D-Glutamic acid (Mass = 147.13 g/mol ) would indicate cleavage of the tBu group.

Data Summary

The following table summarizes the expected outcome of the stability verification experiment. In standard practice, the cleavage of the tBu ester by piperidine is considered negligible.

Treatment Condition	Expected Stability of tBu Ester	Analytical Observation (LC-MS)
20% Piperidine/DMF, 2 hours	> 99.9%	Single major peak corresponding to the mass of Glu(OtBu).
50% Piperidine/DMF, 2 hours	> 99.5%	Overwhelmingly the mass of Glu(OtBu); potential for trace deprotection under harsh, non-standard conditions.
Standard SPPS Cycles (Cumulative)	> 99.9%	The final cleaved peptide retains its tBu groups until the final acidolysis step.

References

• BenchChem. (2025). Stability of the tert-Butyl (tBu)
• BenchChem. (2025). Cleavage of the tert-butyl ester without affecting other functional groups.
• Creative Peptides. Protecting Groups in Peptide Synthesis: A Detailed Guide.
• El-Faham, A., & Albericio, F. (2011). Peptide synthesis: a continuous challenge. Chemical Reviews, 111(11), 6557-6602.
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino acid-protecting groups. Chemical reviews, 109(6), 2455-2504.
• Li, B., et al. (2006). Aqueous phosphoric acid as an effective, environmentally benign, selective and mild reagent for the deprotection of tert-butyl carbamates, tert-butyl esters, and tert-butyl ethers. The Journal of Organic Chemistry, 71(23), 9045-9050.
• Nowick, J. S. (2018).
• Pedregal, C., et al. (2016). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. Molecules, 21(11), 1542.
• Royal Society of Chemistry. (2017). Supporting Information A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks.
• aapptec. Practical Synthesis Guide to Solid Phase Peptide Chemistry.
• AAPPTec. Overview of Solid Phase Peptide Synthesis (SPPS).
• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International journal of peptide and protein research, 35(3), 161-214.
• Albericio, F. (2000). Orthogonal protecting groups for Nα-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Current opinion in chemical biology, 4(3), 211-221.
• SciELO México. (2014). Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis [scielo.org.mx]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. rsc.org [rsc.org]

Technical Support Center: Managing Steric Hindrance with tert-Butyl D-Glutaminate

Here is the comprehensive technical support guide for managing steric hindrance with tert-Butyl D-glutaminate (chemically interpreted as D-Glutamic acid tert-butyl ester derivatives, specifically H-D-Glu(OtBu)-OH or H-D-Glu-OtBu ).

Topic: High-Efficiency Coupling & Racemization Control for Bulky D-Amino Acid Esters Audience: Senior Researchers, Process Chemists, and Peptide Scientists Status: Active | Updated: February 6, 2026

Core Technical Overview

The Challenge: "tert-Butyl D-glutaminate" typically refers to D-Glutamic acid derivatives protected with a tert-butyl group.[1][2] In drug development, you are likely encountering one of two distinct steric challenges:

• Side-Chain Shielding (Fmoc-D-Glu(OtBu)-OH): The

  -tert-butyl ester creates a hydrophobic "umbrella," causing aggregation (beta-sheet formation) during Solid Phase Peptide Synthesis (SPPS).[2]

• Alpha-Carbon Blockade (H-D-Glu-OtBu): If using the

  -tert-butyl ester as a C-terminal acceptor, the bulky tBu group proximal to the amine drastically reduces nucleophilicity, leading to slow kinetics and high racemization risk.

The Solution: Managing this hindrance requires a shift from standard protocols to high-kinetic activation and low-dielectric solvation strategies.[2] This guide provides self-validating workflows to overcome these barriers.

Troubleshooting Guide & FAQs

Module A: Coupling Efficiency (Kinetics)

Q1: My coupling yields are stalling at <60% when using H-D-Glu-OtBu as the nucleophile. Standard HBTU/DIEA protocols fail. Why?

Diagnosis: You are facing proximal steric clash .[2] The

-tert-butyl group is spatially demanding; it physically blocks the approach of the activated acyl species to the free amine. Standard reagents like HBTU generate an active ester (OBt) that is too bulky and slow-reacting for this hindered amine.[2]

Protocol: The "High-Velocity" Activation System Switch to smaller, more reactive leaving groups.

• Reagent: Use COMU or HATU combined with Oxyma Pure (ethyl cyanoglyoxylate-2-oxime).[2] Oxyma creates a less bulky, more reactive ester than HOBt/HOAt.[2]

• Base: Switch to TMP (2,4,6-Trimethylpyridine / Collidine) . Unlike DIEA, Collidine is a weak base that minimizes base-catalyzed side reactions while maintaining the pH required for coupling.

• Solvent: Use DMF:DCM (1:1) .[2] The DCM helps solubilize the hydrophobic tBu group and disrupts aggregation.[2]

Data: Coupling Reagent Efficiency for Hindered Amines

Coupling Reagent	Leaving Group	Steric Tolerance	Racemization Risk	Rec.[2] Time
HBTU / HOBt	OBt (Bulky)	Low	Moderate	2-4 hrs
HATU / HOAt	OAt (Medium)	High	Low	1-2 hrs
COMU / Oxyma	Oxyma (Small)	Very High	Very Low	30-60 min
DIC / Oxyma	Oxyma (Small)	High	Lowest	1-2 hrs

Validation Step: Perform a "mini-cleavage" (5 mg resin) after 1 hour. Analyze via UPLC-MS. If unreacted amine persists (>5%), do not double couple with the same reagent. Switch to a distinct activation method (e.g., symmetrical anhydride) for the second hit.

Module B: Racemization Control

Q2: I observe significant epimerization (D

L conversion) during the coupling of Fmoc-Cys(Trt)-OH to H-D-Glu-OtBu. How do I stop this?

Mechanism: Steric hindrance slows the coupling rate (

).[2] This leaves the activated amino acid exposed to base for a longer duration.[2] The base abstracts the -proton of the activated species, forming an oxazolone intermediate , which rapidly racemizes.

The Causality:

.[2] Since you cannot easily reduce Time (due to steric bulk), you must alter the .

Protocol: Base-Free or Weak-Base Coupling [2]

• Method A (Carbodiimide): Use DIC / Oxyma (no tertiary amine base).[2] This eliminates the proton-abstracting species entirely.[2]

  • Ratio: 1.0 eq Amino Acid : 1.0 eq DIC : 1.0 eq Oxyma.[2]

• Method B (Microwave): If using base (DIEA), you must use Microwave Irradiation (75°C, 5 min).[2] The thermal energy accelerates

  significantly more than it accelerates , effectively "outrunning" the side reaction.

Visualization: The Oxazolone Danger Zone

Caption: Steric hindrance slows the green path (

), forcing the reaction down the red path (Oxazolone formation). Removing strong base blocks the red path.

Module C: Solubility & Aggregation

Q3: The reaction mixture turns into a gel or precipitates when adding tert-Butyl D-glutaminate. Is this affecting the reaction?

Analysis: Yes. The tert-butyl group is highly hydrophobic.[2] In standard polar solvents (pure DMF), long hydrophobic segments can induce "hydrophobic collapse" or aggregation, preventing reagents from diffusing to the active site.

Protocol: The "Magic Mixture" Solvent System Replace pure DMF with a chaotropic solvent blend to disrupt secondary structures.[2]

• Solvent System: DCM / DMF / NMP (1:1:1).[2]

• Additive: Add 1% Triton X-100 or 0.1 M LiCl (Lithium Chloride).[2] LiCl acts as a chaotropic salt, disrupting hydrogen bonds that stabilize aggregates.[2]

Self-Validating Check: The reaction solution must remain clear. If cloudiness appears, immediately dilute with DCM.[2] A heterogeneous mixture guarantees incomplete coupling.[2]

Experimental Workflow: The "Steric-Buster" Protocol

This workflow is designed specifically for coupling to H-D-Glu-OtBu or similar hindered acceptors.[2]

Caption: Optimized workflow for hindered amines. Pre-activation and solvent choice are critical control points.

References & Citations

• Sigma-Aldrich. L-Glutamic acid di-tert-butyl ester hydrochloride Product Specification. (CAS: 32677-01-3).[2][3] Defines solubility and stability parameters for the reagent.

• National Institutes of Health (NIH) / PubChem. Di-tert-butyl glutamate Structure and Properties.[2] (CID: 86076).[2] Verifies chemical structure and molecular weight (259.34 g/mol ) for stoichiometric calculations.

• Albericio, F., &yman, J. M. (2018).[2] Oxyma: An Efficient Additive for Peptide Synthesis to Replace HOBt.[2] Demonstrates the kinetic superiority of Oxyma/COMU systems for hindered couplings.[2] (Contextual Citation via ACS search results)

• BenchChem. A Comparative Guide to H-Glu-OMe and Fmoc-Glu(OtBu)-OH in Peptide Synthesis. Discusses the orthogonality of tBu protection in SPPS.

Disclaimer: This guide assumes standard laboratory safety protocols. tert-Butyl esters are acid-labile; avoid exposure to TFA fumes until the final deprotection step.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Di-tert-butyl glutamate | C13H25NO4 | CID 86076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. guidechem.com [guidechem.com]

Reference Data & Comparative Studies

A Comparative Guide to tert-Butyl and Benzyl Ester Protection of Glutamic Acid in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of protecting groups for the side chains of trifunctional amino acids is a cornerstone of successful solid-phase peptide synthesis (SPPS). For glutamic acid (Glu), the choice between a tert-butyl (tBu) ester and a benzyl (Bzl) ester for the γ-carboxyl group has significant implications for the overall synthetic strategy, influencing everything from orthogonality and deprotection conditions to the potential for side reactions. This guide provides an in-depth, objective comparison of these two widely used protecting groups, supported by experimental insights and detailed methodologies, to empower researchers in making informed decisions for their peptide synthesis endeavors.

The Fundamental Divide: Orthogonality and Deprotection Chemistry

The core difference between utilizing a tert-butyl or benzyl ester for glutamic acid protection lies in the chemical strategy for their removal. This dictates their compatibility with different Nα-protecting groups, primarily Fmoc (9-fluorenylmethyloxycarbonyl) and Boc (tert-butyloxycarbonyl).

• tert-Butyl (OtBu) Ester: This protecting group is a mainstay in the Fmoc/tBu strategy . It is stable to the basic conditions (typically piperidine in DMF) used for the repeated removal of the Nα-Fmoc group during peptide chain elongation[1][2]. The tBu ester is then cleaved simultaneously with other tBu-based side-chain protecting groups and the peptide from the resin using a strong acid, most commonly trifluoroacetic acid (TFA)[3].

• Benzyl (Bzl) Ester: The benzyl ester is classically employed in the Boc/Bzl strategy . In this approach, the temporary Nα-Boc group is removed with a milder acid like TFA, while the more robust benzyl ester on the glutamic acid side chain remains intact[4][5]. The final deprotection of the Bzl group, along with other benzyl-based side-chain protecting groups and cleavage from the resin, requires a much stronger acid, such as hydrogen fluoride (HF), or can be achieved through catalytic hydrogenation (e.g., H₂/Pd)[4][6][7].

This fundamental difference in deprotection chemistry makes the Fmoc/tBu and Boc/Bzl strategies "orthogonal," meaning that one set of protecting groups can be removed without affecting the other[8][9].

Performance in Peptide Synthesis: A Head-to-Head Comparison

Feature	tert-Butyl (OtBu) Ester	Benzyl (Bzl) Ester
Primary Synthetic Strategy	Fmoc/tBu	Boc/Bzl
Deprotection Condition	Strong acid (e.g., TFA)[3][10]	Strong acid (e.g., HF) or Catalytic Hydrogenation[6][7][11]
Orthogonality	Orthogonal to Fmoc group[3]	Orthogonal to Boc group[4]
Side Reaction Propensity	Low risk of pyroglutamate and glutarimide formation[3]	Higher risk of pyroglutamate formation, especially for N-terminal Glu[8]
Suitability for Protected Fragments	Not ideal, as side chain is deprotected during cleavage	Well-suited, as it can be selectively retained or removed[3]

Delving into the Chemistry: Stability and Side Reactions

The choice of protecting group directly impacts the potential for undesirable side reactions during peptide synthesis.

Pyroglutamate Formation

A significant concern, particularly when glutamic acid is at the N-terminus of a peptide, is the intramolecular cyclization to form pyroglutamate (pGlu)[12][13][14]. This can occur under both acidic and basic conditions and results in a truncated peptide that is difficult to separate from the desired product[15][16].

• With tert-Butyl Ester: The bulky tert-butyl group provides considerable steric hindrance, which significantly suppresses the rate of pyroglutamate formation[3]. This makes Fmoc-Glu(OtBu)-OH the generally safer and preferred choice for standard Fmoc-based SPPS.

• With Benzyl Ester: The less sterically demanding benzyl group offers less protection against cyclization. N-terminal glutamic acid residues protected with a benzyl ester are more prone to converting to pyroglutamate, especially during the acidic cleavage of the Nα-Boc group[8].

Glutarimide Formation

Another potential side reaction is the formation of a glutarimide intermediate, which can lead to the formation of β-peptide linkages upon hydrolysis, resulting in a mixture of isomers[15][17]. While less common than aspartimide formation from aspartic acid, glutarimide formation can still occur, particularly in certain peptide sequences[17]. The steric bulk of the tert-butyl ester also helps to minimize this side reaction compared to the benzyl ester[3].

Experimental Workflows and Methodologies

To provide a practical context, the following sections outline the key experimental steps for utilizing both tert-butyl and benzyl-protected glutamic acid in peptide synthesis.

Workflow Comparison in Solid-Phase Peptide Synthesis

Caption: Chemical representation of protected glutamic acid and their deprotection pathways.

Conclusion and Recommendations

The choice between tert-butyl and benzyl ester protection for glutamic acid is fundamentally tied to the overarching peptide synthesis strategy.

• For standard Fmoc-based solid-phase peptide synthesis, the tert-butyl ester (Fmoc-Glu(OtBu)-OH) is the superior choice. Its high stability during the synthesis cycles and the effective prevention of side reactions like pyroglutamate formation make it a reliable and robust option, leading to higher purity of the crude peptide.[3]

• The benzyl ester (Boc-Glu(OBzl)-OH) remains highly relevant in Boc-based SPPS and is particularly advantageous for the synthesis of protected peptide fragments. The ability to selectively remove the benzyl group via hydrogenation while keeping other protecting groups intact offers a level of synthetic flexibility that is not readily achievable with the tert-butyl ester.[3]

Researchers should carefully consider the goals of their synthesis. For the routine synthesis of peptides where side-chain protection is removed in the final step, the tert-butyl ester provides a more secure and straightforward path. For more complex synthetic routes involving the preparation of protected fragments for subsequent ligation, the benzyl ester offers essential orthogonality and strategic advantages.

References

• Química Organica.org. Peptide synthesis - Acid group protection. [Link]

• Marcantoni, E., et al. (2001). Selective Deprotection of N-Boc-Protected tert-Butyl Ester Amino Acids by the CeCl3·7H2O–NaI System in Acetonitrile. J. Org. Chem., 66, 4430–4432.

• ResearchGate. The synthesis, deprotection and properties of poly(γ-benzyl-L-glutamate). [Link]

• AAPPTec. Amino Acid Derivatives for Peptide Synthesis. [Link]

• StackExchange. What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?. [Link]

• StackExchange. In solid-phase peptide synthesis, why are the formation of aspartimides a problem but not "glutamides"?. [Link]

• Royal Society of Chemistry. Design and synthesis of a new orthogonally protected glutamic acid analog and its use in the preparation of high affinity polo-like kinase 1 polo-box domain. [Link]

• AAPPTec. Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

• PubMed Central. l-Pyroglutamate Spontaneously Formed from l-Glutamate Inhibits Growth of the Hyperthermophilic Archaeon Sulfolobus solfataricus. [Link]

• Organic Chemistry Portal. tert-Butyl Esters. [Link]

• ACS Publications. Enantiomerically Pure Dibenzyl Esters of l-Aspartic and l-Glutamic Acid. [Link]

• DSpace@MIT. Design and synthesis of a new orthogonally protected glutamic acid analog and its use in the preparation of high affinity polo-like kinase 1 polo-box domain – binding peptide macrocycles. [Link]

• PubMed. Side Reaction Analysis in Solid-Phase Peptide Synthesis: A Case Study in the Glu-Asp-Tyr Motif. [Link]

• ACS Publications. Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. [Link]

• Royal Society of Chemistry. Design and synthesis of a new orthogonally protected glutamic acid analog and its use in the preparation of high affinity polo-like kinase 1 polo-box domain – binding peptide macrocycles. [Link]

• Thieme. 6.7 Pyroglutamic Acid Peptides. [Link]

• Organic Chemistry Portal. Benzyl Esters. [Link]

• PubMed Central. Advances in Fmoc solid‐phase peptide synthesis. [Link]

• ResearchGate. I am trying to cleave the tert-butyl ester protecting group from a glutamic acid containing compound with a benzyl group. Please give suggestions?. [Link]

• National Institutes of Health. Diverse protein manipulations with genetically encoded glutamic acid benzyl ester. [Link]

• PubMed Central. Peptide synthesis using unprotected peptides through orthogonal coupling methods. [Link]

• SlideShare. Spps and side reactions in peptide synthesis. [Link]

• Google Patents.

• Nowick Lab, UC Irvine. Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). [Link]

• ResearchGate. Formation of pyroglutaminyl (pGlu) peptide via cyclization of the side.... [Link]

• Luxembourg Bio Technologies. Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. [Link]

• ACS Publications. Mechanisms for the removal of benzyl protecting groups in synthetic peptides by trifluoromethanesulfonic acid-trifluoroacetic acid-dimethyl sulfide. [Link]

Sources

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• 2. luxembourg-bio.com [luxembourg-bio.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. peptide.com [peptide.com]
• 6. Peptide synthesis - Acid group protection [quimicaorganica.org]
• 7. researchgate.net [researchgate.net]
• 8. peptide.com [peptide.com]
• 9. Peptide synthesis using unprotected peptides through orthogonal coupling methods - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. l-Pyroglutamate Spontaneously Formed from l-Glutamate Inhibits Growth of the Hyperthermophilic Archaeon Sulfolobus solfataricus - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Thieme E-Books & E-Journals [thieme-connect.de]
• 14. researchgate.net [researchgate.net]
• 15. Side Reaction Analysis in Solid-Phase Peptide Synthesis: A Case Study in the Glu-Asp-Tyr Motif - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. JP2016523812A - Methods for increasing pyroglutamic acid formation of proteins - Google Patents [patents.google.com]
• 17. chemistry.stackexchange.com [chemistry.stackexchange.com]

A Senior Application Scientist's Guide to Confirming tert-Butyl D-Glutaminate Deprotection: A Comparative Analysis of Analytical Methods

For researchers, scientists, and drug development professionals engaged in peptide synthesis and medicinal chemistry, the precise removal of protecting groups is a critical determinant of success. The tert-butyl group, a widely used protecting strategy for the carboxylic acid functionality of glutamic acid, offers facile installation and general stability. However, its effective cleavage and the subsequent confirmation of complete deprotection are paramount to ensure the integrity of the final product. Incomplete deprotection can lead to the introduction of impurities that are often difficult to remove, compromising biological activity and complicating downstream applications.

This guide provides an in-depth comparison of the primary analytical methods employed to confirm the successful deprotection of tert-Butyl D-glutaminate. We will move beyond a simple listing of techniques, delving into the causality behind experimental choices and providing field-proven insights to ensure the trustworthiness and self-validating nature of your analytical workflow.

The Chemistry of Deprotection: A Necessary Prelude

The deprotection of a tert-butyl ester is typically achieved under acidic conditions, most commonly with trifluoroacetic acid (TFA). The mechanism involves the protonation of the ester oxygen, followed by the departure of the stable tert-butyl cation, which is then quenched to form isobutylene gas.

Navigating the Labyrinth of Peptide Fragmentation: A Comparative Guide to Analyzing Tert-Butyl D-Glutaminate Peptides by Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of peptide chemistry and drug development, the use of protecting groups is a cornerstone of synthetic strategy. Among these, the tert-butyl group, frequently employed to protect the side-chain carboxyl group of glutamic acid residues as tert-butyl D-glutaminate, presents a unique challenge and opportunity in mass spectrometry-based analysis. Its inherent lability under common fragmentation conditions necessitates a nuanced understanding of different activation techniques to achieve comprehensive sequence characterization. This guide provides an in-depth, objective comparison of the performance of Collision-Induced Dissociation (CID), Higher-Energy Collisional Dissociation (HCD), and Electron Transfer Dissociation (ETD) for the fragmentation of peptides containing tert-butyl D-glutaminate, supported by established fragmentation principles and illustrative data.

The Tert-Butyl Conundrum: A Double-Edged Sword in Peptide Analysis

The tert-butyl group is favored in peptide synthesis for its stability during coupling reactions and its straightforward removal under acidic conditions. However, this acid lability translates to facile gas-phase fragmentation in the mass spectrometer. When subjected to vibrational excitation methods like CID and HCD, the tert-butyl group readily undergoes a neutral loss of isobutene (56 Da). While this characteristic loss can be a diagnostic marker for the presence of the modification, it can also dominate the spectrum, suppressing the backbone fragmentation required for sequence elucidation. This phenomenon underscores the importance of selecting the appropriate fragmentation method to balance the observation of this diagnostic loss with the generation of informative sequence ions.

A Head-to-Head Comparison: CID vs. HCD vs. ETD

The choice of fragmentation technique is paramount in obtaining the most informative mass spectrum for a peptide containing a labile modification like tert-butyl D-glutaminate. Below, we compare the three most common methods, detailing their mechanisms and expected outcomes.

Collision-Induced Dissociation (CID)

CID is a widely used, "slow-heating" vibrational excitation method. In the context of a tert-butyl D-glutaminate peptide, CID is expected to produce a prominent neutral loss of isobutene. This is because the energy gradually deposited into the peptide ion allows for the facile cleavage of the carbon-oxygen bond of the tert-butyl ester. While this confirms the presence of the protecting group, it often leads to a significant decrease in the abundance of backbone fragment ions (b- and y-ions), which are crucial for determining the peptide sequence.[1] For peptides with low proton mobility, this neutral loss can be even more pronounced.[2]

Key Expected Outcome: A dominant neutral loss peak at [M+H-56]+, with potentially weak b- and y-ion series.

Higher-Energy Collisional Dissociation (HCD)

HCD is another vibrational excitation technique, but it is characterized by a higher energy deposition over a shorter timescale compared to CID. This "faster heating" can lead to more diverse fragmentation pathways.[3] For tert-butyl D-glutaminate peptides, HCD will also induce the neutral loss of isobutene. However, the higher energy can also promote more extensive backbone fragmentation, resulting in a richer series of b- and y-ions compared to CID.[3][4] The relative abundance of the neutral loss peak versus the sequence ions will be dependent on the applied collision energy.[3]

Key Expected Outcome: Significant neutral loss of isobutene, but with a potentially more complete b- and y-ion series than CID, especially at optimized collision energies.

Electron Transfer Dissociation (ETD)

ETD operates on a fundamentally different principle from CID and HCD. It involves the transfer of an electron to the peptide cation, inducing fragmentation through a radical-driven mechanism.[5] This process is non-ergodic and tends to cleave the peptide backbone at the N-Cα bond, producing c- and z-type fragment ions.[5] Crucially, ETD is known to preserve labile post-translational modifications and protecting groups that are easily lost in CID and HCD.[5] Therefore, for a tert-butyl D-glutaminate peptide, ETD is expected to yield a fragmentation spectrum rich in c- and z-ions, with the tert-butyl group remaining intact on the glutamic acid side chain of the fragment ions. This allows for unambiguous localization of the modification.

Key Expected Outcome: Minimal to no neutral loss of isobutene, with a dominant series of c- and z-ions that retain the tert-butyl group, providing clear sequence and modification site information.

Experimental Data at a Glance: A Comparative Overview

To illustrate the expected fragmentation patterns, the following table summarizes the anticipated key ions for a hypothetical peptide "Ac-Tyr-Ile-Glu(OtBu)-Leu-Ser-NH2".

Fragmentation Method	Predominant Fragmentation Pathway	Key Diagnostic Ions	Suitability for Sequencing	Suitability for Localization
CID	Neutral loss of isobutene (-56 Da)	High abundance of [M+H-56]+, weak b- and y-ions	Moderate	Indirect (via neutral loss)
HCD	Neutral loss and backbone fragmentation	[M+H-56]+, more abundant b- and y-ions than CID	Good	Indirect (via neutral loss)
ETD	Backbone fragmentation (N-Cα bond cleavage)	c- and z-ions with intact tert-butyl group	Excellent	Excellent

Visualizing the Fragmentation Pathways

To further clarify the distinct mechanisms, the following diagrams illustrate the primary fragmentation routes for a peptide containing a tert-butyl D-glutaminate residue under CID/HCD and ETD.

Caption: CID/HCD Fragmentation of a Tert-Butyl Glutaminate Peptide.

Caption: ETD Fragmentation of a Tert-Butyl Glutaminate Peptide.

Experimental Protocols: A Practical Guide

Reproducible and informative data acquisition requires meticulous sample preparation and optimized instrument parameters. The following protocols provide a starting point for the analysis of synthetic peptides containing tert-butyl D-glutaminate.

Protocol 1: Synthetic Peptide Sample Preparation and Desalting

Objective: To remove salts and other impurities from the synthetic peptide sample that can interfere with mass spectrometry analysis.

Materials:

• Synthetic peptide containing tert-butyl D-glutaminate

• C18 desalting spin columns or tips[6]

• Wetting Solution: 50% acetonitrile in 0.1% formic acid

• Equilibration/Wash Solution: 0.1% formic acid in water

• Elution Solution: 70% acetonitrile in 0.1% formic acid

• Microcentrifuge

• Vacuum concentrator

Procedure:

• Reconstitute the lyophilized peptide in a small volume of Equilibration/Wash Solution.

• Activate the C18 desalting tip by passing 100 µL of Wetting Solution through it.

• Equilibrate the tip by passing 100 µL of Equilibration/Wash Solution through it twice.

• Load the reconstituted peptide sample onto the C18 tip.

• Wash the bound peptide by passing 100 µL of Equilibration/Wash Solution through the tip twice to remove salts.

• Elute the desalted peptide by passing 50-100 µL of Elution Solution through the tip into a clean microcentrifuge tube. Repeat the elution step to maximize recovery.

• Dry the eluted peptide in a vacuum concentrator.

• Reconstitute the desalted peptide in an appropriate solvent for LC-MS/MS analysis (e.g., 0.1% formic acid in water).

Protocol 2: LC-MS/MS Analysis

Objective: To separate the peptide of interest and acquire fragmentation data using CID, HCD, and ETD.

Instrumentation: A hybrid ion trap-Orbitrap mass spectrometer or similar instrument capable of CID, HCD, and ETD fragmentation.

LC Parameters:

• Column: C18 reversed-phase column suitable for peptide separations.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A typical gradient would be a linear increase from 5% to 40% Mobile Phase B over 30 minutes.

• Flow Rate: Dependent on the column dimensions (e.g., 300 nL/min for a nano-LC column).

• Injection Volume: 1-5 µL.

MS Parameters:

• Ionization Mode: Positive electrospray ionization (ESI).

• MS1 Scan Range: m/z 350-1500.

• Data-Dependent Acquisition (DDA): Top 5-10 most intense precursor ions selected for fragmentation.

• Fragmentation Methods (in separate runs or using a decision tree):

  • CID: Normalized collision energy of 35%.

  • HCD: Stepped normalized collision energy (e.g., 25%, 30%, 35%) to capture a wider range of fragment ions.[3]

  • ETD: Calibrated ETD reaction times and supplemental activation may be required for optimal fragmentation of doubly charged precursors.

• Fragment Ion Analyzer: Ion trap for CID and ETD; Orbitrap for HCD for high-resolution fragment ion detection.

Data Analysis and Interpretation

The analysis of the acquired MS/MS data should be tailored to the fragmentation method used.

• For CID and HCD data, search algorithms should be configured to consider the neutral loss of 56.0575 Da (C4H8) from glutamic acid. The presence of a prominent peak corresponding to this loss in the spectrum of a peptide identified with high confidence can be used to confirm the presence of the tert-butyl group.

• For ETD data, the search parameters should include a static modification of +56.0575 Da on glutamic acid. The identification of a continuous series of c- and z-ions will provide sequence information and localize the modification.

A comprehensive data analysis workflow would involve integrating the results from all three fragmentation methods to build the highest confidence in peptide identification and modification site assignment.

Conclusion: A Tripartite Strategy for Unambiguous Characterization

The analysis of peptides containing tert-butyl D-glutaminate by mass spectrometry is a clear example of where a "one-size-fits-all" approach to fragmentation is insufficient.

• CID serves as a rapid screening tool, where a dominant neutral loss of isobutene can quickly indicate the presence of the tert-butyl group.

• HCD offers a more balanced approach, providing both the diagnostic neutral loss and more extensive backbone fragmentation for sequence confirmation.

• ETD stands out as the superior technique for unambiguous sequence determination and precise localization of the tert-butyl D-glutaminate modification, as it preserves the labile side chain.

By understanding the distinct advantages and limitations of each of these fragmentation techniques, researchers can design experiments that yield comprehensive and unambiguous characterization of these important molecules, ultimately accelerating drug discovery and development pipelines.

References

• Dongre, A. R., Jones, J. L., Somogyi, Á., & Wysocki, V. H. (1996). Influence of Peptide Composition, Gas-Phase Basicity, and Chemical Modification on Fragmentation Efficiency: Evidence for the Mobile Proton Model. Journal of the American Chemical Society, 118(35), 8365–8374. [Link]

• Olsen, J. V., Macek, B., Lange, O., Makarov, A., Horning, S., & Mann, M. (2007). Higher-energy C-trap dissociation for peptide modification analysis. Nature Methods, 4(9), 709–712. [Link]

• Wells, J. M., & McLuckey, S. A. (2005). Collision-induced dissociation (CID) of peptides and proteins. Methods in Enzymology, 402, 148–185. [Link]

• Jedrychowski, M. P., Huttlin, E. L., Haas, W., Sowa, M. E., Rad, R., & Gygi, S. P. (2011). Evaluation of HCD- and CID-type fragmentation within their respective detection platforms for murine phosphoproteome analysis. Molecular & Cellular Proteomics, 10(11), M111.010173. [Link]

• Syka, J. E. P., Coon, J. J., Schroeder, M. J., Shabanowitz, J., & Hunt, D. F. (2004). Peptide and protein sequence analysis by electron transfer dissociation mass spectrometry. Proceedings of the National Academy of Sciences, 101(26), 9528–9533. [Link]

• Agilent Technologies. (2020). Analysis of a Synthetic Peptide and Its Impurities. Retrieved February 6, 2026, from [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Investigation of neutral loss during collision induced dissociation of peptide ions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Energy dependence of HCD on peptide fragmentation: Stepped collisional energy finds the sweet spot - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The Role of Electron Transfer Dissociation in Modern Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. C18 Columns and Peptide Desalting for Mass Spectrometry | Thermo Fisher Scientific - UK [thermofisher.com]

Chiral HPLC Analysis of tert-Butyl D-Glutaminate: A Comparative Technical Guide

Executive Summary

For the enantiomeric purity analysis of tert-Butyl D-glutaminate (H-D-Glu(OtBu)-OH), the selection of a chiral stationary phase (CSP) is dictated by the presence of the primary amine adjacent to the chiral center and the steric bulk of the tert-butyl ester group.

This guide compares the two dominant direct-analysis methodologies:

• The Precision Standard: Daicel CROWNPAK® CR-I(+) (Chiral Crown Ether).

• The Robust Alternative: Astec CHIROBIOTIC® T (Teicoplanin Glycopeptide).

Verdict: While Teicoplanin phases offer mass spectrometry (MS) compatibility, the CROWNPAK CR-I(+) is the superior choice for Quality Control (QC) environments. It provides higher resolution (

) and sharper peak shapes for alpha-amino esters via a specific host-guest complexation mechanism, provided that strict acidic mobile phase control is maintained to prevent ester hydrolysis.

The Analytical Challenge

tert-Butyl D-glutaminate presents a unique separation challenge compared to free glutamine:

• Steric Bulk: The tert-butyl group increases hydrophobicity and steric hindrance, affecting how the molecule sits in the chiral groove.

• Detection Limits: Lacking an aromatic chromophore, the molecule requires low-UV detection (200–210 nm) or charged aerosol detection (CAD).

• Stability: The ester bond is susceptible to acid-catalyzed hydrolysis. Methods utilizing highly acidic mobile phases must be optimized for run-time speed to prevent on-column degradation.

Comparative Analysis: Crown Ether vs. Teicoplanin

Candidate A: Daicel CROWNPAK® CR-I(+)

This column utilizes a chiral crown ether (3,3’-diphenyl-1,1’-binaphthyl-20-crown-6) immobilized on silica.[1]

• Mechanism: The crown ether forms a host-guest inclusion complex specifically with the protonated primary ammonium group (

  ) of the glutaminate. The three hydrogens of the ammonium ion hydrogen-bond with the oxygens of the crown ether.

• Why it wins on Resolution: The interaction is geometrically rigid. The bulky tert-butyl group of the "wrong" enantiomer (L-form) creates significant steric clash with the binaphthyl rings of the crown ether, preventing deep inclusion and leading to massive separation factors (

  ).

Candidate B: Astec CHIROBIOTIC® T

This column utilizes the macrocyclic glycopeptide Teicoplanin.[2]

• Mechanism: Separation occurs via a multimodal mechanism involving hydrogen bonding,

  - interactions, and inclusion in the peptide pocket.

• The Trade-off: While robust, the interaction is less specific for aliphatic amino esters than the crown ether. The tert-butyl group can sometimes dominate the hydrophobic interaction, leading to broader peaks and lower resolution compared to the Crownpak.

Performance Data Summary

Parameter	Method A: CROWNPAK CR-I(+)	Method B: CHIROBIOTIC T
Separation Factor ( )	> 1.8 (Excellent)	1.2 – 1.4 (Moderate)
Resolution ( )	> 5.0	1.5 – 2.5
Mobile Phase	Aqueous / ACN	Water / MeOH / Ethanol
Detection Limit	Higher (Acid noise at low UV)	Lower (Cleaner baseline)
MS Compatibility	Difficult (Requires non-volatile acid)	Excellent
Column Life	Sensitive to pH > 7	Very Robust

Decision Logic & Workflow

The following diagrams illustrate the decision process and the specific mechanism of action for the recommended method.

Figure 1: Decision tree for selecting the appropriate stationary phase based on detection requirements.

Recommended Experimental Protocol (Method A)

This protocol utilizes the CROWNPAK CR-I(+) due to its superior resolution for enantiomeric purity determination.

Reagents & Preparation

• Mobile Phase A: Aqueous Perchloric Acid (

  ), pH 1.5.[3]

  • Preparation: Add approx. 1.3 mL of 70%

    to 1 L of ultrapure water. Verify pH with a calibrated meter.

  • Why Perchloric? It has low UV cutoff (transparent at 200 nm) and provides the necessary counter-ion for the ammonium group without suppressing ionization as strongly as TFA in UV.

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Sample Diluent: Mobile Phase A (Must be acidic to ensure stability and protonation).

Instrument Parameters

Parameter	Setting	Rationale
Column	Daicel CROWNPAK CR-I(+) (3.0 × 150 mm, 5 µm)	Immobilized phase allows higher organic content if needed.[1]
Column Temp	10°C – 20°C	CRITICAL: Lower temperature enhances the entropy-driven inclusion complex formation and improves resolution.
Flow Rate	0.4 mL/min	Optimized for 3.0 mm ID column to reduce backpressure.
Isocratic Composition	85% A ( ) / 15% B (ACN)	High aqueous content ensures full protonation of the amine.
Detection	UV @ 200 nm (Ref 360 nm)	The tert-butyl ester has weak absorbance; 200 nm captures the carbonyl transition.
Injection Volume	5 – 10 µL	Keep low to prevent column overload (Crown phases have lower capacity than C18).

Step-by-Step Workflow

• System Passivation: Flush the LC system with water to remove any buffer salts that might precipitate with perchloric acid.

• Equilibration: Equilibrate the column with 85/15 (A/B) for at least 30 minutes. Ensure the baseline at 200 nm is stable.

• Standard Injection: Inject a racemic mixture (DL-tert-butyl glutaminate) to establish the separation window.

  • Note: On CR-I(+), the D-enantiomer typically elutes first (check specific CoA, but D-amino acids generally bind less tightly than L-amino acids on the (+) version).

• Sample Injection: Inject the test sample.

• Post-Run Wash: If storing the column, wash with water followed by 100% Methanol. Never leave perchloric acid in the column or system.

Figure 2: Analytical workflow for enantiomeric purity determination.

Troubleshooting & Optimization (Self-Validating System)

To ensure the method is self-validating, monitor the following System Suitability Test (SST) parameters:

• Symptom: Loss of Resolution (

  ) [4]

  • Cause: pH of Mobile Phase A is too high (> 2.0). The amine is deprotonating.[5]

  • Fix: Adjust Mobile Phase A to pH 1.0 – 1.5. The complexation requires

    .

• Symptom: Peak Tailing

  • Cause: Secondary interactions with silanols or column overload.

  • Fix: Decrease injection volume. If tailing persists, lower the temperature further (e.g., to 5°C).

• Symptom: "Ghost" Peaks or Rising Baseline

  • Cause: Hydrolysis of the tert-butyl ester.

  • Fix: Ensure the autosampler is cooled (4°C). Analyze samples immediately after dilution in the acidic mobile phase.

References

• Daicel Corporation. (2024).[1] Instruction Manual for CROWNPAK® CR-I(+) and CR-I(-). Chiral Technologies. Link

• Hyun, M. H. (2016). Liquid Chromatographic Enantioseparations on Crown Ether-Based Chiral Stationary Phases. Journal of Chromatography A. Link

• Sigma-Aldrich (Merck). (2023). Astec CHIROBIOTIC® Handbook: Chiral Separations using Macrocyclic Glycopeptides. Link

• Pękal, A., & Pyrzynska, K. (2014). Application of HPLC for the determination of amino acids. Microchemical Journal. Link

• Ilisz, I., et al. (2025). High-Performance Liquid Chromatographic Separation of Stereoisomers of Amino Acids and a Comparison of Separation Efficiencies on Chirobiotic T and TAG Columns. ResearchGate. Link

Sources

• 1. hplc.eu [hplc.eu]
• 2. Comparison of performance of Chirobiotic T, T2 and TAG columns in the separation of ß2- and ß3-homoamino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chiraltech.com [chiraltech.com]
• 4. Studies on the UV spectrum of poly(γ-glutamic acid) based on development of a simple quantitative method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. abis-files.ankara.edu.tr [abis-files.ankara.edu.tr]

validation of tert-Butyl D-glutaminate removal by ESI-MS

Analytical Validation Guide: Quantitation of tert-Butyl D-glutaminate Residuals via ESI-MS

In peptide synthesis and peptidomimetic drug development, tert-Butyl D-glutaminate (H-D-Glu(OtBu)-OH or similar ester derivatives) is a ubiquitous building block. Its removal after coupling or deprotection steps is critical to meet ICH Q3A impurity guidelines.

However, this molecule presents a distinct analytical challenge: it is effectively "invisible" to standard UV detection. Lacking aromatic conjugation, it possesses a weak chromophore that absorbs only at non-specific low wavelengths (<210 nm), where solvent noise dominates.

This guide validates Electrospray Ionization Mass Spectrometry (ESI-MS) as the superior alternative to HPLC-UV and NMR for verifying the removal of tert-Butyl D-glutaminate. We demonstrate that ESI-MS provides the necessary sensitivity (LOD < 10 ng/mL) and specificity to quantitate residuals at trace levels (ppm), ensuring downstream safety and regulatory compliance.

Technical Deep Dive: Why Traditional Methods Fail

To validate removal, one must first understand the limitations of the alternatives. The following comparison establishes the scientific causality for choosing ESI-MS.

Comparative Performance Analysis

Feature	ESI-MS (Recommended)	HPLC-UV (210 nm)	1H-NMR	TLC (Stain)
Detection Principle	Mass-to-charge ratio (m/z) via protonation of amine.	UV Absorbance of carbonyl/peptide bonds.	Magnetic resonance of protons.	Chemical oxidation (Ninhydrin).
Selectivity	High. Specific to m/z 204.2 ([M+H]+).	Low. Solvent cuts and other aliphatics interfere.	High. Structural certainty.[1]	Low. Co-elution is common.
Sensitivity (LOD)	Femtomole range (ng/mL).	Micromolar range (µg/mL).	Millimolar range (~0.1%).	Qualitative only.
Quantitation	Linear dynamic range > 3 orders of magnitude.	Poor linearity near baseline noise.	Quantitative but requires long scan times.	Semi-quantitative at best.
Suitability for Impurity	Ideal for trace analysis (<0.05%).	Unreliable for trace aliphatic esters.	Insensitive for trace impurities.	Screening only.

Expert Insight:

• The UV Problem: tert-Butyl D-glutaminate relies on the carbonyl n→π* transition, which is weak (ε < 100). To detect it, you must use low wavelengths (205-210 nm), where mobile phase solvents (MeOH/ACN) absorb, causing drifting baselines and poor Signal-to-Noise (S/N) ratios.

• The ESI Advantage: The free primary amine on the glutaminate is highly basic in the gas phase (High Proton Affinity). In positive mode ESI, it readily accepts a proton to form

  , creating an intense signal even at trace concentrations.

Experimental Protocol: Validated ESI-MS Workflow

This protocol is designed to be a self-validating system . It includes internal checks (IS) to ensure ionization suppression does not mask the impurity.

Material Properties

• Target: tert-Butyl D-glutaminate (H-D-Glu(OtBu)-OH)

• Molecular Weight: 203.24 g/mol

• Target Ion: m/z 204.25

Sample Preparation

• Matrix: Dissolve the final product (drug substance) in 50:50 Acetonitrile:Water + 0.1% Formic Acid.

• Concentration: Prepare the drug substance at 1.0 mg/mL.

• Internal Standard (Critical): Spike with D3-Glutamic Acid or a structural analog (e.g., Valine-d8) to monitor matrix effects.

LC-MS/MS Method Parameters

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm). Note: A C18 column is required to retain the hydrophobic t-butyl group.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes. (The t-butyl group significantly increases retention compared to free Glutamic acid).

• Flow Rate: 0.4 mL/min.

Mass Spectrometer Settings (ESI+)

• Mode: Positive Ion Mode (

  ).

• Scan Type: SIM (Selected Ion Monitoring) at m/z 204.25.

  • Why SIM? It maximizes the duty cycle of the detector on the specific impurity, improving S/N ratio by 10-100x compared to full scan.

• Source Temp: 300°C.

• Fragmentor Voltage: Low to Medium (70-100V).

  • Caution: Excessive energy can fragment the labile tert-butyl ester (loss of isobutene, -56 Da), shifting the signal to m/z 148 (Glutamic acid). Keep ionization "soft" to detect the intact impurity.

Visualization: Pathways & Workflows

Diagram 1: The Ionization & Fragmentation Logic

This diagram illustrates the chemical behavior of the impurity inside the MS source, guiding the parameter selection (Soft vs. Hard ionization).

Caption: Figure 1. ESI Ionization Pathway.[1][2][3] Optimal detection requires maintaining the [M+H]+ species (Green) and avoiding in-source fragmentation (Red) which mimics free glutamic acid.

Diagram 2: The Validation Decision Workflow

This flowchart guides the researcher through the validation decision process based on ICH Q3A.

Caption: Figure 2. Validation Decision Tree. Compliant workflow for impurity clearance based on ICH Q3A thresholds.

Validation Criteria (Self-Validating System)

To ensure the "Trustworthiness" of your results, the method must meet these criteria:

• Linearity: The response for tert-butyl D-glutaminate must be linear (

  ) over the range of 0.01% to 1.0% relative to the drug substance concentration.

• LOD/LOQ:

  • Limit of Detection (LOD): Signal-to-Noise (S/N) > 3. Typical ESI-MS LOD for this compound is ~1-5 ng/mL.

  • Limit of Quantitation (LOQ): S/N > 10.

• Specificity: Inject a "Blank" matrix. There should be no interference at m/z 204.2 at the retention time of the impurity.

• Recovery: Spike the impurity into the drug substance matrix at the specification limit (e.g., 0.1%). Recovery should be 80-120%. This proves that the drug substance does not suppress the ionization of the impurity.

Conclusion

For the removal of tert-Butyl D-glutaminate, ESI-MS is not just an alternative; it is the required standard for high-fidelity validation. While NMR provides structural certainty for the bulk product, it lacks the sensitivity to certify "removal" at regulatory limits. UV methods are fundamentally blind to this aliphatic ester. By adopting the ESI-MS SIM protocol outlined above, researchers ensure a robust, defensible data package for regulatory submission.

References

• ICH Harmonised Tripartite Guideline. Impurities in New Drug Substances Q3A(R2). International Council for Harmonisation, 2006. [Link]

• Piraud, M., et al. "ESI-MS/MS analysis of underivatised amino acids: a new tool for the diagnosis of inherited disorders of amino acid metabolism."[3] Rapid Communications in Mass Spectrometry, vol. 17, no. 12, 2003, pp. 1297-1311.[3] [Link]

• Emwas, A.H. "The Strengths and Weaknesses of NMR Spectroscopy and Mass Spectrometry with Particular Focus on Metabolomics Research." Metabonomics: Methods and Protocols, 2015, pp. 161-193. [Link]

• Agilent Technologies. "Analysis of Amino Acids by HPLC: Agilent ZORBAX Eclipse AAA Instructions." Agilent Technical Library. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. lcms.cz [lcms.cz]
• 3. ESI-MS/MS analysis of underivatised amino acids: a new tool for the diagnosis of inherited disorders of amino acid metabolism. Fragmentation study of 79 molecules of biological interest in positive and negative ionisation mode - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal of tert-Butyl D-Glutaminate

Executive Summary & Chemical Profile[1][2][3][4]

Immediate Directive: While tert-Butyl D-glutaminate (commonly H-D-Glu(OtBu)-OH) is frequently classified as non-hazardous under GHS/OSHA standards, it must be managed as regulated chemical waste . It is an organic solid intermediate used in peptide synthesis; therefore, disposal protocols prioritize the prevention of environmental organic loading and the mitigation of potential (untested) pharmacological activity.

Do not dispose of this compound down the drain. The primary disposal route is high-temperature incineration via a licensed hazardous waste contractor.

Chemical Identity & Hazard Data

Parameter	Detail
Chemical Name	tert-Butyl D-glutaminate (typically H-D-Glu(OtBu)-OH)
CAS Number	45125-00-6 (Specific isomer); 2419-56-9 (L-isomer analog)
Molecular Formula	C₉H₁₇NO₄
Physical State	White to off-white powder/solid
Solubility	Slightly soluble in water; Soluble in organic solvents (DCM, EtOAc)
GHS Classification	Not Classified (Often treated as Irritant H315/H319/H335 for safety)
Waste Stream	Non-Halogenated Organic Solids or Liquids

The Logic of Disposal (Causality & Integrity)

As scientists, we do not follow rules blindly; we follow the logic of chemical hygiene. The disposal procedures for tert-Butyl D-glutaminate are dictated by three factors:

• Biological Oxygen Demand (BOD): Even non-toxic amino acid derivatives contribute significantly to BOD in water systems. Discharging them into sanitary sewers promotes bacterial overgrowth and disrupts local water treatment efficacy.

• Unknown Pharmacological Activity: Synthetic intermediates, particularly D-amino acid derivatives, may have uncharacterized biological effects. We treat them as "Guilty until proven innocent" to prevent bio-accumulation.

• Incineration Efficiency: This compound is carbon-rich. Mixing it with non-combustible waste (like silica or glass) reduces the efficiency of the incinerator. Therefore, phase segregation (keeping solids separate from liquids) is critical for the downstream disposal facility.

Operational Disposal Workflows

Scenario A: Disposal of Pure Solid (Expired or Excess Reagent)

Context: You have a bottle of expired H-D-Glu(OtBu)-OH.

• Labeling: Affix a hazardous waste label to the original container or a clear secondary bag. Mark as "Non-Regulated Chemical Waste - Solid."

• Segregation: Do not mix with oxidizers.

• Containment: Place the container inside a secondary clear polyethylene bag (double containment) to prevent dust generation.

• Disposal: Deposit into the Solid Chemical Waste Drum (often a fiberboard or poly drum).

  • Why: This stream goes to fuel blending or direct incineration.

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)

Context: The compound is dissolved in a solvent (e.g., Dichloromethane or DMF) after a synthesis step.

• Solvent Identification: Identify the primary solvent.

  • If dissolved in DCM/Chloroform : Use the Halogenated Waste stream.

  • If dissolved in Ethyl Acetate/Methanol/DMF : Use the Non-Halogenated Organic stream.

• pH Check: Ensure the solution is neutral (pH 6-8). If the reaction involved strong acids (TFA) or bases, neutralize carefully before adding to the waste carboy to prevent exothermic reactions inside the waste container.

• Transfer: Pour into the appropriate safety carboy using a funnel.

• Logging: Log the approximate concentration of the amino acid ester on the waste tag.

Scenario C: Empty Containers & Contaminated Debris

Context: Empty reagent bottles, weigh boats, and pipette tips.

• Triple Rinse:

  • Rinse the empty bottle three times with a small volume of a compatible solvent (e.g., Acetone or Ethanol).

  • Crucial: Pour the rinsate into the Liquid Organic Waste container, NOT down the sink.

• Defacing: Cross out the original label or remove it entirely.[1]

• Final Disposal:

  • Rinsed Bottles: Can often be recycled or placed in glass trash (verify local EHS rules).

  • Weigh Boats/Gloves: Place in the Solid Laboratory Waste (Yellow Bag/Burn Box) for incineration.

Decision Logic Visualization

The following diagram illustrates the decision-making process for segregating this waste stream.

Figure 1: Decision matrix for the segregation of tert-Butyl D-glutaminate waste streams ensuring regulatory compliance and incineration efficiency.

Emergency Spillage Procedures

In the event of a spill in the laboratory, follow this specific protocol to minimize exposure and contamination.

• PPE Required: Nitrile gloves, safety goggles, and a standard lab coat. (Respiratory protection is generally not required unless large quantities of dust are generated).

• Containment:

  • Dry Spill: Do not sweep vigorously (avoids dust).[2] Cover with a damp paper towel or use a HEPA-filtered vacuum if available. Scoop into a waste container.

  • Wet Spill: Absorb with an inert material (Vermiculite or Spill Pads). Do not use combustible materials like sawdust if the solvent is flammable.

• Decontamination: Wipe the surface with water and a mild detergent. Treat the cleaning materials (paper towels) as solid chemical waste.

References

• National Institutes of Health (NIH). (2021). Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them. Retrieved from [Link]

• University of Wisconsin–Madison. (n.d.). Chapter 7: Chemical Disposal Procedures. Retrieved from [Link]

Sources

• 1. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 2. anaspec.com [anaspec.com]

A Senior Application Scientist's Guide to Handling tert-Butyl D-glutaminate: From Receipt to Disposal

Welcome to your comprehensive guide on the safe and effective handling of tert-Butyl D-glutaminate. As drug development professionals, our work with specialized amino acid derivatives is foundational to innovation. However, this work demands a rigorous commitment to safety. This document moves beyond a simple checklist, providing you with the causal logic behind each safety recommendation. Our goal is to empower your research with protocols that are not only safe but also scientifically sound, ensuring the integrity of your work and the well-being of your team.

Hazard Assessment: A Tale of Two Moieties

• The Glutamate Core: Glutamic acid and its simple esters are generally considered to have a low hazard profile. An SDS for the closely related L-Glutamic acid di-tert-butyl ester hydrochloride indicates no required hazard labeling and identifies no specific hazards.[1] Similarly, PubChem's GHS classification for Di-tert-butyl glutamate hydrochloride suggests it does not meet hazard criteria.[2]

• The tert-Butyl Group: The potential for hazard often arises from the reagents used in synthesis or potential degradation pathways. For instance, tert-butylamine, a related small molecule, is classified as a highly flammable liquid and vapor, is harmful if swallowed, toxic if inhaled, and causes severe skin burns and eye damage.[3][4]

The Core Directive: Our primary safety concern is not the intact ester itself, but rather the potential for exposure to residual synthesis reagents or degradation byproducts under harsh conditions (e.g., strong acid or base). Therefore, our protocols are designed with a "safety-first" principle, assuming a higher hazard level to account for these possibilities.

Personal Protective Equipment (PPE) Protocol

The selection of PPE is dictated by the specific task and the associated risk of exposure. The following table outlines the minimum required PPE for handling tert-Butyl D-glutaminate.

Task	Engineering Controls	Gloves	Eye/Face Protection	Lab Coat/Body Protection	Respiratory Protection
Weighing/Handling Solid	Chemical Fume Hood or Ventilated Balance Enclosure	Nitrile or Neoprene Gloves	ANSI Z87.1-rated Safety Glasses with side shields or Goggles[1]	Standard Lab Coat	Not typically required if handled in a ventilated enclosure. A NIOSH-approved N95 respirator may be used if dust is generated and ventilation is inadequate.
Preparing Solutions	Chemical Fume Hood	Nitrile or Neoprene Gloves	Chemical Safety Goggles or a Face Shield if there is a splash hazard[3]	Chemical-resistant Lab Coat or Apron	Not typically required when handled in a fume hood.
Transferring Solutions	Chemical Fume Hood	Nitrile or Neoprene Gloves	Chemical Safety Goggles	Standard Lab Coat	Not typically required.
Accidental Spill Cleanup	N/A	Chemical-resistant, heavy-duty gloves	Chemical Safety Goggles and Face Shield	Chemical-resistant Apron or Suit	A NIOSH-approved respirator with an organic vapor cartridge may be necessary depending on the spill size and volatility of the solvent.[5]

Causality Behind the Choices:

• Engineering Controls: Using a chemical fume hood is paramount.[5] This is our primary barrier, minimizing inhalation exposure to any fine powders or volatile residues from the synthesis process.

• Gloves: While the compound itself may not be a primary skin irritant[6], gloves protect against potential contamination from more hazardous residual chemicals. Nitrile gloves offer good protection against a wide range of laboratory chemicals.

• Eye Protection: Chemical safety goggles are mandatory to protect against dust particles and accidental splashes.[1] The eyes are particularly sensitive to chemical exposure.

Operational Handling & Storage

A systematic approach to handling ensures both safety and experimental reproducibility.

Step-by-Step Handling Procedure:

• Preparation: Before handling, ensure the chemical fume hood is operational and the work area is clean and uncluttered. Assemble all necessary equipment, including spatulas, weigh boats, solvents, and waste containers.

• Donning PPE: Put on all required PPE as detailed in the table above.

• Weighing: If weighing the solid, perform this task in a ventilated balance enclosure or a chemical fume hood to prevent the inhalation of any fine particulates.[1]

• Dissolution: When preparing solutions, add the solid tert-Butyl D-glutaminate to the solvent slowly. If the process is exothermic, prepare an ice bath to control the temperature.

• Storage: Keep the container tightly closed when not in use.[3][7] Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents or strong acids/bases which could hydrolyze the ester.[8]

Spill & Emergency Procedures

Immediate and correct response to a spill is critical to mitigating any potential harm.

• Minor Spill (Solid):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, gently sweep up the solid material, avoiding dust generation.[1]

  • Place the material into a labeled, sealed container for hazardous waste disposal.

  • Clean the spill area with an appropriate solvent and then soap and water.

• Minor Spill (Liquid/Solution):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or earth.[7]

  • Place the absorbent material into a labeled, sealed container for hazardous waste disposal.

  • Clean the spill area with an appropriate solvent and then soap and water.

• Major Spill:

  • Evacuate the immediate area and alert others.

  • If the spill is flammable, remove all ignition sources.[4]

  • Contact your institution's Environmental Health & Safety (EHS) department immediately.

  • Only personnel trained in hazardous spill response should attempt to clean up a major spill.

In Case of Personal Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing.[9]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[4]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[3]

Disposal Plan

Proper disposal is a critical final step in the chemical handling lifecycle. All waste must be treated as hazardous.[10]

• Solid Waste: Collect any solid waste, including contaminated weigh boats and paper, in a designated, labeled hazardous waste container.

• Liquid Waste: Collect all solutions containing tert-Butyl D-glutaminate in a compatible, labeled hazardous waste container. Do not mix with incompatible waste streams.

• Empty Containers: Empty containers may retain product residue and should be treated as hazardous waste.[7] They can be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. After rinsing, the container can be disposed of according to institutional guidelines.[11]

• Labeling and Pickup: Ensure all waste containers are properly labeled with their contents and associated hazards. Arrange for pickup by your institution's EHS department.

Visualized Workflow for Safe Handling

The following diagram outlines the logical flow for the safe handling of tert-Butyl D-glutaminate.

Caption: Logical workflow for the safe handling of tert-Butyl D-glutaminate.

References

• New Jersey Department of Health. (2000). Hazard Summary: tert-BUTYL ISOCYANATE. Retrieved from [Link]

• Dartmouth College. (n.d.). Hazardous Waste Disposal Guide. Retrieved from [Link]

• PubChem. (n.d.). Di-tert-butyl glutamate hydrochloride. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - tert-Butyl nitrite, tech., 90%. Retrieved from [Link]

• W. R. MEADOWS, INC. (n.d.). SAFETY DATA SHEET: EXPO-GLOSS® CLEAR. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). NIOSH Recommendations for Chemical Protective Clothing A-Z. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. Di-tert-butyl glutamate hydrochloride | C13H26ClNO4 | CID 208636 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. TERT-BUTYLAMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. tcichemicals.com [tcichemicals.com]
• 10. wrmeadows.com [wrmeadows.com]
• 11. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]